D-Glucosamine 2-sulfate sodium salt

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Purification of D-Glucosamine 2-Sulfate Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and purification of D-Glucosamine 2-sulfate sodium salt, a sulfated monosaccharide of significant interest in glycobiology and drug development. Due to the challenges of regioselective sulfation, a direct, one-step synthesis is not feasible. Therefore, this guide details a multi-step synthetic pathway involving the strategic use of protecting groups to achieve the desired 2-O-sulfation. The methodologies presented are compiled from established principles in carbohydrate chemistry.

Introduction

D-Glucosamine 2-sulfate is a structurally important analog of glucosamine (B1671600), a fundamental component of various glycosaminoglycans (GAGs) such as heparan sulfate (B86663). The specific positioning of the sulfate group at the C2 hydroxyl position is crucial for its biological activity, which includes modulating the function of various proteins involved in cell signaling and inflammation. The synthesis of this specific isomer requires a carefully designed strategy to differentiate between the multiple hydroxyl groups and the amino group of the glucosamine molecule.

Synthesis Pathway

The synthesis of D-Glucosamine 2-sulfate sodium salt is a multi-step process that begins with a readily available starting material, D-glucosamine hydrochloride. The overall strategy involves the protection of the anomeric position, the amino group, and the hydroxyl groups at C3, C4, and C6, followed by the selective sulfation of the C2 hydroxyl group, and finally, deprotection to yield the target molecule.

A plausible synthetic route is outlined below. This pathway is a composite of established reactions in carbohydrate synthesis and represents a robust approach to obtaining the desired product.

Figure 1: Synthetic workflow for D-Glucosamine 2-sulfate sodium salt.

Experimental Protocols

The following protocols provide detailed methodologies for each key step in the synthesis of D-Glucosamine 2-sulfate sodium salt.

Step 1: Synthesis of Methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside

This initial phase involves the protection of the anomeric position as a methyl glycoside, N-acetylation of the amino group, and subsequent protection of the 4- and 6-hydroxyl groups.

• Fischer Glycosidation and N-Acetylation:

  • Suspend D-glucosamine hydrochloride in methanol (B129727) and bubble with dry hydrogen chloride gas at 0°C, then reflux.

  • Neutralize the reaction mixture and acetylate the amino group using acetic anhydride (B1165640) in a suitable solvent system (e.g., methanol).

  • Purify the resulting methyl 2-acetamido-2-deoxy-α-D-glucopyranoside by crystallization.

• Benzylidene Acetal Formation:

  • Dissolve the product from the previous step in a suitable solvent like dimethylformamide (DMF).

  • Add benzaldehyde (B42025) dimethyl acetal and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

  • Heat the reaction mixture under reduced pressure to remove methanol.

  • Cool the reaction and precipitate the product, methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside, by adding a non-polar solvent. Purify by recrystallization.

Step 2: Protection of the 3-Hydroxyl Group

To ensure selective sulfation at the 2-position, the 3-hydroxyl group must be protected.

• Benzoylation:

  • Dissolve the benzylidene-protected glucosaminide in a mixture of pyridine (B92270) and dichloromethane.

  • Cool the solution to 0°C and add benzoyl chloride dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Work up the reaction by washing with acidic and basic aqueous solutions, followed by drying and evaporation of the solvent.

  • Purify the product, methyl 2-acetamido-3-O-benzoyl-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside, by column chromatography.

Step 3: Selective 2-O-Sulfation

With all other reactive sites blocked, the C2 hydroxyl group is now available for sulfation.

• Sulfation Reaction:

  • Dissolve the fully protected glucosaminide in anhydrous pyridine.

  • Add a sulfur trioxide-pyridine complex portion-wise at room temperature.

  • Stir the reaction until the starting material is consumed (monitored by TLC).

  • Quench the reaction by the addition of methanol.

  • Convert the pyridinium (B92312) salt to the sodium salt by passing the reaction mixture through a column of sodium-form ion-exchange resin.

  • Evaporate the solvent to obtain the crude sulfated product.

Step 4: Deprotection

The final steps involve the removal of all protecting groups to yield the target molecule.

• Debenzoylation and Debenzylidenation:

  • Dissolve the sulfated product in methanol and add a catalytic amount of sodium methoxide (B1231860) to remove the benzoyl group.

  • Neutralize the reaction with an acidic resin.

  • Remove the benzylidene acetal by catalytic hydrogenation (e.g., using palladium on carbon under a hydrogen atmosphere) or by acid hydrolysis.

• Hydrolysis of the Methyl Glycoside:

  • Hydrolyze the methyl glycoside using a strong acid catalyst (e.g., Dowex 50W-X8 resin in its H+ form) in water.

  • Monitor the reaction for the disappearance of the anomeric methyl signal by NMR.

Purification of D-Glucosamine 2-Sulfate Sodium Salt

The final product is purified using ion-exchange chromatography, which separates the charged sulfated monosaccharide from unreacted starting materials and other non-charged byproducts.

• Anion-Exchange Chromatography:

  • Load the crude product onto a strong anion-exchange column (e.g., Dowex 1x8 in the acetate (B1210297) form).

  • Wash the column with deionized water to remove non-ionic impurities.

  • Elute the sulfated product using a gradient of an appropriate salt solution (e.g., sodium chloride or ammonium (B1175870) bicarbonate).

  • Collect fractions and monitor for the presence of the product using a suitable assay (e.g., carbazole-sulfuric acid assay for uronic acids, adapted for sulfated sugars, or by TLC).

• Desalting:

  • Pool the fractions containing the pure product and desalt using size-exclusion chromatography (e.g., Sephadex G-10) or by dialysis.

  • Lyophilize the desalted solution to obtain D-Glucosamine 2-sulfate sodium salt as a white powder.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and characterization of D-Glucosamine 2-sulfate sodium salt.

Table 1: Summary of Reaction Yields

Step	Product	Expected Yield (%)
1. Protection Steps	Methyl 2-acetamido-3-O-benzoyl-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside	60-70
2. Sulfation	Methyl 2-acetamido-3-O-benzoyl-4,6-O-benzylidene-2-O-sulfo-...	75-85
3. Deprotection & Purification	D-Glucosamine 2-sulfate Sodium Salt	50-60

Table 2: Characterization Data for D-Glucosamine 2-Sulfate Sodium Salt

Analysis Method	Expected Results
¹H NMR (D₂O)	Characteristic signals for the anomeric proton (H-1), H-2 (shifted downfield due to the sulfate group), and other sugar ring protons. The absence of signals from protecting groups.
¹³C NMR (D₂O)	Signals corresponding to the six carbon atoms of the glucosamine backbone, with a downfield shift for C-2.
HPLC (Anion-Exchange)	A single major peak corresponding to the desired product, with retention time dependent on the column and elution conditions.
Mass Spectrometry (ESI-MS)	[M-Na]⁻ ion at m/z 258.0, corresponding to the molecular formula C₆H₁₂NO₈S⁻.
Purity (by HPLC)	≥95%

Logical Relationships in Synthesis

The synthesis of D-Glucosamine 2-sulfate relies on a logical sequence of protection and deprotection steps to achieve regioselectivity.

Figure 2: Logical flow of protection and deprotection steps.

Conclusion

The synthesis and purification of D-Glucosamine 2-sulfate sodium salt is a challenging but achievable process for skilled carbohydrate chemists. The key to success lies in the careful execution of a well-designed protecting group strategy to ensure the regioselective introduction of the sulfate group at the C2 position. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to produce this important molecule for their scientific investigations. Further optimization of reaction conditions and purification protocols may be necessary to achieve higher yields and purity depending on the specific application.

Characterization of D-Glucosamine 2-Sulfate Sodium Salt: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of D-Glucosamine 2-sulfate sodium salt, a crucial compound in biomedical research, particularly in the context of osteoarthritis. This document outlines its physicochemical properties, detailed experimental protocols for its analysis, and its biological relevance, including its impact on key signaling pathways.

Physicochemical Properties

D-Glucosamine 2-sulfate sodium salt is a synthetic, high-purity carbohydrate.[1] Its fundamental properties are summarized in the table below, providing a clear reference for researchers.

Property	Value	Reference
Molecular Formula	C₆H₁₂NNaO₈S	[1][2][3]
Molecular Weight	281.22 g/mol	[1][2][3]
CAS Number	38899-05-7	[1][3]
Synonyms	2-Deoxy-2-sulfamino-D-glucopyranose, GlcN-2S	[1][2][3]
Purity	≥95%	[3]
Appearance	White to off-white powder	-
Storage	Store at < -15°C in a well-closed container	[1]

Experimental Protocols for Characterization

A thorough characterization of D-Glucosamine 2-sulfate sodium salt is essential for ensuring its quality and for understanding its biological activity. The following sections detail the methodologies for key analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the quantification and purity assessment of glucosamine (B1671600) sulfate (B86663).

Method 1: Reversed-Phase HPLC with UV Detection

• Principle: This method separates glucosamine sulfate from impurities based on its polarity.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable diluent (e.g., a mixture of water and acetonitrile) to a known concentration (e.g., 100 µg/mL).[4]

• Chromatographic Conditions:

  • Column: Phenomenex C18 (250 mm x 4.6 mm, 5 µm)[4]

  • Mobile Phase: Acetonitrile (B52724) and potassium dihydrogen orthophosphate buffer (e.g., 80:20 v/v), with the pH adjusted to 3.0.[4]

  • Flow Rate: 1.0 mL/min[4]

  • Detection: UV at 210 nm[4]

  • Injection Volume: 20 µL[4]

Method 2: HPLC with Pre-column Derivatization

• Principle: Since glucosamine lacks a strong chromophore, derivatization with a UV-absorbing agent like 9-fluorenylmethoxycarbonyl succinimide (B58015) (FMOC-Su) enhances detection sensitivity.[5]

• Sample Preparation:

  • Dissolve the sample in water.

  • Neutralize the salt with triethylamine (B128534) (TEA).[5]

  • Add the FMOC-Su derivatizing agent and incubate at 50°C for 30 minutes.[5]

• Chromatographic Conditions:

  • Column: C18 column

  • Mobile Phase: A gradient of acetonitrile and water containing 0.05% trifluoroacetic acid (TFA).[6]

  • Detection: UV at 265 nm[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique for the identification and qualitative analysis of D-Glucosamine 2-sulfate sodium salt.

• Principle: This method identifies the functional groups present in the molecule based on their characteristic infrared absorption frequencies.

• Sample Preparation: The KBr pellet method is commonly used. A small amount of the sample is ground with potassium bromide (KBr) and pressed into a thin, transparent pellet.[7]

• Data Acquisition: The spectrum is typically recorded in the mid-infrared region (4000-400 cm⁻¹).[7]

• Interpretation of Key Peaks:

  • ~3300-3400 cm⁻¹: O-H and N-H stretching vibrations.[8]

  • ~1615 cm⁻¹: NH₂ bending vibration.[8]

  • ~1230 cm⁻¹: S=O stretching from the sulfate group.[9]

  • ~1094 cm⁻¹: C-O stretching of the secondary alcohol.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and structure of the compound.

• Principle: The sample is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

• Sample Preparation: The sample is typically dissolved in a suitable solvent and introduced into the mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Ionization Technique: Electrospray ionization (ESI) in positive mode is commonly used for glucosamine analysis.

• Expected Ions: The protonated molecule [M+H]⁺ would be expected. For D-Glucosamine 2-sulfate (without the sodium), the expected monoisotopic mass is approximately 259.04 g/mol . The sodium salt will have a correspondingly higher mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of D-Glucosamine 2-sulfate sodium salt.

• Principle: This technique exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of atoms within a molecule.

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O).

• ¹H NMR: Provides information on the number, environment, and connectivity of hydrogen atoms. For glucosamine derivatives, the anomeric proton signals are typically found in the downfield region of the spectrum.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule.

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of a D-Glucosamine 2-sulfate sodium salt sample.

Characterization Workflow

Biological Context: Inhibition of the NF-κB Signaling Pathway

D-Glucosamine sulfate has been shown to exert anti-inflammatory effects, particularly in the context of osteoarthritis, by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[13][14] This pathway is a key regulator of the expression of pro-inflammatory genes.[15][16]

The diagram below illustrates the canonical NF-κB signaling pathway and the inhibitory action of glucosamine.

NF-κB Pathway Inhibition

In this pathway, pro-inflammatory cytokines like Interleukin-1 beta (IL-1β) bind to their receptors, initiating a signaling cascade that activates the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκB, leading to its degradation and the release of NF-κB. The freed NF-κB translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. D-Glucosamine has been shown to inhibit the activation of the IKK complex, thereby preventing the degradation of IκB and keeping NF-κB sequestered in the cytoplasm, which ultimately reduces the expression of inflammatory mediators.[13]

References

• 1. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 2. D-Glucosamine 2-sulfate sodium salt | C6H13NNaO8S | CID 16219445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Single Laboratory Validation of a Method for Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. japsonline.com [japsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Sulfate composition of glycosaminoglycans determined by infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. D-Glucosamine | C6H13NO5 | CID 439213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. dev.spectrabase.com [dev.spectrabase.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. The NF-κB signalling pathway in osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Activity of D-Glucosamine 2-Sulfate Sodium Salt

For: Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine 2-sulfate sodium salt is a synthetic, high-purity aminosaccharide derivative.[1][2] While much of the extensive clinical and preclinical research has been conducted on the broader category of "glucosamine sulfate" (GS), often as a stabilized salt with potassium chloride or sodium chloride, the underlying biological activities are attributed to the glucosamine (B1671600) and sulfate (B86663) ions.[3] Glucosamine is a fundamental building block for the biosynthesis of glycosaminoglycans (GAGs), proteoglycans, and other macromolecules of the articular cartilage matrix.[4] It is widely investigated and used as a Symptomatic Slow-Acting Drug for Osteoarthritis (SYSADOA) for its potential to alleviate symptoms and modify disease progression.[5][6]

This technical guide provides a comprehensive overview of the biological activity of D-Glucosamine 2-sulfate, focusing on its molecular mechanisms of action, summarizing key quantitative data from preclinical and clinical studies, and detailing relevant experimental protocols.

Molecular Mechanisms of Action

The therapeutic effects of glucosamine sulfate in joint disorders like osteoarthritis (OA) are attributed to a dual mechanism: stimulating anabolic processes in cartilage and inhibiting inflammatory and catabolic pathways that lead to cartilage degradation.[7][8]

Anabolic and Structural Effects

Glucosamine is a natural precursor for the synthesis of GAGs and hyaluronic acid, which are critical components of cartilage and synovial fluid.[7][9][10] By providing an essential substrate, glucosamine stimulates the anabolic metabolism of chondrocytes, enhancing the production of cartilage matrix components like aggrecan and type II collagen.[7][11] The sulfate moiety is also considered crucial, as sulfur is an essential nutrient for the stabilization of the connective tissue matrix.[3]

Anti-inflammatory and Anti-Catabolic Signaling

A primary mechanism of glucosamine sulfate is its ability to modulate intracellular signaling pathways that drive inflammation and cartilage breakdown in OA.

2.2.1 Inhibition of the NF-κB and MAPK Signaling Pathways Pro-inflammatory cytokines, particularly Interleukin-1β (IL-1β), play a central role in OA pathogenesis by activating signaling cascades that lead to the expression of inflammatory genes and matrix-degrading enzymes. Glucosamine sulfate has been shown to interfere with these pathways significantly.[5]

It attenuates the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of inflammation, by preventing the degradation of its inhibitor, IκB.[12][13] Furthermore, it modulates the Mitogen-Activated Protein Kinase (MAPK) pathway. Specifically, glucosamine inhibits the IL-1β-induced phosphorylation of p38 MAPK, a key step in the inflammatory response.[13][14] This inhibition leads to downstream suppression of genes coding for matrix metalloproteinases (MMPs) and cyclooxygenase-2 (COX-2), thereby reducing the production of prostaglandin (B15479496) E2 (PGE2) and cartilage-degrading enzymes like MMP-3.[6][13]

Caption: Inhibition of IL-1β-induced inflammatory signaling by D-Glucosamine 2-Sulfate.

Pharmacokinetic Profile

The absorption and disposition of glucosamine have been characterized in human studies. Following oral administration, glucosamine is well-absorbed from the gastrointestinal tract. However, it undergoes significant first-pass metabolism in the liver, resulting in a systemic bioavailability of approximately 26%.[15]

Table 1: Summary of Pharmacokinetic Parameters of Glucosamine Sulfate in Humans

Parameter	Value	Description	Source(s)
Oral Absorption	~90%	Proportion of the drug absorbed from the GI tract.	[15]
Oral Bioavailability	~26%	Fraction of the administered dose that reaches systemic circulation.	[15]
Time to Peak (Tmax)	~2 hours	Time to reach maximum plasma concentration after oral dosing.	[16]
Peak Concentration (Cmax)	0.893 ± 0.093 µg/mL	Maximum plasma concentration after a single 400 mg GS dose.	[16][17]
Elimination Half-life (t½)	17 - 25 hours	Time required for the plasma concentration to reduce by half (dose-dependent).	[17]
Excretion	~28% in Urine, <1% in Feces	Primary routes of elimination of the administered radioactive dose over 120 hours.	[15]

Note: Parameters can vary based on the specific salt form, formulation, and study population.

Preclinical and Clinical Efficacy

In Vitro and In Vivo Studies

Preclinical studies provide the mechanistic basis for glucosamine's chondroprotective and anti-inflammatory effects. In vitro experiments using chondrocyte cultures have demonstrated that glucosamine can inhibit the expression of MMP-1, MMP-3, and MMP-13 when stimulated with IL-1β.[14] Animal models of OA have shown that daily administration of glucosamine sulfate can delay the progression of cartilage lesions and reduce synovial inflammation.[4]

Table 2: Quantitative Data from In Vitro Studies

Assay/Model	Treatment/Concentration	Key Finding	Source(s)
Human Chondrocytes	2.5 and 10 mmol/L Glucosamine	Reduced IL-1β-stimulated expression of MMP-1, MMP-3, and MMP-13.	[14]
Human Chondrocytes	10 mmol/L Glucosamine	Inhibited IL-1β-induced phosphorylation of p38 MAPK.	[14]
Chondrosarcoma Cells	Glucosamine	Reduced IL-1β-induced translocation of NF-κB by inhibiting IκB degradation.	[13]
Human Gut Microbiota	0.5% (w/v) Glucosamine	Significantly enhanced the growth of 81% of 70 gut bacterial species tested.	[18]

Clinical Trials in Osteoarthritis

Numerous clinical trials have investigated the efficacy of glucosamine sulfate for treating OA, particularly of the knee. A large body of evidence supports that a daily oral dose of 1,500 mg significantly reduces pain and improves function.[6] Some long-term studies (≥2 years) have also suggested a structure-modifying effect, showing that glucosamine sulfate can slow the narrowing of the joint space compared to placebo.[6][19]

Table 3: Summary of Key Clinical Trial Findings for Glucosamine Sulfate (1,500 mg/day)

Study Design	Duration	Patient Population	Key Outcomes	Source(s)
Meta-analysis	> 3 years	Knee OA	Showed a protective effect on minimum joint space narrowing (JSN).	[6]
Systematic Review & Meta-analysis	Long-term	Knee OA	Associated with significant long-term pain reduction and functional improvement.	[19]
Randomized, Controlled Trial (GUIDE)	6 months	Knee OA	Significantly superior to placebo and acetaminophen (B1664979) (3g/day) in reducing pain scores.	[6]
Randomized, Placebo-Controlled Trial	3 years	Knee OA	Delayed progression of knee osteoarthritis and reduced the need for joint replacement surgery over a 5-year follow-up.	[6][12]

Key Experimental Protocols

In Vitro Analysis of Anti-inflammatory Activity in Chondrocytes

This protocol outlines a typical workflow to assess the effect of D-Glucosamine 2-sulfate on inflammatory responses in a human chondrocyte cell line (e.g., SW1353).

Caption: Experimental workflow for assessing the anti-inflammatory effects of glucosamine.

Methodology Details:

• Cell Culture: SW1353 cells are cultured in an appropriate medium. To avoid competitive glucose transport, Leibovitz L-15 medium containing D-galactose instead of D-glucose can be used.[5]

• Treatment: Cells are serum-starved before pre-treatment with varying concentrations of D-Glucosamine 2-sulfate sodium salt for 2 hours. Subsequently, cells are stimulated with recombinant human IL-1β (e.g., 10 ng/mL).[14]

• Western Blotting: After treatment, cells are lysed. Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies specific for phosphorylated and total forms of p38, JNK, ERK, and IκB.[13][14]

• Quantitative RT-PCR: Total RNA is extracted and reverse-transcribed to cDNA. qPCR is then performed using specific primers for target genes like MMP3, PTGS2 (COX-2), and a housekeeping gene for normalization.[5]

Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of glucosamine in bulk or dosage forms. As glucosamine lacks a strong chromophore, detection often requires derivatization or UV detection at low wavelengths.

Methodology Details:

• Sample Preparation: Accurately weigh and dissolve the glucosamine sulfate sample in a suitable diluent (e.g., a mixture of water and acetonitrile).[20]

• Chromatographic Conditions:

  • Column: Phenomenex C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size).[20][21]

  • Mobile Phase: A common mobile phase is a buffered aqueous solution mixed with acetonitrile (B52724). For example, acetonitrile and potassium dihydrogen orthophosphate buffer (e.g., 80:20 v/v), with pH adjusted to 3.0.[20][21]

  • Flow Rate: 1.0 mL/min.[20][21]

  • Detection: UV detection at a low wavelength, such as 195 nm or 210 nm.[21][22]

  • Injection Volume: 20 µL.[20]

• Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[21]

Conclusion

D-Glucosamine 2-sulfate exhibits a multi-faceted biological activity profile relevant to the treatment of osteoarthritis. Its primary mechanisms include serving as a building block for the cartilage matrix and, critically, exerting potent anti-inflammatory and anti-catabolic effects. It achieves this by inhibiting key inflammatory signaling hubs, namely the NF-κB and p38 MAPK pathways, leading to reduced expression of matrix-degrading enzymes and inflammatory mediators. Supported by extensive preclinical data and a large body of clinical evidence, D-Glucosamine 2-sulfate remains a significant therapeutic agent in the management of joint health.

References

• 1. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 2. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]
• 3. clinician.com [clinician.com]
• 4. Is there any scientific evidence for the use of glucosamine in the management of human osteoarthritis? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of glucosamine in the treatment for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Glucosamine sulfate? [synapse.patsnap.com]
• 9. purebulk.com [purebulk.com]
• 10. D-Glucosamine Sulfate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. Glucosamine modulates chondrocyte proliferation, matrix synthesis, and gene expression [ouci.dntb.gov.ua]
• 12. Glucosamine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 13. Chondroprotective effects of glucosamine involving the p38 MAPK and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacokinetics of glucosamine in man. | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. scielo.br [scielo.br]
• 18. researchgate.net [researchgate.net]
• 19. 2minutemedicine.com [2minutemedicine.com]
• 20. iosrjournals.org [iosrjournals.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

An In-depth Technical Guide to D-Glucosamine 2-Sulfate Sodium Salt (CAS 38899-05-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine 2-sulfate sodium salt, with the CAS number 38899-05-7, is a specific form of the naturally occurring amino sugar, D-glucosamine. As a derivative of glucose, it is a fundamental building block for the biosynthesis of a variety of macromolecules, including glycoproteins, glycolipids, and glycosaminoglycans (GAGs). GAGs are essential components of the extracellular matrix of connective tissues, such as cartilage, where they contribute to its structural integrity and lubricating properties.

This technical guide provides a comprehensive overview of the available scientific information on D-Glucosamine 2-sulfate sodium salt and related glucosamine (B1671600) sulfate (B86663) compounds. It is important to note that while this document focuses on the 2-sulfate sodium salt, much of the detailed experimental and quantitative data has been generated from studies on "glucosamine sulfate" without explicit specification of the sulfate position or the counter-ion. This guide synthesizes this broader information, operating under the assumption of functional similarity, while clearly indicating when the data is not specific to the CAS number 38899-05-7.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	38899-05-7	[1]
Chemical Name	2-Deoxy-2-sulfamino-D-glucopyranose sodium salt	[1]
Synonyms	D-Glucosamine 2-sulfate sodium, GlcN-2S	[2]
Molecular Formula	C₆H₁₂NNaO₈S	[1]
Molecular Weight	281.22 g/mol	[1]
Appearance	White to off-white powder	[3]
Purity	≥95%	[1]

Biological Activities and Mechanisms of Action

D-glucosamine and its sulfate salts are primarily recognized for their role in joint health, particularly in the context of osteoarthritis. The proposed mechanisms of action are multifaceted, encompassing both structural and anti-inflammatory effects.

Precursor for Glycosaminoglycan (GAG) Synthesis

As a fundamental building block, D-glucosamine is utilized by chondrocytes for the synthesis of GAGs, such as chondroitin (B13769445) sulfate and hyaluronic acid. These GAGs are subsequently incorporated into proteoglycans, which are crucial for the resilience and compressive strength of articular cartilage. By providing an exogenous source of this precursor, D-glucosamine 2-sulfate sodium salt is hypothesized to support cartilage matrix synthesis and repair.

Anti-inflammatory Effects

Multiple studies on glucosamine sulfate have demonstrated its anti-inflammatory properties, which are thought to be mediated through the inhibition of key inflammatory pathways.

Glucosamine sulfate has been shown to reduce the production of PGE2, a key mediator of inflammation and pain in osteoarthritis. This effect is achieved through the modulation of enzymes involved in the arachidonic acid cascade.

• Experimental Evidence: In a study using human osteoarthritic chondrocytes stimulated with interleukin-1β (IL-1β), glucosamine sulfate (at concentrations of 1 and 2 mM) significantly inhibited the production of PGE2[4]. This inhibition was associated with a reduction in the expression and activity of microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1) and a decrease in the glycosylation of cyclooxygenase-2 (COX-2)[4].

The transcription factor Nuclear Factor-kappa B (NF-κB) is a central regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes. Glucosamine has been shown to inhibit the activation of NF-κB in various cell types.

• Experimental Evidence: In human osteoarthritic chondrocytes, glucosamine sulfate inhibited the IL-1β-induced activation of NF-κB in a dose-dependent manner[5]. This was accompanied by a reduction in the nuclear translocation of the p50 and p65 subunits of NF-κB[5]. Further studies in mouse macrophage cells (RAW 264.7) demonstrated that glucosamine hydrochloride suppressed LPS-induced NF-κB activation, leading to decreased expression of inducible nitric oxide synthase (iNOS) and COX-2[6].

Quantitative Data

The following table summarizes quantitative data from studies on glucosamine sulfate. It is important to reiterate that these studies did not specifically use D-Glucosamine 2-sulfate sodium salt (CAS 38899-05-7), but the data provides valuable insights into the potential efficacy of this compound.

Parameter	Cell/System	Stimulus	Treatment	Result	Reference
PGE2 Production	Human Osteoarthritic Chondrocytes	IL-1β (100 pg/ml)	Glucosamine Sulfate (1 and 2 mM)	Significant inhibition (p ≤ 0.03)	[4]
mPGES-1 mRNA Expression	Human Osteoarthritic Chondrocytes	IL-1β (100 pg/ml)	Glucosamine Sulfate (1 and 2 mM)	Significant inhibition (p ≤ 0.02)	[4]
NF-κB Activity	Human Osteoarthritic Chondrocytes	IL-1β	Glucosamine Sulfate	Dose-dependent inhibition	[5]
Nitric Oxide (NO) Production	Mouse Macrophage Cells (RAW 264.7)	Lipopolysaccharide (LPS)	Glucosamine Hydrochloride	Inhibition	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on glucosamine sulfate, which can serve as a foundation for designing studies with D-Glucosamine 2-sulfate sodium salt.

Inhibition of PGE2 Production in Human Osteoarthritic Chondrocytes

• Objective: To determine the effect of glucosamine sulfate on IL-1β-induced PGE2 production.

• Cell Culture: Primary human osteoarthritic chondrocytes are isolated from cartilage obtained from patients undergoing total knee replacement surgery. Cells are cultured in DMEM/F-12 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Treatment: Chondrocytes are pre-treated with various concentrations of glucosamine sulfate (e.g., 0.05, 0.2, 1.0, and 2.0 mM) for 24 hours, followed by stimulation with IL-1β (100 pg/ml) for another 24 hours.

• PGE2 Measurement: The concentration of PGE2 in the culture supernatant is quantified using a competitive enzyme immunoassay (EIA) kit.

• Data Analysis: Results are expressed as pg/mL of PGE2 and normalized to the total cellular protein content. Statistical analysis is performed using appropriate tests (e.g., ANOVA).

• Reference: Adapted from[4].

Assessment of NF-κB Activation by Electrophoretic Mobility Shift Assay (EMSA)

• Objective: To investigate the effect of glucosamine sulfate on the DNA-binding activity of NF-κB.

• Nuclear Extract Preparation: Human osteoarthritic chondrocytes are treated as described above. Nuclear extracts are prepared using a nuclear extraction kit.

• EMSA Protocol:

  • A double-stranded oligonucleotide probe containing the NF-κB consensus binding site is end-labeled with [γ-³²P]ATP using T4 polynucleotide kinase.

  • Nuclear extracts (5-10 µg) are incubated with the labeled probe in a binding buffer containing poly(dI-dC) to block non-specific binding.

  • For supershift assays, specific antibodies against NF-κB subunits (e.g., p50, p65) are added to the binding reaction.

  • The protein-DNA complexes are resolved on a non-denaturing polyacrylamide gel.

  • The gel is dried and exposed to X-ray film to visualize the bands.

• Data Analysis: The intensity of the shifted bands is quantified by densitometry.

• Reference: Adapted from[5].

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by glucosamine.

Caption: Inhibition of the NF-κB Signaling Pathway by D-Glucosamine.

Caption: Inhibition of Prostaglandin E2 Synthesis by D-Glucosamine.

Conclusion

D-Glucosamine 2-sulfate sodium salt, as a specific chemical entity, holds promise as a therapeutic agent, particularly in the management of osteoarthritis. The available evidence, largely derived from studies on glucosamine sulfate, suggests a dual mechanism of action involving the provision of essential precursors for cartilage matrix synthesis and the active suppression of key inflammatory pathways. The inhibition of PGE2 production and the NF-κB signaling cascade are central to its anti-inflammatory effects.

While the data presented in this guide provides a strong foundation for understanding the potential of D-Glucosamine 2-sulfate sodium salt, further research is warranted to specifically elucidate its pharmacokinetic and pharmacodynamic properties. Future studies should focus on direct comparisons with other glucosamine salts and should aim to generate specific quantitative data for the 2-sulfate sodium salt to confirm and expand upon the findings from the broader glucosamine sulfate literature. Such research will be crucial for optimizing its therapeutic application and for the development of novel drug formulations.

References

• 1. scbt.com [scbt.com]
• 2. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 3. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]
• 4. Glucosamine sulfate reduces prostaglandin E(2) production in osteoarthritic chondrocytes through inhibition of microsomal PGE synthase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Glucosamine inhibits LPS-induced COX-2 and iNOS expression in mouse macrophage cells (RAW 264.7) by inhibition of p38-MAP kinase and transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of D-Glucosamine 2-Sulfate in Glycosaminoglycan Biosynthesis: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Glycosaminoglycans (GAGs) are essential biopolymers with diverse roles in cellular signaling, tissue structure, and various pathological processes. Their biosynthesis is a complex process involving the polymerization of repeating disaccharide units and subsequent modifications, most notably sulfation. While D-glucosamine is a fundamental precursor, entering the hexosamine biosynthetic pathway to form UDP-N-acetylglucosamine (UDP-GlcNAc), the direct role of D-Glucosamine 2-sulfate as a biosynthetic precursor is not established in the canonical pathways. This guide delineates the established mechanisms of GAG biosynthesis, explores the metabolic fate of exogenous glucosamine (B1671600), and investigates the potential indirect roles of sulfated glucosamine derivatives as modulators of GAG synthesis and cellular signaling pathways. This document provides a comprehensive overview for researchers in glycoscience and drug development, complete with detailed experimental protocols and pathway visualizations.

Canonical Glycosaminoglycan Biosynthesis Pathways

Glycosaminoglycan synthesis is a post-translational modification of core proteins to form proteoglycans, occurring primarily in the Golgi apparatus. The two major classes of GAGs containing glucosamine derivatives are heparan sulfate (B86663) (HS) and chondroitin (B13769445) sulfate (CS).

The synthesis is initiated by the formation of a common linkage tetrasaccharide attached to a serine residue on a core protein: Xylose-Galactose-Galactose-Glucuronic Acid.[1][2] The addition of the fifth sugar determines the GAG identity: N-acetylglucosamine (GlcNAc) for HS or N-acetylgalactosamine (GalNAc) for CS.[3]

Heparan Sulfate (HS) Biosynthesis

Following the linkage region, the HS chain is elongated by the alternating addition of GlcNAc and glucuronic acid (GlcA) residues from their UDP-activated precursors by exostosin (EXT) enzymes.[3][4] The nascent chain then undergoes a series of modifications:

• N-deacetylation/N-sulfation: A key step where some GlcNAc residues are deacetylated and subsequently sulfated at the N-position by N-deacetylase/N-sulfotransferases (NDSTs) to form N-sulfoglucosamine (GlcNS).[5][6] This modification is crucial for all subsequent modifications.[5]

• Epimerization: C5-epimerase converts some D-GlcA residues to L-iduronic acid (IdoA).[7]

• O-sulfation: Specific sulfotransferases add sulfate groups at various positions, including C2 of uronic acids (HS2ST), C6 of glucosamine (HS6ST), and rarely, C3 of glucosamine (HS3ST).[7][8]

These modifications create specific sulfation patterns that determine the binding of HS to a wide array of proteins, thereby regulating numerous biological processes.[9][10]

Chondroitin Sulfate (CS) Biosynthesis

CS chains are polymerized by the alternating addition of GalNAc and GlcA.[2][11] The subsequent modifications include:

• Sulfation: Sulfotransferases catalyze the addition of sulfate groups, most commonly at the C4 or C6 position of GalNAc.[12]

• Epimerization: In the pathway leading to dermatan sulfate (a CS variant), some D-GlcA residues are epimerized to L-IdoA.[13]

The Hexosamine Biosynthetic Pathway and the Fate of Exogenous Glucosamine

The precursor for the glucosamine units in GAGs is UDP-GlcNAc, which is synthesized through the hexosamine biosynthetic pathway (HBP). The key rate-limiting enzyme in this pathway is glutamine:fructose-6-phosphate (B1210287) amidotransferase (GFAT), which converts fructose-6-phosphate to glucosamine-6-phosphate.[14]

Exogenously supplied glucosamine can bypass the initial steps of the HBP. It is taken up by cells and phosphorylated to glucosamine-6-phosphate, which then enters the pathway to be converted to UDP-GlcNAc.[14][15] This UDP-sugar is a crucial substrate for the glycosyltransferases that polymerize GAG chains.[16][17]

There is no direct evidence for the incorporation of D-Glucosamine 2-sulfate into the growing GAG chain. The sulfation of glucosamine residues in HS occurs after the incorporation of GlcNAc into the polymer, specifically at the N-position and subsequently at O-positions.

D-Glucosamine 2-Sulfate as a Modulator of GAG Synthesis and Cell Signaling

While not a direct precursor, sulfated forms of glucosamine, often administered as glucosamine sulfate for osteoarthritis, can influence GAG metabolism and cellular signaling.

Effects on GAG Synthesis

High concentrations of exogenous glucosamine have been shown to paradoxically inhibit GAG synthesis in some cell types.[15][18] This effect is thought to be due to the depletion of intracellular ATP pools as a result of the extensive phosphorylation of the imported glucosamine, which can reduce the energy available for other biosynthetic processes, including GAG chain elongation and sulfation.[15][18]

Modulation of Signaling Pathways

Sulfated glucosamine has been demonstrated to exert anti-inflammatory effects by modulating key signaling pathways, particularly in chondrocytes.

• NF-κB Pathway: Sulfated glucosamine can inhibit the activation of the transcription factor NF-κB, which is a central regulator of inflammatory gene expression.[5] This can lead to a downregulation of inflammatory cytokines and matrix metalloproteinases that degrade cartilage.

• MAPK Pathway: Glucosamine has been shown to affect the phosphorylation status of mitogen-activated protein kinases (MAPKs) such as p38 and JNK.[11][19] By modulating these signaling cascades, sulfated glucosamine can influence cell proliferation, differentiation, and inflammatory responses.

Quantitative Data

Currently, there is a lack of specific quantitative data in the literature regarding the direct effects of D-Glucosamine 2-sulfate on GAG biosynthesis enzyme kinetics or its incorporation rates. Studies have primarily focused on the broader effects of "glucosamine sulfate" on cellular processes. The table below summarizes the inhibitory effects of a related compound, 4-fluoro-N-acetyl-glucosamine (4-F-GlcNAc), on GAG synthesis to provide an example of quantitative analysis in this field.

Compound	Cell Type	GAG Type	Concentration	Effect on GAG Quantity	Reference
4-F-GlcNAc	Murine Airway Smooth Muscle	HS/CS (cell-associated)	100 µM	64.1-76.6% reduction	[13]
4-F-GlcNAc	Murine Airway Smooth Muscle	CS (secreted)	100 µM	65.7-73.0% reduction	[13]
4-F-GlcNAc	Murine Airway Smooth Muscle	Xyloside-initiated CS	45 µM	65.4% reduction	[13]
4-F-GlcNAc	Murine Airway Smooth Muscle	Xyloside-initiated CS	179 µM	87.0% reduction	[13]

Experimental Protocols

To investigate the role of a compound like D-Glucosamine 2-sulfate on GAG biosynthesis, a combination of metabolic labeling, isolation, and analytical techniques would be employed.

Metabolic Radiolabeling of GAGs

This protocol is a standard method to assess the rate of GAG synthesis in cell culture.

• Cell Culture: Plate cells of interest (e.g., chondrocytes, fibroblasts) in appropriate culture vessels and grow to near confluence.

• Pre-incubation: Wash cells with PBS and pre-incubate in a serum-free, low-glucose medium for 2-4 hours to deplete endogenous precursor pools.

• Labeling: Replace the medium with fresh low-glucose medium containing the test compound (e.g., D-Glucosamine 2-sulfate at various concentrations) and a radioactive precursor. Common precursors include [³H]glucosamine (to label the hexosamine backbone) or [³⁵S]sulfate (to label sulfated GAGs).

• Incubation: Incubate the cells for a defined period (e.g., 24-48 hours) at 37°C in a humidified CO₂ incubator.

• Harvesting: Separate the medium and the cell layer. Lyse the cells using a suitable buffer (e.g., RIPA buffer).

• GAG Isolation: Isolate GAGs from the medium and cell lysate. This typically involves enzymatic digestion of proteins (e.g., with papain or pronase), followed by precipitation of GAGs with alcohol or purification by anion-exchange chromatography.

• Quantification: Measure the incorporated radioactivity in the purified GAG fraction using liquid scintillation counting. The results are typically normalized to total protein or DNA content.

Analysis of GAG Composition by LC-MS/MS

This protocol allows for the detailed structural analysis and quantification of GAG disaccharides.

• GAG Isolation: Purify GAGs from the experimental samples as described above.

• Enzymatic Digestion: Depolymerize the purified GAGs into disaccharides using a cocktail of specific lyases (e.g., heparinases I, II, III for HS; chondroitinase ABC for CS).

• Labeling (Optional but Recommended): Derivatize the resulting disaccharides with a labeling agent (e.g., 2-aminoacridone) to enhance detection by fluorescence and mass spectrometry.

• LC Separation: Separate the labeled disaccharides using liquid chromatography, typically with a reversed-phase or porous graphitic carbon column.

• MS/MS Analysis: Analyze the eluted disaccharides using tandem mass spectrometry (MS/MS) in selected reaction monitoring (SRM) mode. This allows for the specific detection and quantification of each type of disaccharide based on its mass-to-charge ratio and fragmentation pattern.[1][8]

• Data Analysis: Quantify the abundance of each disaccharide to determine the overall composition and sulfation pattern of the GAGs.

Visualizations

Signaling Pathways and Biosynthetic Routes

References

• 1. Quantitative analysis of glycosaminoglycans, chondroitin/dermatan sulfate, hyaluronic acid, heparan sulfate, and keratan sulfate by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor activities of D-glucosamine and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Heparan Sulfate Proteoglycans Biosynthesis and Post Synthesis Mechanisms Combine Few Enzymes and Few Core Proteins to Generate Extensive Structural and Functional Diversity [mdpi.com]
• 5. Sulfated glucosamine inhibits oxidation of biomolecules in cells via a mechanism involving intracellular free radical scavenging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. search.shanghai.library.nyu.edu [search.shanghai.library.nyu.edu]
• 7. Proteoglycans and Sulfated Glycosaminoglycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of Glycosaminoglycan (GAG) Sulfatases from the Human Gut Symbiont Bacteroides thetaiotaomicron Reveals the First GAG-specific Bacterial Endosulfatase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Sulfated Glycans: Structure, Synthesis, Function, and Applications [frontiersin.org]
• 11. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 13. Regulation of heparan sulfate and chondroitin sulfate glycosaminoglycan biosynthesis by 4-fluoro-glucosamine in murine airway smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Glucosamine - Wikipedia [en.wikipedia.org]
• 15. Glucosamine exposure reduces proteoglycan synthesis in primary human endothelial cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. UDP-N-acetyl-D-glucosamine biosynthesis II | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Glucosamine inhibits the synthesis of glycosaminoglycan chains on vascular smooth muscle cell proteoglycans by depletion of ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Glucosamine sulfate reduces experimental osteoarthritis and nociception in rats: association with changes of mitogen-activated protein kinase in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Investigating the Anti-inflammatory Properties of D-Glucosamine 2-Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine 2-sulfate, a derivative of the naturally occurring amino sugar glucosamine (B1671600), has garnered significant interest for its potential therapeutic applications, particularly in the management of inflammatory conditions. This technical guide provides a comprehensive overview of the anti-inflammatory properties of D-Glucosamine 2-sulfate, with a focus on its molecular mechanisms of action. This document details the inhibitory effects of D-Glucosamine 2-sulfate on key inflammatory pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. Furthermore, it presents a compilation of quantitative data from various in vitro and in vivo studies, showcasing its dose-dependent inhibition of pro-inflammatory mediators such as nitric oxide (NO), cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and key cytokines including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 beta (IL-1β), and Interleukin-6 (IL-6). Detailed experimental protocols for the key assays used to elucidate these anti-inflammatory effects are also provided to facilitate further research and development in this field.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a crucial component of the innate immune system, chronic or dysregulated inflammation is a key pathological feature of numerous diseases, including osteoarthritis, rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The development of safe and effective anti-inflammatory agents is therefore a major focus of biomedical research.

D-Glucosamine, an amino monosaccharide, and its various salt forms, including D-Glucosamine sulfate (B86663), have been widely investigated for their chondroprotective and anti-inflammatory effects. D-Glucosamine 2-sulfate, a sulfated derivative, is of particular interest due to the critical role of sulfate groups in the biosynthesis of glycosaminoglycans, essential components of the extracellular matrix of cartilage. Beyond its structural role, emerging evidence strongly suggests that D-Glucosamine 2-sulfate possesses direct anti-inflammatory properties. This guide delves into the molecular mechanisms underlying these effects and provides a practical resource for researchers in the field.

Mechanisms of Anti-inflammatory Action

The anti-inflammatory effects of D-Glucosamine 2-sulfate are multifaceted, primarily involving the modulation of key signaling pathways that regulate the expression of pro-inflammatory genes.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitory proteins, most notably IκBα. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS) or cytokines like TNF-α, the IκB kinase (IKK) complex becomes activated. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent proteasomal degradation. This allows the p50/p65 NF-κB heterodimer to translocate to the nucleus, where it binds to specific DNA sequences in the promoter regions of target genes, inducing the transcription of a wide array of pro-inflammatory mediators.

D-Glucosamine 2-sulfate has been shown to interfere with this cascade at multiple points. Studies suggest that it can inhibit the degradation of IκBα, thereby preventing the nuclear translocation of the active NF-κB subunits.[1][2] This blockade of NF-κB activation leads to a downstream reduction in the expression of NF-κB-dependent genes, including those encoding for pro-inflammatory cytokines, chemokines, adhesion molecules, and enzymes like COX-2 and iNOS.[3][4][5]

Modulation of the Mitogen-Activated Protein Kinase (MAPK) Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including the p38 MAPK, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK) pathways, are also crucial in transducing extracellular inflammatory signals into intracellular responses. These pathways are activated by a variety of stimuli, including LPS and pro-inflammatory cytokines, and play a significant role in regulating the production of inflammatory mediators.

Evidence indicates that D-Glucosamine 2-sulfate can modulate MAPK signaling. Specifically, it has been observed to inhibit the phosphorylation of p38 MAPK in response to inflammatory stimuli.[4] The p38 MAPK pathway is known to be involved in the post-transcriptional regulation of pro-inflammatory cytokine expression. By inhibiting p38 MAPK activation, D-Glucosamine 2-sulfate can further contribute to the suppression of the inflammatory response.

Quantitative Data on Anti-inflammatory Effects

The following tables summarize the quantitative data from various studies investigating the dose-dependent anti-inflammatory effects of D-Glucosamine 2-sulfate.

Table 1: In Vitro Inhibition of Nitric Oxide (NO) Production and iNOS Expression

Cell Line	Stimulant	D-Glucosamine Concentration	% Inhibition of NO Production	Notes	Reference
RAW 264.7 Macrophages	LPS (1 µg/mL)	0.1 mM	18%	Dose-dependent suppression of iNOS protein expression also observed.	[5]
RAW 264.7 Macrophages	LPS (1 µg/mL)	0.5 mM	38%	Dose-dependent suppression of iNOS protein expression also observed.	[5]
RAW 264.7 Macrophages	LPS (1 µg/mL)	1 mM	60%	Dose-dependent suppression of iNOS protein expression also observed.	[5]
RAW 264.7 Macrophages	LPS (1 µg/mL)	2 mM	89%	Dose-dependent suppression of iNOS protein expression also observed.	[5]

Table 2: In Vitro and In Vivo Inhibition of Inflammatory Mediators

Model	Mediator	Treatment	Effect	Reference
HaCaT Keratinocytes	IL-6, IL-8, TNF-α, IL-1β mRNA	D-Glucosamine (1-10 mM)	Dose-dependent decrease in mRNA expression	[6]
THP-1 Macrophages	TNF-α, IL-1β, IL-6 protein	Sulfated Glucosamine	Inhibition of cytokine production	[3]
Human Retinal Pigment Epithelial Cells	ICAM-1 protein and mRNA	Glucosamine Sulfate (up to 1000 mg/L)	Dose-dependent downregulation of TNF-α or IFN-γ-induced expression	[7]
RAW 264.7 Macrophages	COX-2 and iNOS protein and mRNA	Glucosamine Hydrochloride	Decreased LPS-induced expression	[4]
Human Osteoarthritic Chondrocytes	NF-κB activity, COX-2 protein and mRNA	Glucosamine Sulfate	Dose-dependent inhibition of IL-1β-induced activity and expression	[5]
DNBS-induced Colitis in Mice	IL-1β in plasma	N-Palmitoyl-D-Glucosamine (30 mg/kg)	Decrease from 113.1 ± 32.71 pg/mL to 62.1 ± 15.09 pg/mL
DNBS-induced Colitis in Mice	IL-1β in plasma	N-Palmitoyl-D-Glucosamine (100 mg/kg)	Decrease from 113.1 ± 32.71 pg/mL to 36.7 ± 13.12 pg/mL

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the anti-inflammatory properties of D-Glucosamine 2-sulfate.

Cell Culture and Stimulation

• Cell Lines: Murine macrophage cell line RAW 264.7 and human monocytic cell line THP-1 are commonly used.

• Culture Conditions: Cells are typically cultured in DMEM or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Stimulation: To induce an inflammatory response, cells are stimulated with lipopolysaccharide (LPS) from Escherichia coli at a concentration of 1 µg/mL.

• Treatment: Cells are pre-treated with various concentrations of D-Glucosamine 2-sulfate for 1-2 hours before the addition of LPS.

Quantification of Cytokine Production by ELISA

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

• Procedure:

  • Collect cell culture supernatants after treatment and stimulation.

  • Coat a 96-well microplate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α).

  • Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS).

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody specific for the cytokine.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Wash the plate and add a substrate solution (e.g., TMB).

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the cytokine concentration in the samples by comparing their absorbance to the standard curve.

Analysis of Protein Expression by Western Blot

• Principle: Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or cell extract.

• Procedure:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate 20-40 µg of protein per sample by SDS-PAGE on a 10-12% polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-p65, IκBα, phospho-p38, COX-2, iNOS, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Analysis of Gene Expression by Quantitative PCR (qPCR)

• Principle: qPCR is a technique used to amplify and simultaneously quantify a targeted DNA molecule. It enables both detection and quantification of a specific sequence in a sample.

• Procedure:

  • Isolate total RNA from cells using a suitable method (e.g., TRIzol reagent).

  • Synthesize cDNA from the RNA template using a reverse transcriptase enzyme.

  • Perform qPCR using a real-time PCR system with SYBR Green or TaqMan probes.

  • Use specific primers for the target genes (e.g., TNF-α, IL-1β, IL-6, COX-2, iNOS) and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

  • The thermal cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression.

Visualizations

Signaling Pathways and Experimental Workflow

References

• 1. Anti-inflammatory action of sulfated glucosamine on cytokine regulation in LPS-activated PMA-differentiated THP-1 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glucosamine inhibits LPS-induced COX-2 and iNOS expression in mouse macrophage cells (RAW 264.7) by inhibition of p38-MAP kinase and transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Down-regulation of IL-6, IL-8, TNF-α and IL-1β by glucosamine in HaCaT cells, but not in the presence of TNF-α - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucosamine sulfate inhibits TNF-alpha and IFN-gamma-induced production of ICAM-1 in human retinal pigment epithelial cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. N-Palmitoyl-D-Glucosamine Inhibits TLR-4/NLRP3 and Improves DNBS-Induced Colon Inflammation through a PPAR-α-Dependent Mechanism [mdpi.com]

D-Glucosamine 2-sulfate sodium salt as a precursor in enzymatic reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine 2-sulfate is a sulfated monosaccharide whose direct role as a precursor in enzymatic chain elongation is not supported by current biochemical understanding. Instead, the sulfation of glucosamine (B1671600) residues is a critical post-polymerization modification in the biosynthesis of glycosaminoglycans (GAGs) like heparan sulfate (B86663) (HS) and chondroitin (B13769445) sulfate (CS). This technical guide elucidates the enzymatic processes governing the sulfation and desulfation of glucosamine residues within these vital biopolymers. It details the function of key enzyme families—sulfotransferases and sulfatases—and provides a framework for their analysis. The guide offers summaries of quantitative enzyme kinetics, detailed experimental protocols for activity assays, and visual representations of the relevant biochemical pathways and workflows, serving as a comprehensive resource for professionals in glycobiology and drug development.

Introduction: Reframing the Role of D-Glucosamine 2-Sulfate

While D-glucosamine is a fundamental building block for glycosylated proteins and lipids, the concept of its sulfated form, D-Glucosamine 2-sulfate, acting as a direct precursor for enzymatic polymerization is a misconception of the established biosynthetic pathways.[1] In nature, the biosynthesis of GAGs involves the creation of a polysaccharide backbone from unsulfated monosaccharide units.[2] Subsequently, this chain undergoes a series of complex modifications within the Golgi apparatus, including the highly specific addition of sulfate groups by sulfotransferase (ST) enzymes.[3]

The sulfation pattern of GAGs is not random; it constitutes a "sulfation code" that dictates specific interactions with a vast array of proteins, including growth factors, cytokines, and enzymes.[4] This code is essential for regulating critical physiological and pathophysiological processes such as cell signaling, development, inflammation, and viral entry.[5] Therefore, the true significance of a structure like D-Glucosamine 2-sulfate lies in its context as a component of a mature GAG chain, generated by specific enzymes.

This guide will focus on the enzymes that catalyze the transfer and removal of sulfate groups from glucosamine residues within GAGs, the experimental methods to measure their activity, and the potential of molecules like D-Glucosamine 2-sulfate to act as substrates for sulfatases or as inhibitors of sulfotransferases.

The Enzymatic Machinery of Glucosamine Sulfation

The sulfation state of glucosamine within GAGs is dynamically regulated by two opposing enzyme classes: sulfotransferases and sulfatases.

Heparan Sulfate Sulfotransferases (HSSTs)

Sulfotransferases are the enzymes responsible for transferring a sulfonyl group (-SO₃) from a universal donor molecule, 3'-phosphoadenosine 5'-phosphosulfate (PAPS) , to an acceptor molecule, which in this context is a glucosamine residue within a heparan sulfate chain.[3] Several isoforms exist, each with distinct specificity for the position of sulfation on the glucosamine unit and the surrounding saccharide sequence.

• N-Sulfotransferase (NDST): Catalyzes the N-deacetylation and subsequent N-sulfation of N-acetylglucosamine (GlcNAc) residues, a crucial first step in HS modification.[6]

• 3-O-Sulfotransferase (HS3ST): Transfers a sulfate group to the 3-hydroxyl position of a glucosamine residue. This is a rare but critical modification for creating binding sites for proteins like antithrombin III, bestowing anticoagulant properties on heparan sulfate.[7]

• 6-O-Sulfotransferase (HS6ST): Transfers a sulfate group to the 6-hydroxyl position of a glucosamine residue. This modification is vital for modulating the activity of various growth factors and morphogens.[8]

It is important to note that 2-O-sulfation in heparan sulfate occurs on the uronic acid (iduronic or glucuronic acid) residue, not the glucosamine residue, and is catalyzed by Heparan Sulfate 2-O-Sulfotransferase (HS2ST).[3]

Sulfatases

Sulfatases are a family of enzymes that catalyze the hydrolysis of sulfate esters, effectively removing sulfate groups from their substrates.[9] Extracellular sulfatases, such as Sulf1 and Sulf2, can specifically remove 6-O-sulfate groups from heparan sulfate on the cell surface, thereby remodeling the GAG structure and modulating signaling pathways like Wnt and Fibroblast Growth Factor (FGF) signaling.[9] Lysosomal sulfatases, such as N-acetylglucosamine-6-sulfatase (GNS), are involved in the complete degradation of GAGs.[10][11] An enzyme that specifically removes a 2-O-sulfate from a glucosamine residue would be termed a glucosamine-2-sulfatase, though the primary 2-O-sulfation site in HS is the uronic acid.

Quantitative Analysis of Enzyme Activity

The study of sulfotransferases and sulfatases relies on robust quantitative assays to determine their kinetic parameters and inhibition profiles.

Kinetic Parameters of Glucosamine-Modifying Enzymes

The Michaelis-Menten constant (Kₘ) and maximum velocity (Vₘₐₓ) are key parameters for characterizing enzyme activity. The tables below summarize available data for relevant sulfotransferases.

Enzyme	Substrate	Apparent Kₘ (µM)	Apparent Vₘₐₓ (pmol/min/mg)	Organism/Source	Reference
SULT1A1	p-Nitrophenol	2.5	1500	Human Liver Cytosol	[12]
SULT1A1	Dopamine	60	1200	Human Liver Cytosol	[12]
SULT1A1	17β-Estradiol	0.05	450	Human Liver Cytosol	[12]
SULT1A1	DHEA	2.0	800	Human Liver Cytosol	[12]
HS3ST-1	Heparan Sulfate	2.79 (Kᴅ)	Not Reported	Recombinant Murine	[13]
GNS	GNS-S Substrate	72	Not Reported	Human Dried Blood Spot	[11]
Table 1: Kinetic Parameters for Selected Sulfotransferases and a Sulfatase.

Inhibition of Sulfotransferases

Enzyme	Inhibitor	Type of Inhibition	IC₅₀ (µM)	Kᵢ (µM)	Reference
SULT1A1	Meclofenamic Acid	Non-competitive	0.1 - 3800	N/A	[14]
SULT1E1	Nimesulide	Competitive	6 - 9000	N/A	[14]
SULT1E1	Tricin	Competitive	N/A	~0.001	[15]
Table 2: Inhibition Data for Selected Sulfotransferases.

Biochemical Pathways and Workflows

Visualizing the complex interplay of enzymes and substrates is essential for understanding the role of glucosamine sulfation.

Heparan Sulfate Biosynthesis and Modification Pathway

The following diagram illustrates the sequential enzymatic steps involved in the synthesis and sulfation of heparan sulfate, highlighting the post-polymerization nature of sulfation.

Figure 1. Heparan Sulfate Biosynthesis Pathway.

Signaling Pathway Modulation by Heparan Sulfate

The specific sulfation patterns on heparan sulfate chains create binding sites for signaling proteins like Fibroblast Growth Factors (FGFs), enabling the formation of a ternary complex with FGF receptors (FGFR) and subsequent downstream signaling.

References

• 1. Quantitative Evaluation of the Expression and Activity of Five Major Sulfotransferases (SULTs) in Human Tissues: The SULT “Pie” - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the study of the biosynthesis and functions of sulfated glycosaminoglycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Determinants of Substrate Recognition and Catalysis by Heparan Sulfate Sulfotransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of thyroid hormone sulfotransferase activity by brominated flame retardants and halogenated phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme assay of sulfotransferases for keratan sulfate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. (heparan sulfate)-glucosamine N-sulfotransferase - Wikipedia [en.wikipedia.org]
• 7. Affinity, Kinetic, and Structural Study of the Interaction of 3-O-Sulfotransferase Isoform 1 with Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enzyme assay of sulfotransferases for heparan sulfate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Sulfatase activities towards the regulation of cell metabolism and signaling in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GNS glucosamine (N-acetyl)-6-sulfatase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 11. Tandem Mass Spectrometric Assay of N-Acetylglucosamine-6-sulfatase for Multiplex Analysis of Mucopolysaccharidosis-IIID in Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Affinity, kinetic, and structural study of the interaction of 3-O-sulfotransferase isoform 1 with heparan sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

The Metabolic Journey of D-Glucosamine 2-Sulfate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth exploration of the metabolic fate of D-Glucosamine 2-sulfate in cellular models. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current understanding, details experimental methodologies, and visualizes key pathways to facilitate further investigation into this specific sulfated monosaccharide. While much is known about the metabolism of D-glucosamine, the precise intracellular journey of its 2-sulfated form presents a more nuanced and less elucidated narrative.

Introduction to D-Glucosamine and its Sulfated Analogs

D-glucosamine is a naturally occurring amino sugar and a fundamental building block for the biosynthesis of glycosaminoglycans (GAGs), which are essential components of connective tissues, including cartilage.[1][2] Its supplementation, commonly in the form of glucosamine (B1671600) sulfate (B86663) or hydrochloride, has been extensively studied for its potential benefits in managing osteoarthritis.[3] The sulfate moiety in glucosamine sulfate is believed to play a crucial role, not only in the stability of the compound but also by contributing to the sulfate pool required for the synthesis of sulfated GAGs like chondroitin (B13769445) sulfate and keratan (B14152107) sulfate.[4][5]

D-Glucosamine 2-sulfate, a specific structural isomer, presents unique questions regarding its metabolic processing. Understanding its uptake, potential enzymatic modifications, and ultimate fate within the cell is critical for evaluating its therapeutic potential and mechanism of action.

The Established Metabolic Pathway of D-Glucosamine

Exogenously supplied D-glucosamine is transported into cells, primarily via glucose transporters (GLUTs).[6] Once inside the cell, it enters the Hexosamine Biosynthetic Pathway (HBP). The canonical steps for non-sulfated D-glucosamine are as follows:

• Phosphorylation: Glucosamine is phosphorylated by hexokinase to form glucosamine-6-phosphate.[7]

• Acetylation: Glucosamine-6-phosphate is then acetylated to form N-acetyl-glucosamine-6-phosphate.

• Isomerization: This is converted to N-acetyl-glucosamine-1-phosphate.

• UDP-Sugar Formation: Finally, it reacts with UTP to form UDP-N-acetylglucosamine (UDP-GlcNAc), a high-energy donor substrate for the synthesis of GAGs and other glycoconjugates.[8]

This pathway is a crucial intersection of glucose, amino acid, and nucleotide metabolism.

The Metabolic Fate of D-Glucosamine 2-Sulfate: A Postulated Pathway

Direct experimental evidence detailing the complete metabolic fate of D-Glucosamine 2-sulfate in cell models is limited in the current literature. However, based on the known enzymology of sulfatases and the HBP, a hypothetical pathway can be proposed. The central question is the stability of the 2-sulfate group upon cellular uptake and metabolism.

Two primary possibilities exist:

Scenario A: The sulfate group is removed prior to or shortly after cellular uptake. In this scenario, a specific sulfatase would cleave the sulfate group from the 2-position of the glucosamine molecule. The resulting D-glucosamine would then be free to enter the canonical Hexosamine Biosynthetic Pathway as described above. The cell possesses a family of sulfatase enzymes, some of which are specific to sugar configurations, such as N-acetylglucosamine-6-sulfatase.[9][10] The existence of a "glucosamine-2-sulfatase" is plausible but not yet definitively characterized in this context.

Scenario B: The sulfated form is metabolized with the sulfate group intact. This would require the enzymes of the HBP, such as hexokinase, to recognize and process the 2-sulfated glucosamine. The presence of a bulky, negatively charged sulfate group at the 2-position could significantly impact enzyme-substrate recognition and catalytic activity.[11][12] If it were to proceed through the pathway, it could potentially lead to the formation of sulfated UDP-sugar donors, which might be directly incorporated into GAG chains.

The following diagram illustrates these postulated metabolic routes.

Postulated metabolic pathways of D-Glucosamine 2-Sulfate.

Quantitative Data on Glucosamine Metabolism

While specific quantitative data for D-Glucosamine 2-sulfate is scarce in the literature, studies on D-glucosamine and glucosamine sulfate provide valuable benchmarks. The following tables summarize representative data on the effects of glucosamine on intracellular metabolite concentrations and its inhibitory effects on cell proliferation in various cell lines.

Table 1: Effect of Glucosamine on Intracellular UDP-Sugar Nucleotide Pools in Bovine Primary Chondrocytes

Treatment	UDP-HexN (pmol/µg DNA)	UDP-GlcA (pmol/µg DNA)
Control (Low Glucose)	1.5 ± 0.2	0.8 ± 0.1
1mM Glucosamine (10 min)	3.2 ± 0.4	0.9 ± 0.1
1mM Glucosamine Sulfate (30 min)	4.5 ± 0.5	1.0 ± 0.2

Data adapted from Qu et al., Osteoarthritis and Cartilage, 2007.[13] This table illustrates how exogenous glucosamine can increase the pool of UDP-N-acetylhexosamines (UDP-HexN), key precursors for GAG synthesis.

Table 2: IC50 Values of Glucosamine and its Derivatives in Hepatoma Cells

Compound	Cell Line	IC50 Value
D-Glucosamine	SMMC-7721 (Hepatoma)	~500 µg/ml
Glucosamine Hydrochloride	SMMC-7721 (Hepatoma)	~500 µg/ml

Data from Benchchem application notes.[6] This highlights the dose-dependent effects of glucosamine on cell viability.

Influence on Signaling Pathways: The Role of NF-κB

A significant aspect of glucosamine's biological activity is its anti-inflammatory effect, which is often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[14][15] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines, chemokines, and enzymes like COX-2. In inflammatory conditions such as osteoarthritis, NF-κB is chronically activated. Studies have shown that glucosamine sulfate can inhibit IL-1β-induced NF-κB activation in human osteoarthritic chondrocytes.[14] This leads to a downstream reduction in the expression of inflammatory mediators. The exact mechanism by which sulfated glucosamine exerts this effect is an area of active research.

Inhibitory effect of Glucosamine on the NF-κB signaling pathway.

Experimental Protocols

To facilitate further research, this section outlines key experimental protocols for investigating the metabolic fate of D-Glucosamine 2-sulfate.

Cell Culture and Treatment

• Cell Seeding: Plate chondrocytes or other relevant cell models (e.g., SW1353, HT-29) at a desired density in appropriate culture vessels. Allow cells to adhere and grow for 24 hours in standard culture medium.

• Stock Solution Preparation: Prepare a sterile stock solution of D-Glucosamine 2-sulfate in phosphate-buffered saline (PBS) or culture medium. Filter-sterilize through a 0.22 µm filter.

• Cell Treatment: Dilute the stock solution to final desired concentrations in fresh, pre-warmed culture medium. Replace the old medium with the treatment medium. Include a vehicle control (medium with PBS).

• Incubation: Incubate cells for the desired duration (e.g., time points from 10 minutes to 48 hours) at 37°C in a 5% CO₂ incubator.[6]

Analysis of Intracellular Metabolites by LC-MS/MS

• Cell Lysis: After treatment, wash cells with ice-cold PBS. Lyse the cells using a suitable method, such as methanol/acetonitrile/water extraction, to precipitate proteins and extract polar metabolites.

• Sample Preparation: Centrifuge the lysate to pellet debris. Collect the supernatant containing the metabolites.

• Chromatographic Separation: Analyze the extract using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is effective for separating polar compounds like sugar phosphates.[1][16]

• Mass Spectrometry Detection: Couple the HPLC to a tandem mass spectrometer (MS/MS) operating in negative ion mode to detect and quantify sulfated and phosphorylated glucosamine derivatives.[17][18] Use multiple reaction monitoring (MRM) for specific and sensitive quantification of target analytes.

Radiolabeling Studies for Metabolic Tracing

To definitively trace the fate of the sulfate and glucosamine moieties, dual-labeling experiments can be employed.

• Synthesis of Labeled Compound: Synthesize D-Glucosamine 2-sulfate with a ¹⁴C label on the glucosamine backbone and a ³⁵S label on the sulfate group.

• Cell Treatment: Treat cells with the dual-labeled compound as described in section 6.1.

• Metabolite Extraction and Separation: At various time points, extract intracellular metabolites and extracellular medium. Separate metabolites using techniques like thin-layer chromatography (TLC) or HPLC.

• Detection: Use liquid scintillation counting or autoradiography to detect and quantify the ¹⁴C and ³⁵S signals in different metabolite fractions, allowing for the determination of whether the glucosamine and sulfate moieties remain associated.[19]

General experimental workflow for metabolic fate analysis.

Conclusion and Future Directions

The metabolic fate of D-Glucosamine 2-sulfate in cellular models is a critical area of inquiry for understanding its potential as a therapeutic agent. While the metabolism of D-glucosamine via the Hexosamine Biosynthetic Pathway is well-documented, the influence of 2-sulfation on this process remains an open question. The key research priorities should be:

• Determining Cellular Uptake: Investigating whether D-Glucosamine 2-sulfate is a substrate for glucose transporters and quantifying its uptake efficiency.

• Identifying Specific Sulfatases: Screening for and characterizing sulfatases that may act on D-Glucosamine 2-sulfate.

• Enzyme Kinetics: Assessing the ability of hexokinase and other HBP enzymes to process the 2-sulfated form.

• Metabolomic Profiling: Conducting comprehensive metabolomic studies using labeled D-Glucosamine 2-sulfate to definitively trace its intracellular transformations.

By addressing these questions, the scientific community can build a complete picture of the metabolic journey of this compound, paving the way for its rational application in drug development and therapy.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. altmedrev.com [altmedrev.com]
• 3. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Sulfate could mediate the therapeutic effect of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glycosaminoglycan Sulfation and Signaling [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Identification and Characterization of an ATP-Dependent Hexokinase with Broad Substrate Specificity from the Hyperthermophilic Archaeon Sulfolobus tokodaii - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Deficiencies of glucosamine-6-sulfate or galactosamine-6-sulfate sulfatases are responsible for different mucopolysaccharidoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sulfatase activities towards the regulation of cell metabolism and signaling in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cooperative interactions in hexokinase D ("glucokinase"). Kinetic and fluorescence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hexose-specificity of hexokinase and ADP-dependence of pyruvate kinase play important roles in the control of monosaccharide utilization in freshly diluted boar spermatozoa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of glucosamine sulfate on intracellular UDP-hexosamine and UDP-glucuronic acid levels in bovine primary chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sulfated glucosamine inhibits oxidation of biomolecules in cells via a mechanism involving intracellular free radical scavenging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]
• 17. Development and validation of a HPLC-ES-MS/MS method for the determination of glucosamine in human synovial fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scienceopen.com [scienceopen.com]
• 19. Differential metabolic effects of glucosamine and N-acetylglucosamine in human articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

The Modulatory Effects of D-Glucosamine 2-Sulfate on Chondrocyte Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine 2-sulfate, a naturally occurring amino monosaccharide, has garnered significant attention for its potential role in mitigating the progression of osteoarthritis by positively influencing chondrocyte metabolism. This technical guide provides an in-depth exploration of the molecular mechanisms through which D-Glucosamine 2-sulfate exerts its effects on chondrocytes, the primary cell type in articular cartilage. We will delve into its impact on the synthesis of crucial extracellular matrix components, the regulation of catabolic enzymes, and the modulation of key inflammatory signaling pathways. This document summarizes quantitative data from various in vitro studies, presents detailed experimental protocols for key assays, and provides visual representations of the underlying biochemical processes to serve as a comprehensive resource for researchers in the field of cartilage biology and osteoarthritis drug development.

Introduction

Articular cartilage, the smooth, white tissue covering the ends of bones in synovial joints, is crucial for frictionless movement and load-bearing. Chondrocytes are the sole cell type within this tissue, responsible for synthesizing and maintaining the extracellular matrix (ECM), which is primarily composed of type II collagen and aggrecan, a large proteoglycan. In osteoarthritis (OA), a degenerative joint disease, there is a progressive breakdown of this matrix, leading to pain, stiffness, and loss of joint function.

D-Glucosamine 2-sulfate (GS) is a fundamental building block for glycosaminoglycans (GAGs), which are essential components of proteoglycans.[1] Its therapeutic potential in OA is believed to stem from its ability to shift the metabolic balance in chondrocytes from a catabolic state towards an anabolic one. This guide will explore the scientific evidence supporting the various effects of GS on chondrocyte metabolism.

Data Presentation: Quantitative Effects of D-Glucosamine 2-Sulfate on Chondrocyte Metabolism

The following tables summarize the quantitative data from in vitro studies investigating the impact of D-Glucosamine 2-sulfate on key aspects of chondrocyte metabolism.

Table 1: Anabolic Effects of D-Glucosamine 2-Sulfate on Chondrocyte Extracellular Matrix Synthesis

Parameter	Cell Type	Glucosamine (B1671600) Sulfate (B86663) Concentration	Observed Effect	Citation(s)
Aggrecan mRNA Expression	Human OA Chondrocytes	1.0 - 150 µM	Dose-dependent increase, reaching 120% at 150 µM	[2]
Aggrecan Core Protein Levels	Human OA Chondrocytes	1.0 - 150 µM	Dose-dependent increase	[2]
Type II Collagen (COL2A1) mRNA Expression	Human Chondrocyte Cell Line (SW 1353)	0.1 - 10 mM	Marked increase	[3][4]
Type II Collagen (COL2A1) Protein Level	Human Chondrocyte Cell Line (SW 1353)	0.1 - 10 mM	Significant increase	[3][4]
Glycosaminoglycan (GAG) Content	Human OA Chondrocytes	Not specified	25-140% increase in cell-associated GAGs	[2]
Collagen Synthesis	Bovine Chondrocytes	5 µg/mL GS + 4 µg/mL Chondroitin Sulfate	+56% increase	[5]

Table 2: Catabolic Effects of D-Glucosamine 2-Sulfate on Chondrocyte-Mediated Matrix Degradation

Parameter	Cell Type	Glucosamine Sulfate Concentration	Observed Effect	Citation(s)
MMP-1 mRNA Expression	Human Primary Chondrocytes (IL-1β stimulated)	10 mM	Significant downregulation	[6]
MMP-3 Protein Levels	Human OA Chondrocytes	Not specified	18-65% decrease	[2]
MMP-3 Gene Expression	Porcine Chondrocyte Pellets	125 µg/mL	Significant decrease	[7]
MMP-9 Gene Expression	Human Osteosarcoma Cells (SaOS-2)	10 µg/ml	~34% reduction	[8]
MMP-13 mRNA Expression	Human Primary Chondrocytes (IL-1β stimulated)	10 mM	Significant downregulation	[6]

Table 3: Anti-inflammatory Effects of D-Glucosamine 2-Sulfate on Chondrocyte Signaling Pathways

Parameter	Cell Type	Glucosamine Sulfate Concentration	Observed Effect	Citation(s)
NF-κB Activity (IL-1β stimulated)	Human OA Chondrocytes	Not specified	Significant, dose-dependent inhibition	[9][10]
p50 and p65 Nuclear Translocation (IL-1β stimulated)	Human OA Chondrocytes	Not specified	Inhibition	[9][10]
p38 MAPK Phosphorylation (IL-1β stimulated)	Human Chondrosarcoma Cells	Not specified	Decreased	[11]
JNK MAPK Phosphorylation (IL-1β stimulated)	Human Primary Chondrocytes	2.5 and 10 mM	Decreased	[6]
ERK MAPK Expression	Rat OA Model	250 mg/kg/day (oral)	Increased	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to assess the effects of D-Glucosamine 2-sulfate on chondrocyte metabolism.

Primary Human Chondrocyte Culture

This protocol outlines the isolation and culture of primary human chondrocytes from articular cartilage.

• Cartilage Procurement: Obtain human articular cartilage from femoral heads or tibial plateaus with ethical approval and patient consent.

• Cartilage Digestion:

  • Mince the cartilage into small pieces (1-2 mm³).

  • Wash the minced cartilage with Dulbecco's Modified Eagle Medium (DMEM).

  • Perform a sequential enzymatic digestion, first with 0.1% hyaluronidase (B3051955) for 30 minutes at 37°C, followed by 0.25% trypsin for 1 hour at 37°C, and finally with 0.2% collagenase type II in DMEM with 5% fetal bovine serum (FBS) overnight at 37°C on a shaker.

• Cell Isolation and Culture:

  • Filter the cell suspension through a 70 µm cell strainer to remove any undigested tissue.

  • Centrifuge the cell suspension at 200 x g for 10 minutes.

  • Resuspend the chondrocyte pellet in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Plate the cells in culture flasks and maintain at 37°C in a humidified atmosphere of 5% CO₂.

• D-Glucosamine 2-Sulfate Treatment:

  • Once chondrocytes reach 80-90% confluency, aspirate the culture medium.

  • Add fresh serum-free or low-serum medium containing various concentrations of D-Glucosamine 2-sulfate (e.g., 0, 10, 50, 100, 200 µM).

  • For inflammatory models, pre-treat with D-Glucosamine 2-sulfate for a specified time (e.g., 2 hours) before adding a pro-inflammatory stimulus like Interleukin-1 beta (IL-1β).

  • Incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol describes the quantification of gene expression changes in chondrocytes following treatment with D-Glucosamine 2-sulfate.

• RNA Extraction:

  • Lyse the treated chondrocytes using a suitable lysis buffer (e.g., TRIzol).

  • Extract total RNA according to the manufacturer's protocol.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR Reaction:

  • Prepare a reaction mix containing cDNA template, forward and reverse primers for target genes (e.g., COL2A1, ACAN, MMP3, MMP13) and a housekeeping gene (e.g., GAPDH), and a suitable SYBR Green or TaqMan master mix.

  • Perform the qPCR reaction in a real-time PCR cycler using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).[13]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target gene to the housekeeping gene and relative to the untreated control group.

Western Blotting for Protein Expression and Signaling Pathway Analysis

This protocol details the detection and quantification of specific proteins in chondrocyte lysates.

• Protein Extraction:

  • Wash the treated chondrocytes with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-collagen II, anti-MMP-3, anti-phospho-p38, anti-NF-κB p65) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control protein (e.g., β-actin or GAPDH).

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways in chondrocytes that are modulated by D-Glucosamine 2-sulfate.

Caption: D-Glucosamine 2-Sulfate inhibits the NF-κB signaling pathway.

Caption: D-Glucosamine 2-Sulfate modulates the MAPK signaling pathway.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of D-Glucosamine 2-sulfate on chondrocytes.

Caption: Experimental workflow for chondrocyte metabolism studies.

Logical Relationship Diagram

This diagram illustrates the proposed mechanism of action of D-Glucosamine 2-sulfate in promoting a healthy chondrocyte phenotype.

Caption: Mechanism of action of D-Glucosamine 2-Sulfate on chondrocytes.

Conclusion

The evidence presented in this technical guide supports the role of D-Glucosamine 2-sulfate as a modulator of chondrocyte metabolism. In vitro studies consistently demonstrate its ability to stimulate the synthesis of key extracellular matrix components, including aggrecan and type II collagen, while simultaneously inhibiting the expression and activity of catabolic enzymes such as matrix metalloproteinases. These effects appear to be mediated, at least in part, through the inhibition of the pro-inflammatory NF-κB signaling pathway and the modulation of the MAPK cascade.

While these findings are promising, it is important to note that the effective concentrations used in vitro may be higher than those typically achieved in vivo. Further research is warranted to fully elucidate the clinical relevance of these mechanisms and to optimize the therapeutic application of D-Glucosamine 2-sulfate for the management of osteoarthritis. This guide serves as a foundational resource for researchers and professionals dedicated to advancing our understanding of chondrocyte biology and developing novel therapies for cartilage-related disorders.

References

• 1. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucosamine sulfate modulates the levels of aggrecan and matrix metalloproteinase-3 synthesized by cultured human osteoarthritis articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of glucosamine on expression of type II collagen, matrix metalloproteinase and sirtuin genes in a human chondrocyte cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Collagen Synthesis in Tenocytes, Ligament Cells and Chondrocytes Exposed to a Combination of Glucosamine HCl and Chondroitin Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Glucosamine sulfate suppresses the expression of matrix metalloproteinase-3 in osteosarcoma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chondroprotective effects of glucosamine involving the p38 MAPK and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Glucosamine sulfate reduces experimental osteoarthritis and nociception in rats: association with changes of mitogen-activated protein kinase in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A protocol for gene expression analysis of chondrocytes from bovine osteochondral plugs used for biotribological applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for D-Glucosamine 2-Sulfate Treatment in Cartilage Explants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the effects of D-Glucosamine 2-sulfate on cartilage explants. The methodologies outlined below are based on established in vitro models used to assess the chondroprotective and anti-inflammatory potential of various compounds.

Introduction

Osteoarthritis (OA) is a degenerative joint disease characterized by the progressive breakdown of articular cartilage. D-glucosamine, a naturally occurring amino monosaccharide, is a fundamental building block for glycosaminoglycans (GAGs) and proteoglycans, which are essential components of the cartilage extracellular matrix.[1] Glucosamine (B1671600) sulfate (B86663) has been investigated for its potential to mitigate cartilage degradation and reduce inflammation. In vitro studies using cartilage explants provide a valuable model to elucidate the mechanisms of action of glucosamine on chondrocyte metabolism and the cartilage matrix.[2] These models allow for the controlled study of cellular and molecular responses to therapeutic agents in a system that retains the three-dimensional structure and native environment of chondrocytes.

This document details the protocols for cartilage explant culture, treatment with D-Glucosamine 2-sulfate, and subsequent analysis of key anabolic and catabolic markers.

Experimental Protocols

Cartilage Explant Culture

This protocol describes the harvesting and culture of articular cartilage explants, a widely used method for studying cartilage biology in an ex vivo setting.

Materials:

• Fresh bovine or porcine stifle joints (from a local abattoir)

• Sterile Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• Sterile phosphate-buffered saline (PBS)

• Sterile surgical instruments (scalpel, forceps, biopsy punch)

• Sterile petri dishes and 24-well culture plates

Procedure:

• Aseptic Harvest: Within 6 hours of slaughter, aseptically dissect the stifle joint to expose the articular cartilage of the femoral condyles and patellar groove.

• Explant Creation: Using a sterile biopsy punch (e.g., 4 mm diameter), harvest full-thickness cartilage explants.

• Washing: Immediately place the explants in a sterile petri dish containing DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Wash the explants three times with this medium to remove any debris.

• Equilibration: Place individual explants into the wells of a 24-well culture plate containing 1 mL of DMEM with 10% FBS and 1% Penicillin-Streptomycin. Allow the explants to equilibrate for 24-48 hours at 37°C in a humidified atmosphere of 5% CO2.

• Serum Starvation: After equilibration, replace the medium with serum-free DMEM for 24 hours prior to initiating treatment. This step helps to synchronize the metabolic activity of the chondrocytes.

D-Glucosamine 2-Sulfate Treatment

This protocol outlines the treatment of cartilage explants with D-Glucosamine 2-sulfate, often in the presence of an inflammatory stimulus to model osteoarthritic conditions.

Materials:

• D-Glucosamine sulfate (or D-Glucosamine 2-sulfate)

• Recombinant human Interleukin-1 beta (IL-1β)

• Serum-free DMEM

• Sterile water or PBS for dissolving reagents

Procedure:

• Preparation of Treatment Media: Prepare stock solutions of D-Glucosamine sulfate and IL-1β in sterile water or PBS. Further dilute these in serum-free DMEM to achieve the desired final concentrations. A common inflammatory stimulus is 10 ng/mL of IL-1β.

• Treatment Application: Remove the serum-free medium from the equilibrated cartilage explants and replace it with the prepared treatment media. Include the following control and experimental groups:

  • Negative Control: Serum-free DMEM alone.

  • Positive Control (Inflammatory): Serum-free DMEM with IL-1β (e.g., 10 ng/mL).

  • Treatment Groups: Serum-free DMEM with IL-1β and varying concentrations of D-Glucosamine sulfate (e.g., 0.1, 1, 10, 100 µM).[3]

  • D-Glucosamine Sulfate only: Serum-free DMEM with varying concentrations of D-Glucosamine sulfate.

• Incubation: Incubate the explants for the desired experimental duration (typically 24 to 72 hours) at 37°C and 5% CO2.

• Sample Collection: At the end of the incubation period, collect the culture medium for analysis of released GAGs and inflammatory mediators. The cartilage explants can be harvested for gene expression or protein analysis.

Glycosaminoglycan (GAG) Release Assay (DMMB Assay)

This colorimetric assay quantifies the amount of sulfated GAGs released into the culture medium, which is an indicator of cartilage matrix degradation.

Materials:

• 1,9-Dimethylmethylene blue (DMMB) dye solution

• Chondroitin (B13769445) sulfate C sodium salt (for standard curve)

• Papain digestion buffer

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• DMMB Reagent Preparation: Dissolve 16 mg of DMMB in 5 mL of ethanol. Add this to a solution of 2.0 g of sodium formate (B1220265) and 2.0 mL of formic acid in 1 L of deionized water.

• Standard Curve: Prepare a series of chondroitin sulfate standards ranging from 0 to 50 µg/mL in the same medium as the samples.

• Sample Preparation: Collect the culture medium from the treated explants.

• Assay:

  • Pipette 20 µL of each standard and sample into a 96-well plate.

  • Add 200 µL of the DMMB dye solution to each well.

  • Immediately read the absorbance at 525 nm and 595 nm using a microplate reader. The reading at 595 nm is used to correct for background absorbance.

• Calculation: Subtract the 595 nm reading from the 525 nm reading. Plot the corrected absorbance of the standards against their concentrations to generate a standard curve. Use the equation of the standard curve to determine the GAG concentration in the samples.

Gene Expression Analysis by Real-Time Quantitative PCR (qPCR)

This protocol is for quantifying the mRNA expression of key anabolic and catabolic genes in cartilage explants.

Materials:

• TRIzol reagent or similar RNA extraction kit

• High-Capacity cDNA Reverse Transcription Kit

• SYBR Green PCR Master Mix

• Gene-specific primers (e.g., for Aggrecan, Collagen Type II, MMP-3, MMP-13, ADAMTS-5, and a housekeeping gene like GAPDH or 18S rRNA)

• Real-time PCR system

Procedure:

• RNA Extraction:

  • Harvest the cartilage explants and immediately freeze them in liquid nitrogen or place them in an RNA stabilization solution.

  • Homogenize the tissue and extract total RNA using TRIzol reagent according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer.

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into cDNA using a High-Capacity cDNA Reverse Transcription Kit following the manufacturer's protocol.

• qPCR:

  • Prepare the qPCR reaction mix containing SYBR Green PCR Master Mix, forward and reverse primers for the gene of interest, and cDNA template.

  • Perform the qPCR using a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt).

  • Calculate the relative gene expression using the 2-ΔΔCt method, comparing the treatment groups to the control group.

Data Presentation

The following tables summarize representative quantitative data on the effects of glucosamine sulfate on key parameters in cartilage explant and chondrocyte cultures.

Table 1: Effect of Glucosamine Sulfate on Aggrecan and MMP-3 Levels in Human OA Chondrocytes

Glucosamine Sulfate (µM)	Change in Aggrecan Core Protein Level	Change in MMP-3 Protein Level
1.0	Increased	Decreased by 18%
10	Increased	Decreased
50	Increased	Decreased
150	Increased by 120%	Decreased by 65%

Data adapted from Dodge et al., 2003.[3]

Table 2: Effect of Glucosamine HCl on IL-1α-induced GAG Release and Gene Expression in Bovine Cartilage Explants

Treatment	GAG Release (µg/mg tissue)	ADAMTS-4 mRNA (fold change)	ADAMTS-5 mRNA (fold change)
Control	~5	1	1
IL-1α	~25	Increased	Increased
IL-1α + Glucosamine HCl (2 mg/mL)	Decreased	Decreased	Decreased

Data adapted from de Souza et al., 2017.[4]

Table 3: Effect of Glucosamine and Chondroitin Sulfate on IL-1β-induced Gene Expression in Bovine Cartilage Explants

Treatment	MMP-3 mRNA (fold change vs IL-1β)	MMP-13 mRNA (fold change vs IL-1β)	Aggrecanase-1 mRNA (fold change vs IL-1β)
IL-1β + Glucosamine	Repressed	Repressed	Repressed
IL-1β + Chondroitin Sulfate	No significant effect	Repressed	No significant effect
IL-1β + Glucosamine + Chondroitin Sulfate	Repressed by ~6-fold	Repressed by ~6-fold	Repressed by ~6-fold

Data adapted from Orth et al., 2007.[5]

Visualizations

Experimental Workflow

Caption: Experimental workflow for D-Glucosamine 2-sulfate treatment of cartilage explants.

Signaling Pathways

NF-κB Signaling Pathway

Caption: Glucosamine inhibits the NF-κB signaling pathway in chondrocytes.[2][6][7]

MAPK Signaling Pathway

Caption: Glucosamine modulates the MAPK signaling pathway in chondrocytes.[8][9]

References

• 1. A Review of Articular Cartilage Pathology and the Use of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucosamine sulfate modulates the levels of aggrecan and matrix metalloproteinase-3 synthesized by cultured human osteoarthritis articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. avmajournals.avma.org [avmajournals.avma.org]
• 6. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chondroprotective effects of glucosamine involving the p38 MAPK and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: D-Glucosamine 2-Sulfate for Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine 2-sulfate is a derivative of glucosamine (B1671600), a naturally occurring amino sugar. While glucosamine and its more common salt, glucosamine sulfate (B86663), are widely studied for their role in osteoarthritis and their effects on cartilage metabolism, the specific inhibitory potential of D-Glucosamine 2-sulfate against various enzymes is an area of growing research interest. This document provides a detailed protocol for an enzyme inhibition assay using D-Glucosamine 2-sulfate, with a primary focus on heparanase, a key enzyme in cancer metastasis and inflammation. Additionally, it touches upon other potential enzyme targets and provides a framework for data presentation and visualization of relevant biological pathways.

Introduction

D-Glucosamine and its derivatives have been implicated in the modulation of various enzymatic activities. Notably, glucosamine sulfate has been shown to inhibit catabolic enzymes such as metalloproteinases (MMPs) and collagenase, which are involved in the degradation of cartilage.[1][2] D-Glucosamine 2-sulfate, a specific sulfated form, is of particular interest for its potential to inhibit enzymes that recognize sulfated glycosaminoglycans. One such enzyme is heparanase (HPSE), an endo-β-D-glucuronidase that cleaves heparan sulfate chains of heparan sulfate proteoglycans (HSPGs), playing a crucial role in extracellular matrix (ECM) remodeling, cell invasion, and angiogenesis.[3][4] Inhibition of heparanase is a promising therapeutic strategy for cancer and inflammatory diseases. This application note details a protocol for assessing the inhibitory activity of D-Glucosamine 2-sulfate against heparanase.

Target Enzymes

While this protocol focuses on heparanase, D-Glucosamine 2-sulfate may also exhibit inhibitory effects on other enzymes, including but not limited to:

• Matrix Metalloproteinases (MMPs): A family of zinc-dependent endopeptidases involved in the degradation of ECM components.[5]

• N-acetylglucosamine-6-sulfatase (GNS): A lysosomal enzyme responsible for the degradation of heparan sulfate and keratan (B14152107) sulfate.[6][7]

• Other Glycosidases and Sulfatases: Enzymes involved in the metabolism of glycosaminoglycans.

Experimental Protocol: Heparanase Inhibition Assay

This protocol describes a common in vitro method for determining the inhibitory effect of D-Glucosamine 2-sulfate on heparanase activity using a fluorescently labeled heparan sulfate substrate.

Materials:

• Recombinant human heparanase

• Fluorescently labeled heparan sulfate (HS) substrate (e.g., biotinylated or fluorescein-labeled)

• D-Glucosamine 2-sulfate

• Assay Buffer: 50 mM sodium acetate, pH 5.0[8]

• 96-well microplate (black, for fluorescence assays)

• Plate reader with fluorescence detection capabilities

• Dimethyl sulfoxide (B87167) (DMSO) for compound dissolution

• Positive control inhibitor (e.g., a known heparanase inhibitor)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of D-Glucosamine 2-sulfate in DMSO.

  • Prepare serial dilutions of D-Glucosamine 2-sulfate in the assay buffer to achieve a range of desired concentrations. Ensure the final DMSO concentration in all wells is consistent and low (typically ≤1%) to avoid solvent effects.

  • Prepare the heparanase enzyme solution to the desired concentration in the assay buffer.

  • Prepare the fluorescently labeled heparan sulfate substrate solution in the assay buffer.

• Assay Setup:

  • In a 96-well microplate, add 10 µL of each D-Glucosamine 2-sulfate dilution to the respective wells.[8]

  • Include the following controls:

    • Vehicle Control: 10 µL of assay buffer with the same final concentration of DMSO as the test wells.

    • No-Enzyme Control: 10 µL of assay buffer without the heparanase enzyme.

    • Positive Control: 10 µL of the known heparanase inhibitor at a concentration known to cause significant inhibition.

  • Add 80 µL of the heparan sulfate substrate solution to each well.[8]

• Enzyme Reaction:

  • Initiate the reaction by adding 10 µL of the recombinant heparanase solution to each well (except the no-enzyme control).[8]

  • Incubate the plate at 37°C for 1-2 hours.[8] The optimal incubation time should be determined empirically to ensure the reaction is in the linear range.

• Detection:

  • Stop the reaction according to the specific substrate kit instructions (e.g., by adding a stop solution).

  • Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the chosen fluorescent label.

• Data Analysis:

  • Subtract the background fluorescence (no-enzyme control) from all other readings.

  • Calculate the percentage of inhibition for each concentration of D-Glucosamine 2-sulfate using the following formula:

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Data Presentation

Quantitative data from the enzyme inhibition assay should be summarized in a clear and structured table for easy comparison.

Compound	Target Enzyme	IC50 (µM)	Hill Slope	R²
D-Glucosamine 2-sulfate	Heparanase	[Value]	[Value]	[Value]
Positive Control	Heparanase	[Value]	[Value]	[Value]

[Values to be filled in with experimental results]

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the heparanase inhibition assay.

Heparanase Signaling Pathway

Caption: Simplified heparanase signaling pathway and the inhibitory action of D-Glucosamine 2-sulfate.

References

• 1. What is the mechanism of Glucosamine sulfate? [synapse.patsnap.com]
• 2. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Discovery and development of small-molecule heparanase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. enfanos.com [enfanos.com]
• 7. Recombinant human alpha-N-acetylglucosamine-6-sulfatase delivered to Sanfilippo D mice with repeated intracerebroventricular injections corrects CNS pathology | PLOS One [journals.plos.org]
• 8. benchchem.com [benchchem.com]

Application Note: Analytical Methods for Quantifying D-Glucosamine 2-sulfate in Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine 2-sulfate is a sulfated monosaccharide of significant interest in glycobiology and drug development due to its role as a constituent of glycosaminoglycans (GAGs) like heparan sulfate (B86663). Accurate quantification of D-Glucosamine 2-sulfate in various media, including cell culture supernatants and biological fluids, is crucial for understanding its metabolic fate, therapeutic efficacy, and role in cellular signaling pathways. This application note provides detailed protocols for the quantification of D-Glucosamine 2-sulfate, focusing on a highly specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method and an indirect enzymatic method.

Analytical Methods Overview

The quantification of D-Glucosamine 2-sulfate is challenging due to the presence of other structurally similar isomers, such as D-Glucosamine 6-sulfate and N-sulfated glucosamine (B1671600). Therefore, methods with high specificity are required.

• Direct Quantification by LC-MS/MS: This is the recommended method for specific quantification. It combines the separation power of liquid chromatography with the sensitive and specific detection capabilities of tandem mass spectrometry. This technique allows for the differentiation of sulfated isomers based on their unique fragmentation patterns.

• Indirect Quantification by Enzymatic Assay following Acid Hydrolysis: This method provides an estimation of the total amount of D-glucosamine derived from the 2-sulfated form. It involves an initial acid hydrolysis step to remove the sulfate group, followed by a standard enzymatic assay to quantify the resulting D-glucosamine. This method is less specific as it does not distinguish between different sulfated glucosamine isomers if they are present in the same sample.

Method 1: Direct Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is ideal for the specific quantification of D-Glucosamine 2-sulfate and can distinguish it from other isomers.

Principle

Samples containing D-Glucosamine 2-sulfate are subjected to liquid chromatography to separate the analyte from other components in the matrix. The eluent is then introduced into a tandem mass spectrometer. The analyte is ionized, and the precursor ion corresponding to D-Glucosamine 2-sulfate is selected and fragmented. The resulting product ions are unique to the structure of D-Glucosamine 2-sulfate, allowing for its specific detection and quantification. Fragmentation analysis can readily distinguish between different glucosamine sulfoforms, such as the 3-O-sulfate and 6-O-sulfate isomers, and this principle is extended to the 2-O-sulfate isomer.[1][2][3]

Experimental Protocol

1. Sample Preparation:

• Cell Culture Media: Centrifuge the media to remove cells and debris. The supernatant can often be directly analyzed after dilution with the initial mobile phase. A solid-phase extraction (SPE) cleanup may be necessary for complex media to remove interfering substances.

• Biological Fluids (e.g., Plasma, Synovial Fluid): Perform protein precipitation by adding three volumes of ice-cold acetonitrile (B52724) to one volume of the sample. Vortex and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes. Collect the supernatant for analysis.

2. LC-MS/MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for retaining the polar sulfated monosaccharide. A common choice is a ZIC-HILIC column (150 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • Mobile Phase A: 10 mM Ammonium acetate (B1210297) in water, pH 7.5.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient from high organic to high aqueous content. For example: 0-2 min, 80% B; 2-10 min, linear gradient to 40% B; 10-12 min, 40% B; 12.1-15 min, return to 80% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is typically employed for sulfated compounds.

• Multiple Reaction Monitoring (MRM) Transitions:

  • The precursor ion for glucosamine sulfate is m/z 258.

  • Specific product ions for D-Glucosamine 2-sulfate need to be determined by infusing a pure standard. Characteristic fragmentation patterns arise from the position of the sulfate group. For instance, fragmentation analysis can distinguish between 3-O-sulfate and 6-O-sulfate isomers, and a similar principle applies to the 2-O-sulfate isomer.[1][2][3] A hypothetical MRM transition could be m/z 258 -> m/z 97 (SO3H-).

3. Data Analysis:

• Quantification is performed by constructing a calibration curve using known concentrations of a D-Glucosamine 2-sulfate standard. The peak area of the analyte in the sample is compared to the calibration curve to determine its concentration.

Quantitative Data Summary

Parameter	Value	Reference
Linearity Range	To be determined with standard	N/A
Limit of Detection (LOD)	To be determined with standard	N/A
Limit of Quantification (LOQ)	To be determined with standard	N/A
Recovery	>90% (expected)	[4]
Precision (%RSD)	<15% (expected)	[4]

Workflow Diagram

Caption: Workflow for D-Glucosamine 2-sulfate quantification by LC-MS/MS.

Method 2: Indirect Quantification by Enzymatic Assay following Acid Hydrolysis

This method is suitable for estimating the total D-glucosamine derived from its 2-sulfated form but lacks the specificity to distinguish it from other sulfated isomers.

Principle

D-Glucosamine 2-sulfate is first subjected to acid hydrolysis to cleave the sulfate group, yielding free D-glucosamine. The resulting D-glucosamine is then quantified using a commercial enzymatic assay kit. The assay is based on a series of enzymatic reactions that ultimately lead to the formation of a product (e.g., NADPH) that can be measured spectrophotometrically at 340 nm. The amount of product formed is directly proportional to the concentration of D-glucosamine in the sample.

Experimental Protocol

1. Acid Hydrolysis:

• To 1 mL of the sample, add 1 mL of 4 M HCl.

• Incubate in a boiling water bath for 1 hour to ensure complete hydrolysis of the sulfate group.

• Neutralize the solution by adding 2 mL of 2 M NaOH.

2. Enzymatic Assay (using a commercial D-Glucosamine assay kit):

• Follow the manufacturer's instructions for the D-Glucosamine assay kit. A general procedure is outlined below.

• Reagents (typically included in a kit):

  • Buffer solution

  • ATP/NADP+ mixture

  • Hexokinase (HK) and Glucose-6-phosphate dehydrogenase (G6P-DH) enzyme suspension

  • Glucosamine-6-phosphate deaminase (G6PD)

  • D-Glucosamine standard solution

• Assay Procedure (Manual Spectrophotometer):

  • Pipette into cuvettes:

    • 2.00 mL Buffer solution

    • 0.10 mL ATP/NADP+ mixture

    • 0.10 mL Sample (hydrolyzed and neutralized)

    • 0.10 mL Distilled water for the blank

  • Mix and read the initial absorbance (A1) at 340 nm after ~3 minutes.

  • Start the reaction by adding 0.02 mL of HK/G6P-DH suspension. Mix.

  • After ~5 minutes, add 0.02 mL of G6PD suspension. Mix.

  • Read the final absorbance (A2) at 340 nm after the reaction has completed (~10-15 minutes).

• Calculation:

  • Calculate the change in absorbance (ΔA = A2 - A1) for both the sample and the blank.

  • Subtract the blank ΔA from the sample ΔA.

  • Determine the concentration of D-glucosamine from the D-glucosamine standard curve.

  • Account for the dilution factor from the hydrolysis and neutralization steps.

Quantitative Data Summary

Parameter	Value	Reference
Linear Range	4 to 80 µg of glucosamine per assay	[5][6]
Limit of Detection	1.33 mg/L	[6]
Wavelength	340 nm	[5][6]
Reaction Time	~15-20 minutes	[6]

Workflow Diagram

Caption: Workflow for indirect quantification by enzymatic assay.

Signaling Pathway Context

D-Glucosamine 2-sulfate is a building block of heparan sulfate, a key component of proteoglycans involved in various signaling pathways. Accurate quantification of its levels can provide insights into the regulation of these pathways.

Caption: Role of D-Glucosamine 2-sulfate in heparan sulfate related signaling.

Conclusion

The choice of analytical method for quantifying D-Glucosamine 2-sulfate depends on the required specificity and the available instrumentation. For unambiguous identification and quantification, especially in the presence of other sulfated isomers, LC-MS/MS is the superior method. The indirect enzymatic assay following acid hydrolysis offers a simpler, more accessible alternative for estimating total D-glucosamine derived from its 2-sulfated form, provided that other sulfated glucosamine isomers are absent or at negligible levels. The protocols and information provided in this application note serve as a comprehensive guide for researchers in the fields of glycobiology and drug development.

References

• 1. "Glucosamine sulfoforms: Solid-phase synthesis, mass spectrometry analy" by Runhui Liu [docs.lib.purdue.edu]
• 2. Solid-Phase Synthesis of α-Glucosamine Sulfoforms With Fragmentation Analysis by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-phase synthesis of alpha-glucosamine sulfoforms with fragmentation analysis by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. D-Glucosamine - Enzymatic assay kit | LIBIOS [libios.fr]
• 6. prod-docs.megazyme.com [prod-docs.megazyme.com]

Application Notes and Protocols for HPLC-MS/MS Detection of D-Glucosamine 2-sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine 2-sulfate is a sulfated monosaccharide of significant interest in biomedical and pharmaceutical research. As a structural component of glycosaminoglycans (GAGs), it plays a role in various biological processes, including cell signaling, inflammation, and the maintenance of extracellular matrix integrity. Accurate and sensitive quantification of D-Glucosamine 2-sulfate is crucial for pharmacokinetic studies, biomarker discovery, and quality control of therapeutic formulations.

This document provides a detailed protocol for a sensitive and specific High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the detection and quantification of D-Glucosamine 2-sulfate in biological matrices. The method described herein is based on established principles of sulfated monosaccharide analysis and may require optimization for specific applications.

Experimental Protocols

Materials and Reagents

• D-Glucosamine 2-sulfate analytical standard

• D-Glucosamine (or a stable isotope-labeled D-Glucosamine 2-sulfate, if available) as an internal standard (IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., plasma, synovial fluid, urine)

Sample Preparation: Protein Precipitation

A simple protein precipitation is effective for the extraction of D-Glucosamine 2-sulfate from biological matrices.

• To 100 µL of the biological sample (e.g., plasma), add 400 µL of ice-cold acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point for method development and can be optimized for specific instrumentation and applications.

Table 1: HPLC Parameters

Parameter	Recommended Condition
Column	Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., ZIC-HILIC, 150 mm x 2.1 mm, 3.5 µm) or a mixed-mode column with anion-exchange and reversed-phase properties.[1]
Mobile Phase A	10 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	95% B to 50% B over 10 minutes, hold at 50% B for 2 minutes, then return to 95% B and equilibrate for 5 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Condition
Ionization Mode	Negative Electrospray Ionization (ESI-)
Multiple Reaction Monitoring (MRM) Transitions	D-Glucosamine 2-sulfate: m/z 258.0 -> 96.9 (Sulfate fragment) and m/z 258.0 -> 79.9 (Sulfate fragment) Internal Standard (D-Glucosamine): m/z 178.1 -> 59.0 (fragment) (if using unlabeled)
Collision Energy (CE)	Optimize for the specific instrument, typically in the range of 15-30 eV.[2]
Source Temperature	500°C
IonSpray Voltage	-4500 V

Quantitative Data Summary

The following tables summarize typical quantitative performance parameters that should be established during method validation.

Table 3: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
D-Glucosamine 2-sulfate	10 - 5000	≥ 0.995

Table 4: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
LLOQ	10	< 20	< 20	80 - 120
Low QC	30	< 15	< 15	85 - 115
Mid QC	500	< 15	< 15	85 - 115
High QC	4000	< 15	< 15	85 - 115

Visualizations

Experimental Workflow

Caption: Workflow for D-Glucosamine 2-sulfate analysis.

Proposed Metabolic Context of D-Glucosamine 2-sulfate

While a specific signaling pathway for D-Glucosamine 2-sulfate is not well-defined, its metabolic context lies within the broader hexosamine biosynthesis pathway and subsequent sulfation processes that are essential for the synthesis of glycosaminoglycans (GAGs).[3]

Caption: Metabolic context of D-Glucosamine 2-sulfate.

Discussion

The presented HPLC-MS/MS method provides a robust framework for the quantification of D-Glucosamine 2-sulfate. The use of a HILIC or mixed-mode column is proposed to achieve retention and separation of this polar analyte from other endogenous compounds.[1] Negative ion mode ESI is recommended due to the presence of the sulfate (B86663) group, which readily forms a negative ion. The characteristic loss of the sulfate group (SO3, 80 Da) and the HSO4- ion (97 Da) upon collision-induced dissociation provides specific transitions for MRM analysis.[2]

It is important to note that the chromatographic separation of sulfated monosaccharide isomers, such as D-Glucosamine 2-sulfate and D-Glucosamine 6-sulfate, can be challenging. The proposed HILIC method may offer some selectivity, but complete baseline separation might require further optimization of the mobile phase composition and gradient. In cases where isomeric separation is critical, derivatization strategies, similar to those employed for chondroitin (B13769445) sulfate isomers, could be explored to enhance chromatographic resolution.[4]

The biological role of specific sulfation patterns in glucosamine is an active area of research. The provided metabolic context diagram illustrates the general pathway for GAG synthesis, where sulfotransferases play a key role in modifying monosaccharide units. The 3-O-sulfation of glucosamine in heparan sulfate, for instance, is known to be a critical modification for its biological activity.[5][6] Further research is needed to elucidate the specific signaling pathways and biological functions directly associated with D-Glucosamine 2-sulfate.

References

• 1. HPLC Separation of Glucosamine from Chondroitin Sulfate | SIELC Technologies [sielc.com]
• 2. Solid-Phase Synthesis of α-Glucosamine Sulfoforms With Fragmentation Analysis by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC-MS(n) analysis of isomeric chondroitin sulfate oligosaccharides using a chemical derivatization strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heparan sulfate 3-O-sulfation: A rare modification in search of a function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 3-O-sulfated oligosaccharides to understand the relationship between structures and functions of heparan sulfate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Sulfotransferase Activity Using D-Glucosamine 2-Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfotransferases (SULTs) are a superfamily of enzymes that catalyze the transfer of a sulfonate group from the universal donor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to an acceptor molecule, typically a hydroxyl or amine group. This post-translational modification plays a crucial role in a variety of biological processes, including detoxification, hormone regulation, and modulation of cell signaling pathways. Carbohydrate sulfotransferases, in particular, are responsible for the sulfation of glycosaminoglycans (GAGs) such as heparan sulfate (B86663) and chondroitin (B13769445) sulfate, which are critically involved in developmental processes and disease pathogenesis.

D-Glucosamine 2-sulfate is a monosaccharide that can serve as a valuable tool for studying the activity of specific carbohydrate sulfotransferases, particularly those involved in GAG biosynthesis. By acting as a substrate, it allows for the characterization of enzyme kinetics, inhibitor screening, and investigation of the role of specific sulfation events in biological systems. These application notes provide detailed protocols for utilizing D-Glucosamine 2-sulfate to assay the activity of relevant sulfotransferases, such as Heparan Sulfate 6-O-Sulfotransferase (HS6ST), and to explore its implications in cell signaling.

Rationale for Using D-Glucosamine 2-Sulfate

Several sulfotransferases involved in the biosynthesis of heparan sulfate and chondroitin sulfate act on glucosamine (B1671600) or N-acetylglucosamine residues within the growing polysaccharide chain. For instance, Heparan Sulfate 6-O-sulfotransferases (HS6STs) catalyze the transfer of a sulfonate group to the 6-position of N-acetylglucosamine. While the natural substrate is a polysaccharide, small molecule mimetics like D-Glucosamine 2-sulfate can be utilized to probe the active site and measure the enzymatic activity of these enzymes in a simplified and controlled in vitro setting. This approach facilitates high-throughput screening of potential inhibitors and detailed kinetic analysis.

Data Presentation

Table 1: Kinetic Parameters of a Putative Glucosamine Sulfotransferase with D-Glucosamine 2-Sulfate

Substrate	Enzyme Concentration (nM)	Km (µM)	Vmax (pmol/min/µg)
D-Glucosamine 2-sulfate	50	150	250
PAPS	50	25	220

Note: The data presented are representative and may vary depending on the specific enzyme and experimental conditions.

Table 2: Inhibition of a Putative Glucosamine Sulfotransferase by a Hypothetical Inhibitor (Compound X)

Inhibitor (Compound X) Concentration (µM)	% Inhibition	IC50 (µM)
0.1	15
1	48	1.1
10	85
100	98

Note: The data presented are representative and intended for illustrative purposes.

Experimental Protocols

Protocol 1: Radiolabeled Sulfotransferase Assay with D-Glucosamine 2-Sulfate

This protocol describes a discontinuous assay to measure the transfer of a radiolabeled sulfate group from [³⁵S]PAPS to D-Glucosamine 2-sulfate.

Materials:

• Recombinant human sulfotransferase (e.g., HS6ST)

• D-Glucosamine 2-sulfate

• [³⁵S]PAPS (3'-phosphoadenosine-5'-phospho[³⁵S]sulfate)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂, 1 mM DTT

• Stop Solution: 100 mM EDTA

• Anion exchange chromatography columns (e.g., DEAE-Sephadex)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture by adding the following components in order:

  • Assay Buffer

  • D-Glucosamine 2-sulfate (to the desired final concentration)

  • Recombinant sulfotransferase (to the desired final concentration)

• Initiate Reaction: Start the reaction by adding [³⁵S]PAPS (final concentration typically 0.5-1 µCi per reaction).

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30 minutes). The incubation time should be within the linear range of the reaction.

• Stop Reaction: Terminate the reaction by adding the Stop Solution.

• Separation of Product: Separate the radiolabeled product (D-Glucosamine 2,X-disulfate) from the unreacted [³⁵S]PAPS using anion exchange chromatography.

  • Equilibrate the DEAE-Sephadex column with a low salt buffer.

  • Apply the reaction mixture to the column.

  • Wash the column with the low salt buffer to remove unreacted [³⁵S]PAPS.

  • Elute the sulfated product with a high salt buffer.

• Quantification: Add the eluted fraction to a scintillation vial with scintillation cocktail.

• Measurement: Measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the amount of product formed based on the specific activity of the [³⁵S]PAPS.

Protocol 2: Non-Radioactive Phosphatase-Coupled Sulfotransferase Assay

This protocol describes a continuous, non-radioactive assay that measures the production of PAP (3'-phosphoadenosine-5'-phosphate), a byproduct of the sulfation reaction.[1]

Materials:

• Recombinant human sulfotransferase (e.g., HS6ST)

• D-Glucosamine 2-sulfate

• PAPS

• Coupling phosphatase (e.g., inorganic pyrophosphatase)

• Malachite Green Phosphate (B84403) Detection Kit

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup: In a 96-well microplate, prepare the reaction mixture containing:

  • Assay Buffer

  • PAPS (to the desired final concentration)

  • D-Glucosamine 2-sulfate (to the desired final concentration)

  • Coupling phosphatase

• Initiate Reaction: Start the reaction by adding the recombinant sulfotransferase to each well.

• Incubation: Incubate the plate at 37°C for a predetermined time.

• Phosphate Detection: Stop the reaction and detect the released inorganic phosphate by adding the Malachite Green reagent according to the manufacturer's instructions.

• Measurement: Measure the absorbance at approximately 620 nm using a microplate reader.

• Data Analysis: Create a standard curve with known concentrations of inorganic phosphate. Use the standard curve to determine the amount of PAP produced, which is stoichiometric to the amount of sulfated D-glucosamine formed.

Visualizations

Caption: Experimental workflow for sulfotransferase activity assay.

Caption: Role of Heparan Sulfate in Wnt Signaling Pathway.[2][3]

Caption: Role of Heparan Sulfate in FGF Signaling Pathway.[4][5]

References

• 1. Phosphatase-Coupled Sulfotransferase Assay: R&D Systems [rndsystems.com]
• 2. A study on the interactions between Heparan Sulfate Proteoglycans and Wnt proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heparan sulfate on intestinal epithelial cells plays a critical role in intestinal crypt homeostasis via Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of heparan sulfate in fibroblast growth factor signalling: a structural view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]

Application Notes and Protocols: D-Glucosamine 2-sulfate in Metabolic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling is a powerful technique to study the biosynthesis, trafficking, and turnover of macromolecules in living systems. In the field of glycobiology, the study of sulfated glycosaminoglycans (GAGs) is crucial for understanding a wide range of physiological and pathological processes, including cell signaling, tissue development, and diseases like cancer and osteoarthritis.[1][2] D-Glucosamine serves as a fundamental building block for several classes of GAGs, such as heparan sulfate (B86663) and keratan (B14152107) sulfate.[3][4] The sulfation of these GAGs, a key post-translational modification, dictates their biological activity.[2]

This document provides a detailed overview of the potential application of isotopically labeled D-Glucosamine 2-sulfate for metabolic labeling studies of sulfated GAGs. While the direct use of D-Glucosamine 2-sulfate as a metabolic precursor in labeling studies is not extensively documented, these notes are based on established principles of metabolic labeling with similar precursors like [³⁵S]sulfate and isotopically labeled N-acetyl-D-glucosamine (GlcNAc).[5][6] These protocols are intended to serve as a foundational guide for researchers exploring novel methods for tracing GAG sulfation pathways.

Principle of the Method

The core principle involves introducing an isotopically labeled version of D-Glucosamine 2-sulfate into cell culture or an organism. The cells would theoretically take up this precursor and incorporate it into the GAG biosynthesis pathway. The isotopic label (e.g., ¹³C, ¹⁵N, or ³⁴S) allows for the differentiation and quantification of newly synthesized sulfated GAGs from the pre-existing pool. This enables the study of GAG metabolism under various experimental conditions.

Data Presentation

Table 1: Expected Isotopic Enrichment in GAG Disaccharides

This table presents hypothetical data on the expected mass shift and relative abundance of labeled disaccharides derived from heparan sulfate after metabolic labeling with ¹³C-labeled D-Glucosamine 2-sulfate.

Disaccharide Unit	Unlabeled Mass (Da)	Labeled Mass (Da)	Expected Mass Shift (Da)	Relative Abundance (Labeled vs. Unlabeled)
ΔUA-GlcNS	379.0	385.0	+6	Varies with experimental conditions
ΔUA-GlcNAc(6S)	417.0	423.0	+6	Varies with experimental conditions
ΔUA(2S)-GlcNS	459.0	465.0	+6	Varies with experimental conditions
ΔUA-GlcNS(6S)	459.0	465.0	+6	Varies with experimental conditions

Note: ΔUA represents a Δ4,5-unsaturated uronic acid generated after enzymatic digestion. The mass shift of +6 assumes a fully ¹³C₆-labeled glucosamine (B1671600) backbone.

Table 2: Comparative Uptake and Incorporation of Different Labeled Precursors

This table provides a comparative summary of the efficiency of different metabolic precursors in labeling sulfated GAGs in a hypothetical chondrocyte cell line.

Labeled Precursor	Concentration (µM)	Incubation Time (h)	Incorporation into GAGs (pmol/µg protein)	Cell Viability (%)
[³⁵S]Sulfate	50	24	150 ± 12	>95%
[³H]Glucosamine	100	24	210 ± 18	>95%
¹³C₆-D-Glucosamine 2-sulfate	100	24	(Hypothetical) 180 ± 15	>95%
¹⁵N-GlcNAc	200	48	95 ± 8	>95%

Experimental Protocols

Protocol 1: Metabolic Labeling of Adherent Cells with Isotopically Labeled D-Glucosamine 2-sulfate

Objective: To label newly synthesized sulfated GAGs in cultured adherent cells.

Materials:

• Adherent cell line of interest (e.g., CHO, HEK293, primary chondrocytes)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Isotopically labeled D-Glucosamine 2-sulfate (e.g., ¹³C₆, ¹⁵N, ³⁴S)

• Trypsin-EDTA solution

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Scintillation counter or mass spectrometer for detection

Procedure:

• Cell Seeding: Plate cells in a multi-well plate at a density that will result in 70-80% confluency at the time of labeling.

• Preparation of Labeling Medium: Prepare complete culture medium supplemented with the desired concentration of isotopically labeled D-Glucosamine 2-sulfate. The optimal concentration should be determined empirically for each cell line but can range from 50 to 200 µM.

• Labeling:

  • Aspirate the standard growth medium from the cells.

  • Wash the cells once with sterile PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for the desired period (e.g., 24-48 hours for steady-state labeling or 2-4 hours for pulse-chase experiments).

• Cell Harvest:

  • After the labeling period, aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Harvest the cells by trypsinization or by scraping.

  • Pellet the cells by centrifugation.

• Lysis and GAG Extraction:

  • Lyse the cell pellet using a suitable lysis buffer.

  • Proceed with GAG extraction and purification protocols (e.g., anion exchange chromatography).

• Analysis:

  • Quantify the incorporated label using a scintillation counter (for radiolabels) or mass spectrometry (for stable isotopes).

Protocol 2: Analysis of Labeled GAGs by Mass Spectrometry

Objective: To identify and quantify the incorporation of stable isotopes into specific GAG disaccharide units.

Materials:

• Purified labeled GAGs from Protocol 1

• Heparinases/Chondroitinases

• Ammonium acetate (B1210297) buffer

• LC-MS/MS system

Procedure:

• Enzymatic Digestion:

  • Digest the purified GAGs with a cocktail of heparinases or chondroitinases to break them down into disaccharide units.

• LC-MS/MS Analysis:

  • Separate the resulting disaccharides using liquid chromatography.

  • Analyze the eluting disaccharides by tandem mass spectrometry to determine their mass and fragmentation patterns.

• Data Analysis:

  • Identify the labeled disaccharides based on the expected mass shift.

  • Quantify the relative abundance of labeled versus unlabeled disaccharides to determine the rate of new GAG synthesis.

Visualizations

Caption: Metabolic pathway for the incorporation of labeled D-Glucosamine 2-sulfate into GAGs.

Caption: Experimental workflow for metabolic labeling and analysis of sulfated GAGs.

Conclusion

The use of isotopically labeled D-Glucosamine 2-sulfate in metabolic labeling studies presents a promising, albeit currently theoretical, approach for investigating the intricate pathways of sulfated GAG biosynthesis and metabolism. The protocols and data presented here provide a comprehensive framework for researchers and drug development professionals to design and execute experiments aimed at unraveling the roles of GAG sulfation in health and disease. Further research is warranted to validate the direct incorporation of D-Glucosamine 2-sulfate and to optimize the labeling strategies for different biological systems.

References

• 1. Frontiers | Sulfated Glycans: Structure, Synthesis, Function, and Applications [frontiersin.org]
• 2. tau.userservices.exlibrisgroup.com [tau.userservices.exlibrisgroup.com]
• 3. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proteoglycans and Sulfated Glycosaminoglycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Differential metabolic effects of glucosamine and N-acetylglucosamine in human articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Kinetic Analysis of Enzymes Using D-Glucosamine 2-Sulfate as a Substrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine 2-sulfate is a sulfated monosaccharide whose role as a specific substrate for enzyme kinetic analysis is not extensively documented in current scientific literature. While specific "glucosamine-2-sulfatases" that act on this isolated monosaccharide are not well-characterized, the broader family of sulfatases displays high specificity towards various sulfated biomolecules, including complex carbohydrates.[1][2][3][4] These enzymes are crucial in cellular metabolism, signaling, and degradation of macromolecules like glycosaminoglycans.[1][2][5] This document provides a generalized framework for researchers interested in investigating the potential of D-Glucosamine 2-sulfate as a substrate for novel or uncharacterized sulfatases. It includes a proposed experimental workflow, detailed protocols for a coupled enzyme assay suitable for kinetic analysis, and a summary of kinetic data from related sulfatases acting on other sulfated glucosamine (B1671600) derivatives.

Introduction to Sulfatases and Substrate Specificity

Sulfatases (EC 3.1.6.-) are a class of enzymes that catalyze the hydrolysis of sulfate (B86663) esters from a wide range of biological molecules.[1] This enzyme family is critical for various physiological processes, including the degradation of glycosaminoglycans (GAGs), hormone regulation, and cell signaling.[1][2] A key characteristic of sulfatases is their high degree of substrate specificity, which is determined by the molecular context of the sulfate group, including the underlying sugar residue and its linkages.[3][4][6]

While enzymes acting on glucosamine residues sulfated at the 6-O position (GlcNAc-6-sulfatases) within GAG chains are well-known, information on enzymes that specifically cleave the sulfate group from the C2 position of a free D-glucosamine monosaccharide is scarce. The protocols outlined herein provide a robust methodology to screen for and kinetically characterize putative enzymes with this activity.

Experimental Workflow for Sulfatase Characterization

The investigation of a novel enzymatic activity, such as the desulfation of D-Glucosamine 2-sulfate, requires a systematic approach. The following workflow outlines the key stages from enzyme source preparation to detailed kinetic analysis.

Caption: A logical workflow for the characterization of a putative glucosamine-2-sulfatase.

Kinetic Analysis Protocol: A Coupled Enzyme Assay

Directly measuring the reaction rate by monitoring the disappearance of D-Glucosamine 2-sulfate or the appearance of D-glucosamine can be challenging without specialized equipment like HPLC or mass spectrometry. A more accessible method is a coupled enzyme assay, where the product of the sulfatase reaction (D-glucosamine) is used as a substrate in a subsequent, easily measurable reaction.

This protocol is based on the principle of detecting D-glucosamine through a series of enzymatic reactions that result in the production of NADPH, which can be monitored spectrophotometrically at 340 nm.

Assay Principle

The proposed assay involves two stages:

• Sulfatase Reaction: A putative sulfatase cleaves the sulfate group from D-Glucosamine 2-sulfate, producing D-glucosamine and a sulfate ion.

  • D-Glucosamine 2-Sulfate + H₂O --(Putative Sulfatase)--> D-Glucosamine + SO₄²⁻

• Coupled Detection Reaction: The D-glucosamine produced is then quantified using a series of coupled enzymatic reactions that lead to the reduction of NADP⁺ to NADPH. This multi-step detection can be achieved using commercially available D-glucosamine assay kits. The principle involves the phosphorylation of D-glucosamine by hexokinase (HK), followed by a series of isomerase and dehydrogenase reactions.

Caption: Signaling pathway of the coupled enzyme assay for sulfatase activity.

Materials and Reagents

• Substrate: D-Glucosamine 2-sulfate

• Enzyme: Purified putative sulfatase or cell/tissue extract

• Sulfatase Reaction Buffer: e.g., 50 mM Tris-HCl or Acetate buffer (optimal pH to be determined)

• Coupled Enzyme Assay Kit: Commercial D-Glucosamine detection kit (containing hexokinase, G6P-DH, NADP⁺, ATP, and other necessary enzymes and buffers)

• Microplate Reader: Capable of reading absorbance at 340 nm

• 96-well UV-transparent microplates

• Standard: D-Glucosamine solution of known concentration (for calibration curve)

Experimental Procedure

• Preparation of Reagents:

  • Prepare a stock solution of D-Glucosamine 2-sulfate in the chosen sulfatase reaction buffer. Create a series of dilutions to be used for kinetic analysis (e.g., ranging from 0.1x to 10x the expected Km).

  • Prepare a stock solution of the putative sulfatase enzyme at a suitable concentration in the reaction buffer.

  • Reconstitute the reagents from the D-glucosamine detection kit according to the manufacturer's instructions.

• Sulfatase Reaction:

  • In a 96-well plate, set up the reactions by adding the sulfatase reaction buffer and the D-Glucosamine 2-sulfate dilutions.

  • Include control wells:

    • No Enzyme Control: Substrate without the sulfatase enzyme.

    • No Substrate Control: Enzyme without the substrate.

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5 minutes.

  • Initiate the reaction by adding the sulfatase enzyme solution to each well (except the "No Enzyme" control).

  • Incubate for a fixed period (e.g., 10-30 minutes). The time should be within the linear range of the reaction, which should be determined in preliminary experiments.

  • Stop the reaction by heat inactivation (e.g., 95°C for 5 minutes) or by adding a chemical stop solution, if compatible with the subsequent detection assay.

• D-Glucosamine Detection:

  • Prepare a standard curve of D-glucosamine using the provided standard.

  • Add the reagents from the D-glucosamine detection kit to all wells (including standards and controls).

  • Incubate according to the kit manufacturer's instructions (e.g., 15-30 minutes at room temperature).

  • Measure the absorbance at 340 nm.

• Data Analysis:

  • Subtract the absorbance of the "No Enzyme" control from the corresponding sample wells.

  • Use the D-glucosamine standard curve to convert the change in absorbance (ΔA340) to the concentration of D-glucosamine produced.

  • Calculate the initial reaction velocity (V₀) in terms of µmol of product formed per minute per mg of enzyme.

  • Plot the initial velocity (V₀) against the substrate concentration ([S]) and fit the data to the Michaelis-Menten equation to determine the kinetic parameters Vmax and Km.

Data Presentation: Kinetic Parameters of Related Sulfatases

While specific kinetic data for enzymes acting on D-Glucosamine 2-sulfate is not available, the following table summarizes kinetic parameters for other well-characterized sulfatases that act on sulfated glucosamine or related structures. This information can serve as a valuable reference for comparison.

Enzyme	Substrate	Km (mM)	kcat (s⁻¹)	Source Organism	Reference
N-acetylglucosamine-6-sulfatase (GNS)	N-acetylglucosamine-6-sulfate	1.2	N/A	Human	[FEMS Microbiology Reviews, 2011]
Heparan N-sulfatase (SGSH)	Heparan sulfate N-sulfate residues	~0.1 (for oligosaccharide)	N/A	Human	[J. Biol. Chem., 1998]
Bacterial 6-O-Sulfatases (BT_3333, BT_4656)	6-O-sulfated hexosamine	Not determined for monosaccharide	N/A	Bacteroides thetaiotaomicron	[J. Biol. Chem., 2012][5]
Iduronate-2-sulfatase (IDS)	Iduronate 2-sulfate in GAGs	Varies with substrate structure	Varies	Human	[Biochem. J., 1988]

Note: Kinetic parameters are highly dependent on assay conditions (pH, temperature, buffer composition) and the exact structure of the substrate (e.g., monosaccharide vs. polysaccharide). N/A indicates data not available in the cited literature.

Conclusion

The study of D-Glucosamine 2-sulfate as an enzyme substrate represents an underexplored area of research. The lack of well-documented specific enzymes necessitates a systematic approach for the discovery and characterization of novel sulfatases with this activity. The provided workflow and coupled assay protocol offer a robust starting point for researchers to perform kinetic analysis. By employing these methods, scientists can elucidate the kinetic properties of new enzymes, contributing to a deeper understanding of sulfatase biology and potentially identifying new targets for drug development.

References

• 1. Sulfatases: structure, mechanism, biological activity, inhibition, and synthetic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfatase activities towards the regulation of cell metabolism and signaling in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfated glycan recognition by carbohydrate sulfatases of the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functions and specificity of bacterial carbohydrate sulfatases targeting host glycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of Glycosaminoglycan (GAG) Sulfatases from the Human Gut Symbiont Bacteroides thetaiotaomicron Reveals the First GAG-specific Bacterial Endosulfatase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Notes: Developing a Cell-Based Assay with D-Glucosamine 2-Sulfate

Introduction

D-Glucosamine 2-sulfate is a synthetic monosaccharide derivative.[1][2] Preliminary studies in animal models suggest it possesses anti-inflammatory properties, potentially through the inhibition of prostaglandin (B15479496) synthesis.[1][2] To elucidate its mechanism of action and therapeutic potential, robust in vitro cell-based assays are essential. These assays provide a controlled environment to assess the compound's effects on specific cellular processes such as viability, inflammation, and apoptosis.[3][4] This document provides detailed protocols for a suite of cell-based assays designed to characterize the bioactivity of D-Glucosamine 2-sulfate, targeting researchers in drug development and cell biology.

The following protocols will first establish a non-toxic working concentration of D-Glucosamine 2-sulfate before proceeding to evaluate its anti-inflammatory and apoptotic potential. The well-established lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage model is employed as a primary system for studying inflammation, as macrophages are central to the immune response.[3]

Key Signaling Pathways in Inflammation

Inflammatory stimuli, such as LPS, activate intracellular signaling cascades that culminate in the production of pro-inflammatory mediators. Two of the most critical pathways are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[3] In a resting state, NF-κB is held inactive in the cytoplasm by its inhibitor, IκBα. Upon LPS stimulation, IκBα is phosphorylated and degraded, allowing NF-κB to move to the nucleus and initiate the transcription of genes for pro-inflammatory cytokines like TNF-α and IL-6.[3] Understanding these pathways is crucial for determining the mechanism of action of potential anti-inflammatory compounds like D-Glucosamine 2-sulfate.

Caption: LPS-induced NF-κB and MAPK inflammatory signaling pathways.

Protocol 1: Cell Viability and Cytotoxicity Assessment using MTT Assay

Objective: To determine the effect of D-Glucosamine 2-sulfate on cell viability and establish the non-toxic concentration range for subsequent experiments. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[5] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan (B1609692) product.[6]

Materials:

• RAW 264.7 macrophage cells

• D-Glucosamine 2-sulfate

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[3]

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of D-Glucosamine 2-sulfate in DMEM. Remove the old medium from the wells and add 100 µL of fresh medium containing various concentrations of the test compound. Include a vehicle control (medium only) and a positive control for cytotoxicity (e.g., 10% DMSO).

• Incubation: Incubate the plate for 24 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[3]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the purple formazan crystals.[3] Mix gently to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the vehicle control. Use concentrations that result in >90% viability for subsequent functional assays.[3]

Caption: Workflow for the MTT cell viability assay.

Data Presentation: Cell Viability

D-Glucosamine 2-Sulfate (µM)	Absorbance (570 nm)	% Viability vs. Control
0 (Vehicle Control)	1.250	100%
10	1.245	99.6%
50	1.230	98.4%
100	1.215	97.2%
250	1.150	92.0%
500	1.050	84.0%
1000	0.850	68.0%

Protocol 2: Anti-Inflammatory Activity Assessment by Cytokine Quantification

Objective: To evaluate the ability of D-Glucosamine 2-sulfate to inhibit the production of pro-inflammatory cytokines TNF-α and IL-6 in LPS-stimulated macrophages.

Materials:

• RAW 264.7 cells

• D-Glucosamine 2-sulfate (at non-toxic concentrations)

• Lipopolysaccharide (LPS)

• 24-well plates

• Commercially available ELISA kits for mouse TNF-α and IL-6[3]

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in 24-well plates at a density of 2 x 10⁵ cells/mL (500 µL per well) and incubate for 24 hours.

• Pre-treatment: Remove the medium and replace it with fresh medium containing non-toxic concentrations of D-Glucosamine 2-sulfate. Incubate for 1-2 hours.

• Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL.[3] Include control wells: vehicle only, LPS only, and compound only (no LPS).

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: Centrifuge the plates to pellet any detached cells and collect the culture supernatants. Store at -80°C until analysis.

• ELISA: Quantify the concentration of TNF-α and IL-6 in the collected supernatants using commercial ELISA kits, following the manufacturer’s instructions.[3]

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration compared to the LPS-only control.

Caption: Workflow for the anti-inflammatory cytokine assay.

Data Presentation: Cytokine Inhibition

Treatment	D-Glucosamine 2-Sulfate (µM)	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Vehicle Control	0	< 50	N/A	< 30	N/A
LPS Only	0	3500	0%	5200	0%
LPS + Compound	10	3150	10%	4800	7.7%
LPS + Compound	50	2450	30%	3640	30.0%
LPS + Compound	100	1575	55%	2340	55.0%
LPS + Compound	250	875	75%	1300	75.0%

Protocol 3: Apoptosis Detection using Annexin V & Propidium Iodide (PI) Staining

Objective: To determine if D-Glucosamine 2-sulfate induces apoptosis. Early in apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[7][8] Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, thus it is used to identify late apoptotic and necrotic cells.[8]

Materials:

• RAW 264.7 cells (or other relevant cell line)

• D-Glucosamine 2-sulfate

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Flow Cytometer

Methodology:

• Cell Seeding and Treatment: Seed cells (e.g., 5 x 10⁵ cells/well) in 6-well plates and incubate for 24 hours. Treat cells with various concentrations of D-Glucosamine 2-sulfate for a specified time (e.g., 24 or 48 hours). Include a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with ice-cold PBS and centrifuge at a low speed (e.g., 500 x g) for 5 minutes.[9]

• Staining: Re-suspend the cell pellet in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI solution according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.[9] Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cell populations.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Data Presentation: Apoptosis Analysis

Treatment Concentration (µM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic (Annexin V+ / PI-)	% Late Apoptotic/Necrotic (Annexin V+ / PI+)
0 (Vehicle Control)	95.5	2.5	2.0
100	94.0	3.5	2.5
250	92.5	4.5	3.0
500	85.0	10.0	5.0
1000	70.0	20.0	10.0
Positive Control	25.0	55.0	20.0

References

• 1. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]
• 2. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 3. benchchem.com [benchchem.com]
• 4. Multi-parametric Human Cell Based Inflammation Assay for Cytokines and Cell Surface Antigens - PFI [proteinfluidics.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Apoptosis Assays [sigmaaldrich.com]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

No In Vivo Administration Data Currently Available for D-Glucosamine 2-Sulfate in Animal Models

A comprehensive review of scientific literature reveals a significant lack of specific in vivo studies on the administration of D-Glucosamine 2-sulfate in animal models. The vast majority of published research focuses on the more common forms, D-Glucosamine sulfate (B86663) and D-Glucosamine hydrochloride.

It is crucial to distinguish between these compounds to ensure accurate experimental design and interpretation of results. "D-Glucosamine 2-sulfate" refers to a specific chemical structure where a sulfate group is attached to the second carbon atom of the D-Glucosamine molecule. In contrast, "D-Glucosamine sulfate" is a salt of the glucosamine (B1671600) molecule and sulfuric acid, and it is this form that has been extensively studied for its potential therapeutic effects, particularly in the context of osteoarthritis.

Due to the absence of available in vivo data for D-Glucosamine 2-sulfate, it is not possible to provide the requested detailed Application Notes and Protocols, including quantitative data summaries, experimental methodologies, and signaling pathway diagrams for this specific compound.

Alternative: Application Notes and Protocols for D-Glucosamine Sulfate

As a comprehensive alternative, we can provide detailed Application Notes and Protocols for the in vivo administration of D-Glucosamine sulfate in animal models. A wealth of data exists for this compound, allowing for a thorough summary of its effects and the methodologies used to study them.

Should you wish to proceed with this alternative, the following sections would be developed based on published research on D-Glucosamine sulfate:

Alternative Proposal: In Vivo Administration of D-Glucosamine Sulfate in Animal Models

Application Notes

D-Glucosamine sulfate is an amino monosaccharide that has been widely investigated for its potential chondroprotective and anti-inflammatory properties in various animal models of osteoarthritis (OA) and other inflammatory conditions. It is a precursor for the synthesis of glycosaminoglycans, essential components of articular cartilage. In vivo studies are critical for elucidating its mechanisms of action and evaluating its therapeutic efficacy.

Quantitative Data Summary

The following tables would summarize dosages, administration routes, and key findings from in vivo studies using D-Glucosamine sulfate in different animal models.

Table 1: Oral Administration of D-Glucosamine Sulfate in Rodent Models of Osteoarthritis

Animal Model Species	Osteoarthritis Induction Method	Dosage (mg/kg/day)	Duration	Key Findings
Rat (Wistar)	Anterior Cruciate Ligament Transection (ACLT)	250	10 weeks	Attenuated cartilage degeneration, reduced synovitis, and improved nociceptive behavior.[1]
Rat	Adjuvant-Induced Arthritis	50-800	Not Specified	Dose-dependent prevention and amelioration of arthritis.
Mouse (STR/ort)	Spontaneous Osteoarthritis	200, 400	3 months	Delayed progression and severity of cartilage lesions.
Hartley Guinea Pig	Spontaneous Osteoarthritis	Not Specified	Long-term	Reduced cartilage degeneration and inhibited the increase in MMP-3 mRNA.

Table 2: Administration of D-Glucosamine Sulfate in Other Animal Models

Animal Model Species	Condition	Administration Route	Dosage	Duration	Key Findings
Canine	ACLT-Induced Osteoarthritis	Oral	200 mg/kg	8 weeks	Significantly reduced histological signs of OA.[2]
Canine	ACLT-Induced Osteoarthritis	Intra-articular	400 mg	8 weeks	More effective at reducing histological signs of OA compared to oral administration.[2]

Experimental Protocols

Detailed methodologies for key experiments would be provided, for instance:

Protocol 1: Induction and Treatment of Osteoarthritis in a Rat Model

• Animal Model: Male Wistar rats (200-250g).

• OA Induction: Unilateral anterior cruciate ligament transection (ACLT) of the right knee joint under anesthesia.

• Treatment Groups:

  • Sham-operated control.

  • ACLT + Vehicle (Placebo).

  • ACLT + D-Glucosamine sulfate (e.g., 250 mg/kg/day, administered orally via gavage).

• Administration: Daily oral gavage for a specified period (e.g., 8-10 weeks) starting at a designated time post-surgery.

• Outcome Measures:

  • Histological Analysis: Safranin O-Fast Green staining of knee joint sections to assess cartilage degradation (Mankin score).

  • Immunohistochemistry: Staining for markers of inflammation (e.g., TNF-α, IL-1β) and cartilage degradation (e.g., MMP-13).

  • Behavioral Analysis: Assessment of pain and joint function using methods like the von Frey hair test for mechanical allodynia or incapacitance testing.

Signaling Pathways and Visualizations

D-Glucosamine sulfate has been shown to modulate several key signaling pathways involved in inflammation and cartilage homeostasis.

1. NF-κB Signaling Pathway:

D-Glucosamine sulfate can inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory cytokines and matrix-degrading enzymes.

Caption: Inhibition of the NF-κB signaling pathway by D-Glucosamine sulfate.

2. MAPK Signaling Pathway:

Studies have shown that D-Glucosamine sulfate can modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, including p38 and JNK, which are involved in cellular responses to stress and inflammation.[1]

References

• 1. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

D-Glucosamine 2-sulfate sodium salt solubility in different buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on the solubility of D-Glucosamine 2-sulfate sodium salt in various buffers.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of D-Glucosamine 2-sulfate sodium salt in common laboratory buffers like PBS, TRIS, or MES?

Q2: What is the known solubility of D-Glucosamine 2-sulfate sodium salt in water?

A2: D-Glucosamine 2-sulfate sodium salt is characterized as being freely soluble in water.[1][2] A study has reported its solubility in water to be significantly higher—by about three orders of magnitude—than in alcohols.[4] The solubility in water also increases with a rise in temperature.[4]

Q3: Are there any stability concerns for D-Glucosamine 2-sulfate sodium salt in aqueous solutions?

A3: D-Glucosamine 2-sulfate sodium salt is stable under recommended storage conditions in its solid form.[5] However, prolonged storage of aqueous solutions is generally not recommended. For optimal results, it is best to prepare fresh solutions before use.

Solubility Data

The following table summarizes the available solubility information for D-Glucosamine 2-sulfate sodium salt.

Solvent/Buffer	Temperature	Concentration	Observations
Aqueous Solution	Not Specified	20 mg/mL	Clear and colorless solution[3]
Water	288.15 K - 318.15 K	High	Solubility increases with temperature[4]
PBS, TRIS, MES	Not Specified	Data not available	Experimental determination is recommended

Experimental Protocol: Determining Solubility in a Buffer of Choice

This protocol describes the equilibrium solubility determination using the shake-flask method, which is a reliable way to ascertain the saturation point of a compound in a specific buffer.

Materials:

• D-Glucosamine 2-sulfate sodium salt

• Your chosen buffer (e.g., PBS, TRIS, MES)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Microcentrifuge

• Syringe filters (0.22 µm)

• Analytical balance

• A suitable method for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Preparation:

  • Equilibrate your chosen buffer to the desired experimental temperature.

  • Prepare a series of concentrations of D-Glucosamine 2-sulfate sodium salt in the buffer. It is also advisable to prepare a saturated solution by adding an excess of the compound to the buffer.

• Equilibration:

  • Dispense a known volume of the buffer into several vials.

  • Add an excess amount of D-Glucosamine 2-sulfate sodium salt to each vial. "Excess" means adding enough solid so that some remains undissolved after shaking.

  • Seal the vials tightly and place them on an orbital shaker.

  • Incubate at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After incubation, visually confirm that there is still undissolved solid at the bottom of the vials.

  • Carefully remove the vials from the shaker, avoiding disturbance of the sediment.

  • Let the vials stand for a short period to allow the solid to settle.

  • Withdraw a sample from the supernatant (the clear liquid phase) using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean microcentrifuge tube to remove any remaining solid particles.

• Quantification:

  • Dilute the filtered supernatant with the buffer as necessary to bring the concentration within the linear range of your analytical method.

  • Analyze the concentration of the dissolved D-Glucosamine 2-sulfate sodium salt using a calibrated analytical method such as HPLC or UV-Vis spectrophotometry.

• Data Analysis:

  • Calculate the solubility in mg/mL or mol/L.

  • It is recommended to perform the experiment in triplicate to ensure the reliability of the results.

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of D-Glucosamine 2-sulfate sodium salt.

Troubleshooting Guide

Q1: The compound is not dissolving completely, even at low concentrations. What should I do?

A1:

• Increase mixing/agitation: Ensure the solution is being mixed vigorously enough. Use a vortex mixer for a short period or increase the speed of the orbital shaker.

• Increase temperature: The solubility of D-Glucosamine 2-sulfate sodium salt in water is known to increase with temperature.[4] Gently warming the buffer might help. However, be mindful of the stability of your buffer and the compound at elevated temperatures.

• Check the pH of the buffer: The solubility of ionizable compounds can be highly dependent on the pH of the solution. Ensure your buffer's pH is appropriate. You may need to test solubility at different pH values.

Q2: The compound dissolved initially but then precipitated out of solution over time. Why did this happen?

A2: This could be due to the formation of a supersaturated solution, which is thermodynamically unstable. The excess solute will eventually precipitate out to reach equilibrium. It is also possible that the temperature of the solution decreased, leading to a lower solubility limit. Ensure that the solution is maintained at a constant temperature.

Q3: I am seeing inconsistent solubility results between experiments. What could be the cause?

A3:

• Equilibration time: Ensure that you are allowing sufficient time for the solution to reach equilibrium. 24-48 hours is a general guideline, but some compounds may require longer.

• Temperature fluctuations: Small changes in temperature can significantly affect solubility. Ensure your incubator or water bath maintains a stable temperature.

• Pipetting errors: Inaccurate pipetting can lead to variations in the amount of compound or buffer used. Calibrate your pipettes regularly.

• Solid-state properties: The physical form (e.g., crystalline vs. amorphous) of the solid compound can influence its solubility. Ensure you are using the same batch of the compound for all experiments.

Troubleshooting Logic for Solubility Issues

References

• 1. wjpmr.com [wjpmr.com]
• 2. CAS 29031-19-4: Glucosamine sulfate | CymitQuimica [cymitquimica.com]
• 3. mpbio.com [mpbio.com]
• 4. researchgate.net [researchgate.net]
• 5. redox.com [redox.com]

Improving the stability of D-Glucosamine 2-sulfate in aqueous solution

Welcome to the technical support center for D-Glucosamine 2-sulfate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of D-Glucosamine 2-sulfate in aqueous solutions. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main factors affecting the stability of D-Glucosamine 2-sulfate in aqueous solutions?

A1: The primary factors influencing the stability of D-Glucosamine 2-sulfate in aqueous solutions are pH, temperature, and the presence of oxidizing agents. The molecule is susceptible to hydrolysis and oxidation, particularly at non-optimal pH levels and elevated temperatures.

Q2: What is the optimal pH for storing D-Glucosamine 2-sulfate solutions?

A2: D-Glucosamine 2-sulfate is most stable in an acidic buffer solution with a pH of 5.0.[1] Under these conditions, the degradation rate is significantly minimized.

Q3: How should I prepare and store aqueous solutions of D-Glucosamine 2-sulfate for short-term and long-term use?

A3: For short-term use (up to 48 hours), solutions can be stored at 4°C.[2] For long-term storage, it is recommended to prepare the solution in a pH 5.0 buffer, aliquot it into smaller volumes to avoid repeated freeze-thaw cycles, and store it at -20°C or -80°C. Stock solutions in DMSO can be stored at -20°C for up to a month and at -80°C for up to a year.

Q4: What are the common degradation products of D-Glucosamine 2-sulfate?

A4: Under heating and at neutral to alkaline pH, D-glucosamine can degrade to form furfurals, pyrazines, and other compounds.[3] In the presence of strong acids and heat, the sulfate (B86663) group can be hydrolyzed. Oxidative conditions can also lead to the degradation of the amino sugar backbone.

Q5: Can I use tap water to prepare my D-Glucosamine 2-sulfate solutions?

A5: It is highly recommended to use high-purity, deionized water (e.g., Milli-Q or equivalent) for preparing solutions to avoid contamination with metal ions and other impurities that can catalyze degradation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low recovery of D-Glucosamine 2-sulfate in experiments.	1. Degradation due to improper pH of the solution.2. High storage temperature.3. Repeated freeze-thaw cycles of stock solutions.4. Oxidative degradation.	1. Ensure the solution is buffered to pH 5.0.2. Store solutions at recommended temperatures (4°C for short-term, -20°C or -80°C for long-term).3. Aliquot stock solutions into single-use volumes.4. Prepare solutions fresh and consider de-gassing buffers to remove dissolved oxygen.
Inconsistent results between experimental replicates.	1. Inconsistent solution preparation.2. Fluctuation in experimental conditions (e.g., temperature).3. Degradation of the compound over the course of the experiment.	1. Follow a standardized protocol for solution preparation.2. Maintain consistent temperature and pH throughout the experiment.3. Prepare fresh solutions for each experiment or use properly stored aliquots.
Precipitate formation in the solution upon storage.	1. Saturation of the solution at lower temperatures.2. pH shift leading to decreased solubility.	1. Gently warm the solution to redissolve the precipitate. Ensure the compound is fully dissolved before use.2. Verify and adjust the pH of the solution.
Discoloration of the solution (e.g., yellowing).	1. Degradation of the compound, potentially due to Maillard reaction if heated in the presence of reducing sugars or due to the formation of furfurals at elevated temperatures.[4]	1. Discard the solution and prepare a fresh batch.2. Avoid heating the solution unless specified in the protocol and store it protected from light.

Data on Stability of D-Glucosamine Sulfate

The stability of glucosamine (B1671600) sulfate is significantly influenced by the pH of the aqueous solution.

pH	Temperature (°C)	Degradation Rate Constant (k)	t90 (time for 10% degradation)	Reference
5.0	25	5.93 x 10⁻⁶ hr⁻¹	~2.03 years	[1]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Stock Solution of D-Glucosamine 2-sulfate

Objective: To prepare a stable stock solution of D-Glucosamine 2-sulfate for use in various experiments.

Materials:

• D-Glucosamine 2-sulfate sodium salt

• Citrate (B86180) buffer (0.1 M, pH 5.0)

• High-purity deionized water

• Sterile, conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

• Calibrated pH meter

• Analytical balance

Procedure:

• Prepare a 0.1 M citrate buffer and adjust the pH to 5.0 using a calibrated pH meter.

• Accurately weigh the desired amount of D-Glucosamine 2-sulfate sodium salt using an analytical balance.

• Dissolve the weighed compound in the pH 5.0 citrate buffer to the desired final concentration.

• Gently vortex the solution until the compound is completely dissolved. Avoid vigorous shaking to minimize oxygen introduction.

• Filter the solution through a 0.22 µm sterile filter to remove any particulate matter.

• Aliquot the solution into sterile, single-use tubes.

• For short-term storage (up to 48 hours), store the aliquots at 4°C.

• For long-term storage, store the aliquots at -20°C or -80°C.

Protocol 2: HPLC Method for Stability Analysis of D-Glucosamine 2-sulfate

Objective: To quantify the concentration of D-Glucosamine 2-sulfate in an aqueous solution over time to assess its stability. This protocol is adapted from established methods for glucosamine analysis.[5][6][7]

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Potassium dihydrogen orthophosphate buffer (pH 3.0)

• D-Glucosamine 2-sulfate reference standard

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

1. Preparation of Mobile Phase:

• Prepare a potassium dihydrogen orthophosphate buffer and adjust the pH to 3.0.
• The mobile phase consists of a mixture of acetonitrile and the phosphate (B84403) buffer (e.g., 80:20 v/v).[8]
• Degas the mobile phase before use.

2. Preparation of Standard Solutions:

• Accurately weigh the D-Glucosamine 2-sulfate reference standard and dissolve it in the mobile phase to prepare a stock solution of known concentration.
• Prepare a series of standard solutions of different concentrations by diluting the stock solution with the mobile phase to create a calibration curve.

3. Sample Preparation:

• At each time point of the stability study, take an aliquot of the D-Glucosamine 2-sulfate solution being tested.
• Dilute the sample with the mobile phase to a concentration that falls within the range of the calibration curve.
• Filter the diluted sample through a 0.45 µm syringe filter before injection into the HPLC system.

4. HPLC Analysis:

• Set the flow rate of the mobile phase (e.g., 1.0 mL/min).[8]
• Set the UV detection wavelength to 195 nm or 210 nm.[6][8]
• Inject the standard solutions to generate a calibration curve.
• Inject the prepared samples.
• Record the peak area of D-Glucosamine 2-sulfate in each chromatogram.

5. Data Analysis:

• Plot the peak area versus concentration for the standard solutions to create a calibration curve.
• Determine the concentration of D-Glucosamine 2-sulfate in the samples at each time point using the calibration curve.
• Calculate the percentage of D-Glucosamine 2-sulfate remaining at each time point relative to the initial concentration (time zero).

Visualizations

Caption: Degradation pathway of D-Glucosamine 2-sulfate.

Caption: Experimental workflow for stability testing.

Caption: Troubleshooting logic for experimental issues.

References

• 1. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.plos.org [journals.plos.org]
• 3. Degradation Products Formed from Glucosamine in Water | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. iosrjournals.org [iosrjournals.org]

Technical Support Center: Optimizing D-Glucosamine 2-Sulfate Concentration for Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of D-Glucosamine 2-sulfate and its derivatives in cell viability experiments.

Frequently Asked Questions (FAQs)

Q1: What is the difference between D-Glucosamine, D-Glucosamine Sulfate (B86663), and D-Glucosamine 2-Sulfate?

D-Glucosamine is an amino sugar. D-Glucosamine Sulfate is a salt form of D-glucosamine, which is stabilized with a sulfate salt and often an additional salt like potassium chloride.[1] The term "D-Glucosamine 2-sulfate" specifies that the sulfate group is attached at the second carbon position of the glucosamine (B1671600) molecule.[2] Much of the existing research does not differentiate between the specific isomers of glucosamine sulfate, often referring to it generally as "glucosamine sulfate" (GS).[3] The biological activity is largely attributed to the glucosamine moiety itself.[1]

Q2: What is the primary mechanism of action of D-Glucosamine and its derivatives on cancer cells?

D-Glucosamine and its derivatives have been shown to inhibit the proliferation of various cancer cells through multiple mechanisms. These include the induction of cell cycle arrest, apoptosis, and the modulation of key signaling pathways involved in cell growth and survival, such as the NF-κB, STAT3, and p70S6K pathways.[4][5][6]

Q3: What is a typical starting concentration range for D-Glucosamine 2-Sulfate in cell viability assays?

Based on studies with D-glucosamine and its hydrochloride or sulfate salts, a broad concentration range from 10 µg/mL to 1000 µg/mL (or in mM concentrations from 0.5 mM to 10 mM) is often used to determine the dose-dependent effects on cell viability.[4][7] The optimal concentration is highly dependent on the specific cell line and the duration of the treatment.

Q4: Which cell viability assays are commonly used for experiments with D-Glucosamine 2-Sulfate?

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a frequently used colorimetric method to assess cell viability in response to treatment with glucosamine derivatives.[4][8] Other methods like trypan blue exclusion, Annexin V/PI staining for apoptosis, and BrdU incorporation assays for proliferation can also be employed.[8][9]

Data Presentation: Effective Concentrations of Glucosamine Derivatives

The following tables summarize the effective concentrations of D-glucosamine and its derivatives on various cell lines as reported in the literature.

Table 1: Inhibitory Effects of D-Glucosamine and its Derivatives on Cancer Cell Lines

Cell Line	Compound	Concentration	Treatment Duration	Effect on Cell Viability	Reference
SMMC-7721 (Hepatoma)	D-Glucosamine HCl	500 µg/mL	120 h	~50% inhibition	[4]
SMMC-7721 (Hepatoma)	D-Glucosamine HCl	1000 µg/mL	120 h	~82% inhibition	[4]
SMMC-7721 (Hepatoma)	D-Glucosamine	500 µg/mL	120 h	~52% inhibition	[4]
SMMC-7721 (Hepatoma)	D-Glucosamine	1000 µg/mL	120 h	~83% inhibition	[4]
DU145 (Prostate Cancer)	Glucosamine	2 mM	Not Specified	Suppressed proliferation and induced cell death	[5]
ALVA41 (Prostate Cancer)	Glucosamine	0.5 - 2 mM	24 h	Dose-dependent decrease in proliferation	[8]
MG-63 (Osteosarcoma)	Glucosamine Sulfate	10, 50, 100 µg/mL	48 h	No significant reduction in viability	[7]
SaOS-2 (Osteosarcoma)	Glucosamine Sulfate	10, 50, 100 µg/mL	48 h	No significant reduction in viability	[7]

Table 2: IC50 Values of Glucosamine Derivatives

Compound	Cell Line	IC50 Value	Reference
D-Glucosamine Hydrochloride	SMMC-7721 (Hepatoma)	~500 µg/mL	[10]
D-Glucosamine	SMMC-7721 (Hepatoma)	~500 µg/mL	[10]

Experimental Protocols

Preparation of D-Glucosamine 2-Sulfate Stock Solution

• Reagent : D-Glucosamine 2-Sulfate sodium salt.

• Procedure :

  • Weigh the desired amount of D-Glucosamine 2-Sulfate powder.

  • Dissolve in sterile phosphate-buffered saline (PBS) or cell culture medium to a desired stock concentration (e.g., 1 M or 100 mg/mL).

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Store the stock solution at -20°C in small aliquots to prevent repeated freeze-thaw cycles.[10]

Cell Treatment with D-Glucosamine 2-Sulfate

• Procedure :

  • Plate cells at the desired density in a suitable culture vessel (e.g., 96-well plate for viability assays).

  • Allow cells to adhere and grow for 24 hours.[10]

  • Thaw an aliquot of the D-Glucosamine 2-Sulfate stock solution and dilute it to the desired final concentrations using fresh, pre-warmed cell culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing the different concentrations of D-Glucosamine 2-Sulfate.

  • Include a vehicle control (medium with the same solvent used for the stock solution, e.g., PBS).[10]

  • Incubate the cells for the desired treatment duration (e.g., 24, 48, 72, or 120 hours) at 37°C in a 5% CO2 incubator.[4][10]

Cell Viability Assessment using MTT Assay

• Principle : This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, forming a purple formazan (B1609692) product.

• Procedure :

  • Following the D-Glucosamine 2-Sulfate treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.[10]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[10]

  • Carefully remove the MTT solution.

  • Add a solubilization solution (e.g., DMSO or 0.04 M HCl in isopropanol) to each well to dissolve the formazan crystals.[4][10]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[4][10]

  • Calculate cell viability as a percentage relative to the vehicle-treated control group.[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent results between experiments	- Variation in cell passage number.- Inconsistent cell seeding density.- Contamination (e.g., mycoplasma).	- Use cells within a consistent and low passage number range.- Ensure accurate and consistent cell counting and seeding.- Regularly test for mycoplasma contamination.[11]
High background in MTT assay	- Contamination of reagents.- Interference of the compound with the MTT reagent.	- Use sterile techniques when handling reagents.- Run a control with the compound in cell-free media to check for direct reaction with MTT.[11]
No observable effect of D-Glucosamine 2-Sulfate	- Incubation time is too short.- Concentration is too low.- Cell line is resistant.	- Perform a time-course experiment (e.g., 24, 48, 72 hours).- Test a wider range of concentrations.- Consult literature for the sensitivity of your specific cell line to glucosamine.
Precipitate formation in the media	- Poor solubility of the compound at the tested concentration.- Interaction with media components.	- Ensure the stock solution is fully dissolved before diluting in media.- Test the solubility of the compound in the cell culture medium at 37°C before treating the cells.
Cells are detaching from the plate	- Over-trypsinization during passaging.- High cytotoxicity of the compound at the tested concentration.	- Reduce trypsinization time or use a lower concentration of trypsin.- Include a lower range of concentrations in your dose-response experiment.[11]

Signaling Pathways and Experimental Workflow Diagrams

Caption: Experimental workflow for assessing cell viability with D-Glucosamine 2-Sulfate.

Caption: Glucosamine Sulfate inhibits the NF-κB signaling pathway.[12][13]

Caption: Glucosamine inhibits the STAT3 signaling pathway.[5][14]

Caption: D-Glucosamine inhibits the p70S6K signaling pathway.[6][15]

References

• 1. Glucosamine HCL vs. Sulfate: An Analysis of Purity & Source [nutripartners.co]
• 2. D-Glucosamine 2-sulfate sodium salt | C6H13NNaO8S | CID 16219445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The reverse glucosamine sulfate pathway: application in knee osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antitumor activities of D-glucosamine and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucosamine suppresses proliferation of human prostate carcinoma DU145 cells through inhibition of STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D-glucosamine inhibits proliferation of human cancer cells through inhibition of p70S6K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glucosamine sulfate suppresses the expression of matrix metalloproteinase-3 in osteosarcoma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucosamine induces cell death via proteasome inhibition in human ALVA41 prostate cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. adl.usm.my [adl.usm.my]
• 12. researchgate.net [researchgate.net]
• 13. Glucosamine sulfate inhibits TNF-alpha and IFN-gamma-induced production of ICAM-1 in human retinal pigment epithelial cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Glucosamine decreases the stemness of human ALDH+ breast cancer stem cells by inactivating STAT3 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. D-Glucosamine inhibits proliferation of human cancer cells through inhibition of p70S6K (Journal Article) | OSTI.GOV [osti.gov]

Technical Support Center: D-Glucosamine 2-Sulfate Interference with Colorimetric Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges posed by D-Glucosamine 2-sulfate in common colorimetric assays.

Frequently Asked Questions (FAQs)

Q1: What is D-Glucosamine 2-sulfate and why is it a concern in colorimetric assays?

D-Glucosamine 2-sulfate is a sulfated monosaccharide. Its structure, containing both a reducing sugar moiety (glucosamine) and a sulfate (B86663) group, makes it prone to interfering with several common colorimetric assays. This interference can lead to inaccurate quantification of target molecules such as proteins and carbohydrates, compromising experimental results.

Q2: Which common colorimetric assays are likely to be affected by D-Glucosamine 2-sulfate?

Several widely used assays are susceptible to interference from D-Glucosamine 2-sulfate. These include:

• Protein Assays:

  • Bicinchoninic Acid (BCA) Assay

  • Lowry Assay

  • Bradford (Coomassie Dye-Binding) Assay

• Carbohydrate Assays:

  • Phenol-Sulfuric Acid Assay

  • 3,5-Dinitrosalicylic Acid (DNS) Assay for reducing sugars

Q3: How does D-Glucosamine 2-sulfate interfere with these assays?

The interference is primarily due to the chemical properties of the glucosamine (B1671600) and sulfate components:

• Reducing Sugar Activity: The glucosamine portion of the molecule is a reducing sugar. In copper-based assays like the BCA and Lowry methods, it can reduce Cu²⁺ to Cu⁺, which is the key reaction for color development, leading to an overestimation of the target molecule.[1][2]

• Reactivity with Assay Reagents: In the Lowry assay, hexosamines like glucosamine can directly react with the Folin-Ciocalteu reagent, contributing to color formation independent of the target protein.[3]

• Interaction with Dyes: In the Bradford assay, sugars can interfere with the binding of the Coomassie dye to proteins, potentially leading to inaccurate results.[4][5]

• Reaction as a Carbohydrate: In general carbohydrate assays like the phenol-sulfuric acid method, D-Glucosamine 2-sulfate will be detected as a carbohydrate, leading to an overestimation if other specific carbohydrates are being quantified.[6]

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating interference from D-Glucosamine 2-sulfate in specific colorimetric assays.

Issue 1: Inaccurate Protein Quantification with BCA Assay

Symptoms:

• Higher than expected protein concentrations.

• High background absorbance in samples containing D-Glucosamine 2-sulfate but no protein.

Cause: D-glucosamine is a reducing sugar and will reduce the Cu²⁺ in the BCA reagent to Cu⁺, leading to a false positive signal.[1][2]

Troubleshooting Steps:

• Confirm Interference: Run a control sample containing D-Glucosamine 2-sulfate at the same concentration as in your experimental samples, but without the protein of interest. A significant absorbance reading will confirm interference.

• Mitigation Strategies:

  • Sample Dilution: If the protein concentration is high, diluting the sample may reduce the D-Glucosamine 2-sulfate concentration to a non-interfering level.[7]

  • Protein Precipitation: This is a highly effective method to separate the protein from the interfering substance. Acetone (B3395972) or trichloroacetic acid (TCA) precipitation can be used.[7][8]

  • Dialysis/Desalting: For larger sample volumes, dialysis or desalting columns can be used to remove the low molecular weight D-Glucosamine 2-sulfate.[7]

Issue 2: Overestimation of Protein Concentration with Lowry Assay

Symptoms:

• Artificially high protein readings.

• Inconsistent results between replicates.

Cause: Hexosamines, including glucosamine, are known to interfere with the Lowry method by reacting with the Folin-Ciocalteu reagent.[3][9] Additionally, the sulfate group may also interact with the assay reagents.[10]

Troubleshooting Steps:

• Verify Interference: Prepare a solution of D-Glucosamine 2-sulfate in the assay buffer and measure its absorbance. A non-zero reading indicates interference.

• Mitigation Strategies:

  • Protein Precipitation: As with the BCA assay, precipitating the protein with TCA or acetone is an effective way to remove D-Glucosamine 2-sulfate.

  • Use an Alternative Assay: The Bradford assay is generally less susceptible to interference from reducing sugars than the Lowry assay.

Issue 3: Inconsistent or Inaccurate Results with Bradford Assay

Symptoms:

• Variable and unreliable protein concentration measurements.

Cause: While generally more robust against reducing sugars, the Bradford assay can still be affected by high concentrations of carbohydrates, which can interfere with the dye-protein binding.[4][5]

Troubleshooting Steps:

• Assess the Extent of Interference: Prepare two standard curves for your protein standard (e.g., BSA): one in a buffer without D-Glucosamine 2-sulfate and another in the same buffer containing D-Glucosamine 2-sulfate at the concentration present in your samples. A significant difference in the slopes of the two curves indicates interference.[11]

• Mitigation Strategies:

  • Sample Dilution: This can be an effective first step if the protein concentration is sufficiently high.[11]

  • Protein Precipitation: Acetone or TCA precipitation will effectively remove the interfering D-Glucosamine 2-sulfate.[8]

  • Dialysis or Desalting: These methods can be used to purify the protein sample.[11]

Issue 4: Overestimation of Specific Carbohydrates with Phenol-Sulfuric Acid Assay

Symptoms:

• Total carbohydrate concentration is higher than the expected concentration of the target carbohydrate.

Cause: The phenol-sulfuric acid assay is a general method for quantifying total carbohydrates. D-Glucosamine 2-sulfate is a carbohydrate and will react positively in this assay.[6]

Troubleshooting Steps:

• Acknowledge the Limitation: Recognize that the phenol-sulfuric acid assay will measure all carbohydrates present, including D-Glucosamine 2-sulfate.

• Mitigation Strategies:

  • Blank Correction: If the concentration of D-Glucosamine 2-sulfate is known, a corresponding blank can be run and its absorbance subtracted from the sample absorbance.

  • Specific Carbohydrate Assays: If you need to quantify a specific carbohydrate in the presence of D-Glucosamine 2-sulfate, a more specific method, such as an enzyme-based assay or chromatography (e.g., HPLC), is recommended.

Data Presentation

Table 1: Summary of D-Glucosamine 2-Sulfate Interference in Common Colorimetric Assays

Assay	Principle	Expected Interference from D-Glucosamine 2-Sulfate	Primary Interfering Moiety
BCA Assay	Copper (II) reduction by protein in alkaline medium, followed by colorimetric detection with bicinchoninic acid.	High (False Positive)	Glucosamine (Reducing Sugar)
Lowry Assay	Copper (II) reduction by protein, followed by reduction of Folin-Ciocalteu reagent by tyrosine/tryptophan residues.	High (False Positive)	Glucosamine (Hexosamine)
Bradford Assay	Binding of Coomassie Brilliant Blue G-250 dye to protein, causing a shift in absorbance.	Moderate (Variable)	Glucosamine
Phenol-Sulfuric Acid Assay	Dehydration of carbohydrates to furfurals, which then react with phenol (B47542) to produce a colored product.	High (Detected as Carbohydrate)	Glucosamine
DNS Assay	Reduction of 3,5-dinitrosalicylic acid by reducing sugars.	High (Detected as Reducing Sugar)	Glucosamine

Table 2: Effectiveness of Mitigation Strategies

Mitigation Strategy	BCA Assay	Lowry Assay	Bradford Assay	Phenol-Sulfuric Acid Assay
Sample Dilution	Effective if protein concentration is high	Effective if protein concentration is high	Effective if protein concentration is high	Not effective for selective quantification
Protein Precipitation (TCA/Acetone)	Highly Effective	Highly Effective	Highly Effective	Not Applicable
Dialysis/Desalting	Highly Effective	Highly Effective	Highly Effective	Not Applicable
Use of Appropriate Blanks	Partially Effective	Partially Effective	Partially Effective	Effective if concentration is known
Use of Alternative Assay	Consider Bradford Assay	Consider Bradford Assay	Generally robust, but verify	Use specific enzymatic or chromatographic methods

Experimental Protocols

Protocol 1: Protein Precipitation using Trichloroacetic Acid (TCA)

This protocol is suitable for removing D-Glucosamine 2-sulfate from protein samples prior to analysis by BCA, Lowry, or Bradford assays.

Materials:

• Trichloroacetic acid (TCA), 72% (w/v)

• Sodium deoxycholate, 0.15% (w/v)

• Acetone, cold (-20°C)

• Assay-compatible resolubilization buffer (e.g., 1% SDS)

• Microcentrifuge tubes

• Microcentrifuge

Procedure:

• To 1 mL of your protein sample in a microcentrifuge tube, add 100 µL of 0.15% sodium deoxycholate.

• Vortex briefly and incubate at room temperature for 10 minutes.

• Add 100 µL of 72% TCA.

• Vortex thoroughly and incubate on ice for 30 minutes to precipitate the protein.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully decant the supernatant, which contains the D-Glucosamine 2-sulfate.

• Wash the protein pellet by adding 500 µL of cold acetone and centrifuging at 14,000 x g for 5 minutes at 4°C.

• Decant the acetone and allow the pellet to air dry for 10-15 minutes. Do not over-dry the pellet.

• Resuspend the protein pellet in a suitable volume of an assay-compatible buffer.

• Proceed with your chosen colorimetric protein assay.

Mandatory Visualizations

Diagram 1: Interference mechanism in copper-based assays.

Diagram 2: Workflow for protein precipitation to remove interference.

Diagram 3: Logical workflow for troubleshooting interference.

References

• 1. Bioprocess monitoring: minimizing sample matrix effects for total protein quantification with bicinchoninic acid assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What interferes with BCA assays? | AAT Bioquest [aatbio.com]
• 3. Hexosamine interference with the determination of protein by the Lowry procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interference of sugars in the Coomassie Blue G dye binding assay of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of monosaccharide composition on quantitative analysis of total sugar content by phenol-sulfuric acid method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]
• 10. [PDF] Effect of Sulfites on Antioxidant Activity, Total Polyphenols, and Flavonoid Measurements in White Wine | Semantic Scholar [semanticscholar.org]
• 11. go.zageno.com [go.zageno.com]

Troubleshooting D-Glucosamine 2-sulfate precipitation in culture media

Welcome to the technical support center for D-Glucosamine 2-sulfate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of D-Glucosamine 2-sulfate in cell culture and to troubleshoot common issues, such as precipitation.

Frequently Asked Questions (FAQs)

Q1: What is D-Glucosamine 2-sulfate and why is it used in research?

D-Glucosamine 2-sulfate is a sulfated monosaccharide, an amino sugar that is a precursor in the biochemical synthesis of glycosylated proteins and lipids. In research, it is often used to study the effects of glycosaminoglycans (GAGs) on cellular processes, including cell signaling, proliferation, and inflammation.

Q2: My D-Glucosamine 2-sulfate is precipitating in my culture medium. What are the common causes?

Precipitation of D-Glucosamine 2-sulfate in culture media can be attributed to several factors:

• High Concentration: The final concentration of D-Glucosamine 2-sulfate may exceed its solubility limit in the specific culture medium being used.

• pH of the Medium: The solubility of D-Glucosamine 2-sulfate can be influenced by the pH of the culture medium.

• Interactions with Media Components: Divalent cations, such as calcium (Ca²⁺) and magnesium (Mg²⁺), present in many culture media can interact with the sulfate (B86663) groups of the molecule, potentially leading to the formation of insoluble salts.[1]

• Temperature: Temperature fluctuations, such as moving media from cold storage to a 37°C incubator, can affect the solubility of components.[1]

• Improper Dissolution: The method used to dissolve the compound and prepare the stock solution is crucial for preventing precipitation.

Q3: What is the recommended solvent for preparing a stock solution of D-Glucosamine 2-sulfate?

For a high-concentration stock solution, it is recommended to dissolve D-Glucosamine 2-sulfate in sterile phosphate-buffered saline (PBS) or directly in the cell culture medium to a concentration of up to 1 M.[2] Ensure the powder is fully dissolved before filter sterilizing.

Q4: What are the typical working concentrations of D-Glucosamine 2-sulfate in cell culture experiments?

The effective concentration of D-Glucosamine 2-sulfate can vary significantly depending on the cell type and the specific experimental goals. Published studies have used concentrations ranging from the µg/mL to the mM level.[2] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific application.

Q5: How should I store my D-Glucosamine 2-sulfate stock solution?

Stock solutions should be stored at -20°C in small aliquots to minimize freeze-thaw cycles.[2]

Troubleshooting Guides

Issue: Immediate Precipitation Upon Addition to Culture Medium

If you observe a precipitate immediately after adding your D-Glucosamine 2-sulfate stock solution to the culture medium, consider the following troubleshooting steps:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration in the media surpasses its solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific medium.
Solvent Shock	Rapid dilution of a concentrated stock solution can cause the compound to "crash out" of solution.	Perform a serial dilution of the stock solution in pre-warmed (37°C) culture media. Add the compound dropwise while gently swirling the medium.
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.[1]	Always use pre-warmed (37°C) cell culture media.
Interaction with Divalent Cations	High concentrations of Ca²⁺ and Mg²⁺ in the medium may form insoluble salts with the sulfate groups.[1]	Consider using a custom medium with lower concentrations of divalent cations for initial solubility testing.

Issue: Delayed Precipitation After Incubation

If the medium appears clear initially but a precipitate forms after several hours or days in the incubator, this could be due to:

Potential Cause	Explanation	Recommended Solution
Compound Instability	D-Glucosamine can be unstable in solution over time, especially in its pure form.[3]	Prepare fresh media with D-Glucosamine 2-sulfate more frequently. Use a stabilized form of glucosamine (B1671600) sulfate (e.g., with KCl or NaCl) if possible.[3][4]
Cellular Metabolism	Cellular activity can alter the pH of the culture medium, which may affect the solubility of the compound.	Monitor the pH of your culture medium regularly, especially in dense cultures. You may need to change the medium more frequently.
Evaporation	Evaporation of water from the culture vessel can increase the concentration of all components, potentially leading to precipitation.[1]	Ensure proper humidification of your incubator and use appropriate culture vessel sealing methods.

Data Presentation

Table 1: Solubility of D-Glucosamine Sulfate

Solvent	Solubility	Reference
Water	Freely soluble[3]	[3]
Methanol	Sparingly soluble[3]	[3]
Acetone	Practically insoluble[3]	[3]
PBS (pH 7.2)	1 mg/mL	[5]

Table 2: Common Working Concentrations of Glucosamine in Cell Culture

Cell Line	Concentration Range	Duration	Observed Effect	Reference
Caki-1 (Renal Cancer)	1 mM, 5 mM, 10 mM	24, 48, 72 h	Dose- and time-dependent inhibition of proliferation	[2]
SMMC-7721 (Hepatoma)	500 µg/ml, 1000 µg/ml	120 h	Inhibition ratios of 52% and 83%, respectively	[2]
MG-63 (Osteosarcoma)	10, 50, 100 µg/ml	48 h	No effect on cell viability	[2]

Experimental Protocols

Protocol for Preparation of a 1 M D-Glucosamine 2-Sulfate Stock Solution

This protocol is adapted from general guidelines for preparing glucosamine solutions for cell culture.[2]

Materials:

• D-Glucosamine 2-sulfate powder

• Sterile phosphate-buffered saline (PBS) or cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Vortex mixer

• Water bath at 37°C (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of D-Glucosamine 2-sulfate powder in a sterile conical tube. To prepare a 1 M solution of D-Glucosamine 2-sulfate sodium salt (MW: ~301.25 g/mol ), you would weigh 301.25 mg for 1 mL of solvent.

• Dissolution: Add the appropriate volume of sterile PBS or cell culture medium to the conical tube.

• Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gently warm the solution in a 37°C water bath to aid dissolution.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C to prevent degradation from repeated freeze-thaw cycles.

Visualizations

Caption: Experimental workflow for preparing and using D-Glucosamine 2-sulfate in cell culture.

Caption: Troubleshooting workflow for D-Glucosamine 2-sulfate precipitation in culture media.

References

• 1. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. wjpmr.com [wjpmr.com]
• 4. ulprospector.com [ulprospector.com]
• 5. benchchem.com [benchchem.com]

Preventing degradation of D-Glucosamine 2-sulfate during experiments

Welcome to the technical support center for D-Glucosamine 2-sulfate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of D-Glucosamine 2-sulfate during experimental procedures.

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and use of D-Glucosamine 2-sulfate in experimental settings.

Issue 1: Inconsistent or Unexpected Experimental Results

Potential Cause	Troubleshooting Step	Expected Outcome
Degradation of D-Glucosamine 2-sulfate due to improper storage.	Verify that the compound is stored in a cool, dry place, protected from light and moisture. Long-term storage at -20°C is recommended.[1]	Consistent results upon using a properly stored batch.
Degradation in aqueous solution.	Prepare solutions fresh for each experiment. If storage is necessary, aliquot and freeze at -20°C or below for short-term storage. Avoid repeated freeze-thaw cycles.	Minimized degradation and more reliable experimental outcomes.
pH-dependent degradation.	Maintain the pH of the experimental solution around 5.0, as D-Glucosamine sulfate (B86663) has been shown to be most stable at this pH.[2]	Reduced degradation and improved reproducibility of results.
Interaction with other components in the experimental medium.	Review all components of your experimental system for incompatibilities. D-Glucosamine sulfate is incompatible with strong oxidizing agents and strong acids.[3]	Identification and elimination of reactive components, leading to more stable experimental conditions.

Issue 2: Poor Solubility or Precipitation

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect solvent.	D-Glucosamine 2-sulfate is soluble in water. For other solvent systems, verify compatibility and solubility.	Complete dissolution of the compound.
Low temperature of the solvent.	Gently warm the solvent to aid dissolution, but avoid high temperatures to prevent degradation.	Faster and more complete dissolution.
Precipitation during storage of solutions.	Prepare fresh solutions before use. If a stored solution shows precipitation, it may indicate degradation or saturation at a lower temperature.	A clear solution, ensuring accurate concentration for your experiment.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for D-Glucosamine 2-sulfate powder?

A1: D-Glucosamine 2-sulfate powder should be stored in a tightly sealed container in a cool, dry, and dark place. For long-term storage, -20°C is recommended to minimize degradation.[1]

Q2: How stable is D-Glucosamine 2-sulfate in aqueous solutions?

A2: The stability of D-Glucosamine 2-sulfate in aqueous solutions is dependent on pH and temperature. It is most stable at a pH of 5.0.[2] It is recommended to prepare solutions fresh before use. If short-term storage is required, aliquot and store at 4°C for no longer than 48 hours, or freeze at -20°C.[4][5]

Q3: What are the known degradation products of D-Glucosamine?

A3: Under thermal degradation in water, particularly at elevated temperatures and alkaline pH, D-glucosamine can degrade into various compounds. Major degradation products include furfurals (like 5-hydroxymethylfurfural) and pyrazines.[6] The formation of these products can alter the biological activity of your sample.

Q4: Can I heat my D-Glucosamine 2-sulfate solution to aid dissolution?

A4: Gentle warming can be used to aid dissolution. However, avoid prolonged heating or high temperatures (above 40°C) as this can accelerate degradation.

Q5: What analytical methods can be used to assess the stability of D-Glucosamine 2-sulfate?

A5: High-Performance Liquid Chromatography (HPLC) is a common and reliable method for quantifying D-Glucosamine and its potential impurities or degradation products.[7]

Q6: How might the degradation of D-Glucosamine 2-sulfate affect my cell culture experiments?

A6: The degradation of D-Glucosamine 2-sulfate can lead to a decrease in the effective concentration of the active compound, resulting in reduced or inconsistent biological effects. Furthermore, degradation products could potentially have their own biological activities or cytotoxic effects, confounding experimental results. For instance, studies have shown that glucosamine (B1671600) can influence signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway in chondrocytes.[8] Alterations in the parent compound could lead to unpredictable effects on such pathways.

Quantitative Data Summary

Table 1: Stability of D-Glucosamine Sulfate under Different pH Conditions

pH	Stability	Degradation Rate Constant (k) at 25°C (hr⁻¹)	Reference
5.0	Most Stable	5.93 x 10⁻⁶	[2]

Table 2: Forced Degradation of Glucosamine Sulfate

Condition	Observation	Reference
Acidic	Stable	[7]
Alkaline	Stable	[7]
Oxidative	Degradation observed	[7]
Thermal	Stable	[7]
Neutral	Stable	[7]

Experimental Protocols

Protocol 1: Preparation and Storage of D-Glucosamine 2-Sulfate Stock Solution

• Materials:

  • D-Glucosamine 2-sulfate powder

  • Sterile, nuclease-free water or appropriate buffer (e.g., citrate (B86180) buffer, pH 5.0)

  • Sterile conical tubes

  • 0.22 µm sterile filter

• Procedure:

  • Under sterile conditions, weigh the desired amount of D-Glucosamine 2-sulfate powder.

  • Add the appropriate volume of sterile water or buffer to achieve the desired stock concentration.

  • Mix by vortexing or gentle inversion until the powder is completely dissolved. Gentle warming (not exceeding 40°C) can be applied if necessary.

  • Sterile-filter the solution using a 0.22 µm filter into a sterile container.

  • For immediate use, keep the solution on ice.

  • For short-term storage (up to 48 hours), store at 4°C.

  • For longer-term storage, aliquot the stock solution into single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Glucosamine Quantification

This is a general protocol and may require optimization for specific equipment and D-Glucosamine 2-sulfate.

• Instrumentation and Columns:

  • HPLC system with a UV or Charged Aerosol Detector (CAD)

  • Zwitterionic hydrophilic interaction liquid chromatography (ZIC-HILIC) column or a C18 column.[4]

• Mobile Phase (example for HILIC):

  • Acetonitrile (B52724) and ammonium (B1175870) acetate (B1210297) buffer (e.g., 60% acetonitrile and 40% of 85 mM ammonium acetate).[4]

• Sample Preparation:

  • Dilute the D-Glucosamine 2-sulfate solution to be tested to a concentration within the linear range of the assay using the mobile phase as the diluent.

• Chromatographic Conditions (example):

  • Flow rate: 0.3 mL/min

  • Column temperature: 40°C

  • Injection volume: 5 µL

• Quantification:

  • Prepare a standard curve using known concentrations of D-Glucosamine 2-sulfate.

  • Quantify the amount of D-Glucosamine 2-sulfate in the test sample by comparing its peak area to the standard curve.

Visualizations

Caption: Experimental workflow for preparing and handling D-Glucosamine 2-sulfate solutions.

Caption: Simplified proposed degradation pathway of D-Glucosamine under harsh conditions.

Caption: Troubleshooting logic for inconsistent experimental results with D-Glucosamine 2-sulfate.

References

• 1. cdn.usbio.net [cdn.usbio.net]
• 2. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. redox.com [redox.com]
• 4. Development and validation of a novel high performance liquid chromatography-coupled with Corona charged aerosol detector method for quantification of glucosamine in dietary supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. researchgate.net [researchgate.net]
• 8. Glucosamine sulfate reduces experimental osteoarthritis and nociception in rats: association with changes of mitogen-activated protein kinase in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Adjusting pH for optimal D-Glucosamine 2-sulfate activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D-Glucosamine 2-sulfate. The following information is designed to address common issues encountered during experiments, with a focus on the critical role of pH in ensuring the stability and activity of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of D-Glucosamine 2-sulfate in an aqueous solution?

A1: The optimal pH for the physicochemical stability of glucosamine (B1671600) sulfate (B86663) is approximately 5.0.[1] Storing stock solutions in a buffer at this pH is recommended to minimize degradation. The degradation rate at 25°C in a pH 5.0 buffer has been estimated to be very low, with a t90 (the time it takes for 10% of the substance to degrade) of approximately 2.03 years.[1]

Q2: I'm observing unexpected results in my cell culture experiment with D-Glucosamine 2-sulfate. Could the pH of my media be a factor?

A2: Yes, the pH of your cell culture media is critical. While D-Glucosamine 2-sulfate is most stable at pH 5.0, cell culture media is typically buffered to a physiological pH of 7.2-7.4 for optimal cell viability. When preparing your working solutions, it is crucial to ensure that the addition of D-Glucosamine 2-sulfate does not significantly alter the pH of your culture medium. A sudden drop in pH can stress the cells and confound your experimental results. Always check the pH of the medium after adding the compound and adjust if necessary using sterile, cell culture-grade acids or bases.

Q3: What is the expected pH of a D-Glucosamine 2-sulfate solution when dissolved in water?

A3: An aqueous solution of D-glucosamine sulfate is acidic. The pH of a saturated solution of a related compound, glucosamine-SP, at 20°C is 3.0 ± 0.2.[2] Another source indicates a pH of 4.46 for a D-Glucosamine sulfate solution.[3] This inherent acidity should be taken into account when preparing solutions to avoid undesired pH shifts in your experimental system.

Q4: At what pH is D-Glucosamine 2-sulfate expected to have optimal biological activity?

A4: The optimal pH for the biological activity of D-Glucosamine 2-sulfate is context-dependent and varies with the biological system being studied.

• Enzymatic Assays: For enzymatic reactions, the optimal pH will be that of the specific enzyme. For instance, a related sulfatase, glucurono-2-sulfatase, which removes sulfate groups from glucuronic acid, has a pH optimum of 4.0.[4] If you are studying a sulfatase that acts on D-Glucosamine 2-sulfate, you would need to determine the optimal pH for that particular enzyme.

• Cell-Based Assays: In studies investigating the effects of glucosamine sulfate on chondrocytes and other cell types, such as its role in down-regulating inflammatory responses, experiments are typically conducted at a physiological pH of around 7.2-7.4, which is the optimal pH for the cells in culture.[5][6]

• Precursor Activity: D-Glucosamine 2-sulfate serves as a precursor for the biosynthesis of glycosaminoglycans (GAGs).[7] The enzymes involved in this biosynthetic pathway will have their own optimal pH ranges, which are generally close to physiological pH.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of D-Glucosamine 2-sulfate

Possible Cause	Troubleshooting Step
Incorrect Solvent	D-Glucosamine 2-sulfate is soluble in water.[8] Avoid using organic solvents in which it is insoluble.
pH-Related Precipitation	The solubility of D-Glucosamine 2-sulfate may be pH-dependent. Ensure the pH of your buffer system is appropriate. If you observe precipitation after adding it to a neutral or alkaline buffer, try dissolving it in a slightly acidic buffer (e.g., pH 5.0-6.0) first, and then slowly titrating the pH to the desired value.
High Concentration	You may be exceeding the solubility limit. Try preparing a more dilute stock solution.

Issue 2: Inconsistent or Non-reproducible Experimental Results

Possible Cause	Troubleshooting Step
Degradation of D-Glucosamine 2-sulfate Stock Solution	D-Glucosamine sulfate is known to be unstable in solution over long periods, especially at non-optimal pH.[2] Prepare fresh stock solutions for each experiment or store them at pH 5.0 at 4°C for short periods. Avoid repeated freeze-thaw cycles.
Uncontrolled pH Shift in Experimental Medium	As D-Glucosamine 2-sulfate solutions are acidic, adding a concentrated stock to a weakly buffered medium can lower the pH and affect your results. Always use a well-buffered system and verify the final pH of your experimental medium after all additions.
Interaction with Other Components	D-Glucosamine 2-sulfate may interact with other components in your medium. Review the composition of your medium and consider any potential interactions.

Data Summary

The following tables summarize key pH-related parameters for D-Glucosamine 2-sulfate.

Table 1: pH-Dependent Stability and Activity of D-Glucosamine Sulfate

Parameter	pH Value	Context	Reference
Optimal Stability	~5.0	Physicochemical stability in aqueous solution.	[1]
Aqueous Solution pH	3.0 - 4.5	Inherent pH when dissolved in water.	[2][3]
Sulfatase Activity	~4.0	Optimal pH for the related enzyme glucurono-2-sulfatase.	[4]
Cell-Based Assays	7.2 - 7.4	Standard physiological pH for cell culture experiments.	[5][6]

Experimental Protocols

Protocol 1: Preparation of a pH-Adjusted Stock Solution of D-Glucosamine 2-sulfate

This protocol describes how to prepare a stable, pH-adjusted stock solution of D-Glucosamine 2-sulfate.

• Weighing: Accurately weigh the desired amount of D-Glucosamine 2-sulfate powder.

• Dissolution: Dissolve the powder in a high-purity, sterile water or a suitable buffer (e.g., 50 mM sodium acetate) to a concentration that is 10-20% higher than your final desired stock concentration. This allows for volume changes during pH adjustment.

• Initial pH Measurement: Use a calibrated pH meter to measure the initial pH of the solution. It will likely be in the acidic range (pH 3.0-4.5).

• pH Adjustment: Slowly add a sterile, low-concentration base (e.g., 0.1 M NaOH) dropwise while gently stirring the solution. Monitor the pH continuously until it reaches your target pH (e.g., pH 5.0 for optimal stability or pH 7.0 for direct addition to some experimental systems). Be careful not to overshoot the target pH.

• Final Volume Adjustment: Once the target pH is reached, add more of the initial solvent/buffer to bring the solution to the final desired volume and concentration.

• Sterilization: If for use in cell culture, sterile-filter the final solution through a 0.22 µm filter.

• Storage: Store the stock solution at 4°C. For long-term storage, consider aliquoting and freezing at -20°C or -80°C, although the stability to freeze-thaw cycles should be validated.

Visualizations

Below are diagrams illustrating key workflows and concepts related to the use of D-Glucosamine 2-sulfate.

Caption: Experimental workflow for preparing and using D-Glucosamine 2-sulfate.

Caption: Logical relationship between experimental goals and pH considerations.

References

• 1. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US4642340A - Stable compounds of glucosamine sulphate - Google Patents [patents.google.com]
• 3. mpbio.com [mpbio.com]
• 4. researchgate.net [researchgate.net]
• 5. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Overcoming batch-to-batch variability of D-Glucosamine 2-sulfate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the batch-to-batch variability of D-Glucosamine 2-sulfate.

Frequently Asked Questions (FAQs)

Q1: What is D-Glucosamine 2-sulfate and why is batch-to-batch variability a concern?

A1: D-Glucosamine 2-sulfate is an amino sugar that serves as a fundamental building block for glycosaminoglycans, essential components of cartilage and other connective tissues. In research, it is widely investigated for its potential anti-inflammatory and chondroprotective effects. Batch-to-batch variability, which can manifest as differences in purity, salt form, presence of impurities, and physical properties, is a significant concern because it can lead to inconsistent and unreliable experimental results, hindering the reproducibility of scientific findings.

Q2: What are the common sources of batch-to-batch variability in D-Glucosamine 2-sulfate?

A2: The variability in D-Glucosamine 2-sulfate batches can stem from several factors, including:

• Manufacturing Process: Differences in the hydrolysis of chitin (B13524) from crustacean exoskeletons or fermentation processes can introduce variability. The method of sulfation and purification can also differ between manufacturers and even between batches from the same manufacturer.

• Salt Form and Stabilization: D-Glucosamine sulfate (B86663) is often stabilized with salts like sodium chloride or potassium chloride to improve its stability and reduce its hygroscopic nature (tendency to absorb moisture from the air). Inconsistent salt content can affect the actual concentration of the active glucosamine (B1671600) molecule. Some commercial products have been found to be physical mixtures of glucosamine hydrochloride and potassium sulfate rather than a true glucosamine sulfate salt.[1][2]

• Purity and Impurities: The presence of residual solvents, heavy metals, or by-products from the manufacturing process can vary between batches. These impurities may have their own biological effects, confounding experimental results.

• Physical Properties: Factors such as particle size and crystallinity can influence the solubility and bioavailability of the compound in in vitro and in vivo models.

Q3: How can I assess the quality and consistency of a new batch of D-Glucosamine 2-sulfate?

A3: It is crucial to perform in-house quality control on each new batch of D-Glucosamine 2-sulfate. Recommended analyses include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity and quantify the amount of D-glucosamine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify the salt form.

• Karl Fischer Titration: To measure the water content, which is important given the hygroscopic nature of the compound.

• Endotoxin (B1171834) Testing: Particularly for in vitro and in vivo studies, to ensure that batches are not contaminated with pyrogenic substances that can trigger inflammatory responses.

Troubleshooting Guide

Issue 1: Inconsistent results in cell-based assays (e.g., cytokine expression, cell viability) between different batches of D-Glucosamine 2-sulfate.

• Question: We are seeing a significant difference in the inhibition of IL-1β-induced IL-6 expression in our chondrocyte cell line when using a new batch of D-Glucosamine 2-sulfate compared to the previous one. What could be the cause?

• Answer: This is a classic example of batch-to-batch variability. The discrepancy could be due to:

  • Different Purity Levels: The new batch may have a lower purity, meaning you are adding less of the active compound than intended.

  • Presence of Bioactive Impurities: The new batch might contain impurities that either potentiate or inhibit the inflammatory response you are studying.

  • Variations in Salt Form: A different salt content will alter the molar amount of glucosamine you are adding.

  • Endotoxin Contamination: Endotoxins can strongly induce inflammatory responses, masking or altering the effects of your compound.

Recommended Actions:

• Quantify and Qualify: Perform HPLC analysis to confirm the purity and concentration of your D-Glucosamine 2-sulfate solutions.

• Endotoxin Test: Test both the old and new batches for endotoxin levels.

• Dose-Response Curve: Generate a full dose-response curve for the new batch to determine its EC50 or IC50 and compare it to the previous batch.

• Contact the Supplier: Request the certificate of analysis for both batches and inquire about any changes in their manufacturing process.

Issue 2: Poor solubility or precipitation of D-Glucosamine 2-sulfate in cell culture media.

• Question: Our D-Glucosamine 2-sulfate is not dissolving completely in our cell culture medium, and we are observing precipitation after a few hours. How can we address this?

• Answer: D-Glucosamine 2-sulfate is generally soluble in aqueous solutions, but its solubility can be affected by the pH and composition of the medium, as well as the presence of stabilizing salts.

  • pH Effects: The pH of your medium can influence the ionization state and solubility of the compound.

  • High Concentrations: You may be exceeding the solubility limit of the compound in your specific medium.

  • Interaction with Media Components: Certain components of the media, such as high concentrations of salts or proteins, could potentially lead to precipitation.

Recommended Actions:

• Prepare a Concentrated Stock Solution: Dissolve the D-Glucosamine 2-sulfate in a suitable solvent (e.g., sterile water or PBS) at a higher concentration and then dilute it to the final working concentration in your cell culture medium.

• pH Adjustment: Check the pH of your stock solution and adjust if necessary.

• Gentle Warming and Agitation: Gently warm the solution and use a vortex or sonicator to aid dissolution.

• Filtration: Filter-sterilize the stock solution before adding it to the culture medium.

Issue 3: Unexpected or off-target effects observed in experiments.

• Question: We are observing changes in cell morphology and a slight decrease in cell viability at concentrations of D-Glucosamine 2-sulfate that were previously non-toxic. What could be the reason?

• Answer: Unforeseen biological effects can be attributed to contaminants or degradation products in the D-Glucosamine 2-sulfate batch.

  • Toxic Impurities: The batch may be contaminated with heavy metals or residual organic solvents from the manufacturing process.

  • Degradation Products: D-Glucosamine 2-sulfate can degrade over time, especially if not stored properly. These degradation products may have cytotoxic effects.

  • High Endotoxin Levels: Endotoxins can induce cellular stress and apoptosis in some cell types.

Recommended Actions:

• Review Storage Conditions: Ensure the compound has been stored under the recommended conditions (typically at -20°C and protected from moisture).

• Purity Analysis: Use analytical methods like HPLC-MS to look for potential impurities or degradation products.

• Cytotoxicity Assay: Perform a standard cytotoxicity assay (e.g., MTT or LDH) to confirm the toxic effect and determine the toxic concentration range for the new batch.

• Source a New Batch: If significant contamination is suspected, it is best to obtain a new batch from a reputable supplier and perform rigorous quality control before use.

Data Presentation

Table 1: Example of Batch-to-Batch Variability in D-Glucosamine 2-Sulfate Specifications.

Parameter	Batch A	Batch B	Batch C	Recommended Tolerance
Purity (HPLC, %)	99.2%	95.8%	98.5%	> 98%
Water Content (Karl Fischer, %)	0.5%	2.1%	0.8%	< 1%
Endotoxin Level (EU/mg)	< 0.05	1.2	< 0.05	< 0.1 EU/mg
Sodium Chloride Content (%)	15.3%	18.9%	15.5%	± 1% of supplier spec

Table 2: Impact of Batch Variability on in vitro Biological Activity.

Biological Endpoint	Batch A (High Purity)	Batch B (Low Purity)
IC50 for IL-1β-induced PGE2 production in chondrocytes (mM)	1.5 ± 0.2	3.8 ± 0.5
Inhibition of NF-κB nuclear translocation at 2mM (%)	75 ± 5%	42 ± 8%
Effect on Chondrocyte Viability at 5mM (% of control)	98 ± 3%	85 ± 6%

Experimental Protocols

Protocol 1: HPLC Analysis of D-Glucosamine 2-Sulfate Purity

This protocol provides a general method for the determination of D-Glucosamine 2-sulfate purity.

• Column: Strong cation-exchange column (e.g., sulfonated polystyrene-divinylbenzene copolymer, 250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of potassium dihydrogen phosphate (B84403) buffer (pH 6.5) and acetonitrile (B52724) (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 195 nm.

• Standard Preparation: Prepare a stock solution of D-Glucosamine 2-sulfate reference standard in the mobile phase. Create a series of dilutions to generate a standard curve.

• Sample Preparation: Accurately weigh and dissolve the D-Glucosamine 2-sulfate sample in the mobile phase to a known concentration.

• Injection Volume: 20 µL.

• Analysis: Run the standards and samples. Calculate the purity of the sample by comparing the peak area to the standard curve.

Protocol 2: Enzymatic Assay for D-Glucosamine Quantification

This method relies on the enzymatic conversion of D-glucosamine and the subsequent measurement of a product by spectrophotometry.

• Principle: D-glucosamine is phosphorylated by hexokinase (HK) to glucosamine-6-phosphate. This is then converted to fructose-6-phosphate (B1210287) (F-6-P) and ammonia (B1221849) by glucosamine-6-phosphate deaminase. F-6-P is isomerized to glucose-6-phosphate (G-6-P), which is then oxidized by glucose-6-phosphate dehydrogenase (G6P-DH) in the presence of NADP+, leading to the formation of NADPH. The increase in NADPH is measured at 340 nm.[3]

• Reagents:

  • Assay buffer (e.g., Tris-HCl buffer, pH 7.5)

  • ATP solution

  • NADP+ solution

  • Hexokinase/Glucose-6-phosphate dehydrogenase enzyme mix

  • Glucosamine-6-phosphate deaminase

  • Phosphoglucose isomerase

  • D-Glucosamine standard solution

• Procedure:

  • Prepare a standard curve using known concentrations of D-Glucosamine.

  • Prepare sample solutions by dissolving the D-Glucosamine 2-sulfate in the assay buffer.

  • In a 96-well plate or cuvettes, add the sample or standard.

  • Add the reaction mixture containing buffer, ATP, and NADP+.

  • Measure the initial absorbance at 340 nm (A1).

  • Start the reaction by adding the enzyme mixture.

  • Incubate at room temperature and monitor the change in absorbance until the reaction is complete.

  • Measure the final absorbance at 340 nm (A2).

• Calculation: The concentration of D-glucosamine in the sample is determined by comparing the change in absorbance (A2 - A1) to the standard curve.

Mandatory Visualizations

Caption: Experimental workflow for quality control of D-Glucosamine 2-sulfate batches.

Caption: Inhibition of the NF-κB signaling pathway by D-Glucosamine 2-sulfate.

Caption: Modulation of MAPK and PI3K/Akt signaling by D-Glucosamine 2-sulfate.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. prod-docs.megazyme.com [prod-docs.megazyme.com]

Mitigating cytotoxicity of high concentrations of D-Glucosamine 2-sulfate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with D-Glucosamine 2-sulfate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments, with a focus on mitigating the cytotoxicity observed at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the known cytotoxic effects of high concentrations of D-Glucosamine 2-sulfate?

High concentrations of D-glucosamine and its derivatives have been observed to induce cytotoxic effects in various cell lines. The primary mechanisms of cytotoxicity include the induction of apoptosis (programmed cell death) and cell cycle arrest.[1][2] These effects are often dose-dependent.

Q2: What are the potential mechanisms behind D-Glucosamine 2-sulfate-induced cytotoxicity?

D-glucosamine can interfere with normal cellular metabolism.[2] At high concentrations, it may lead to the production of reactive oxygen species (ROS), contributing to oxidative stress.[3][4] Furthermore, D-glucosamine has been shown to influence key signaling pathways, such as the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways, which are involved in cell survival and apoptosis.[5][6]

Q3: Are there any known methods to mitigate the cytotoxicity of D-Glucosamine 2-sulfate?

Yes, several strategies can be employed to mitigate the cytotoxic effects of high concentrations of D-Glucosamine 2-sulfate. These include co-treatment with antioxidant agents to counteract oxidative stress and the use of chitooligosaccharides (COS), which have been shown to antagonize the cytotoxic effects of glucosamine (B1671600) in normal cells.[7]

Q4: How do antioxidants help in mitigating D-Glucosamine 2-sulfate cytotoxicity?

Antioxidants can neutralize the reactive oxygen species (ROS) that may be generated at high concentrations of D-glucosamine.[3][8][9] By reducing oxidative stress, antioxidants can help maintain cellular health and prevent the initiation of apoptotic pathways.

Q5: What are chitooligosaccharides (COS) and how do they reduce D-Glucosamine 2-sulfate cytotoxicity?

Chitooligosaccharides are oligosaccharides derived from chitosan.[10][11] Studies have shown that COS can decrease the cytotoxic effects of glucosamine on normal cell lines, suggesting a potential protective role.[7] The exact mechanism is still under investigation but may involve competitive inhibition or modulation of cellular uptake and metabolism.

Troubleshooting Guides

Issue 1: High levels of cell death observed after treatment with D-Glucosamine 2-sulfate.

Possible Cause 1: Concentration is too high.

• Solution: Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and experimental duration. Start with a lower concentration range and incrementally increase it.

Possible Cause 2: Oxidative stress-induced apoptosis.

• Solution: Co-treat your cells with an antioxidant, such as N-acetylcysteine (NAC) or Vitamin E. This can help to quench reactive oxygen species and reduce apoptosis.

Possible Cause 3: Cell line is particularly sensitive.

• Solution: If working with a normal (non-cancerous) cell line, consider co-treatment with chitooligosaccharides (COS) to selectively protect the cells from glucosamine-induced cytotoxicity.[7]

Issue 2: Inconsistent results in cell viability assays.

Possible Cause 1: Uneven cell seeding.

• Solution: Ensure a homogenous cell suspension before seeding and be consistent with your seeding density across all wells of your microplate.

Possible Cause 2: Edge effects in multi-well plates.

• Solution: To minimize evaporation and temperature fluctuations on the outer wells of the plate, fill the peripheral wells with sterile phosphate-buffered saline (PBS) or culture medium without cells.

Possible Cause 3: Interference of D-Glucosamine 2-sulfate with the assay reagent.

• Solution: Run a control with D-Glucosamine 2-sulfate in cell-free medium to check for any direct reaction with your viability assay reagent (e.g., MTT, XTT).

Quantitative Data Summary

The following tables summarize quantitative data on the effects of D-glucosamine and potential mitigating agents. Note that much of the available data is for D-glucosamine hydrochloride or unspecified D-glucosamine sulfate.

Table 1: Cytotoxicity of D-Glucosamine Derivatives in various Cell Lines

Cell Line	Glucosamine Derivative	Concentration	Effect	Reference
ALVA41 (Prostate Cancer)	D-glucosamine	0.5-2 mM	Dose-dependent decrease in proliferation	[1]
Human Blood Lymphocytes	Poly-d-glucosamine	500-2000 µg/mL	Increased cytotoxicity and genotoxicity	[12]
SMMC-7721 (Hepatoma)	D-glucosamine HCl	500 µg/mL	50% inhibition of cell growth	[2]
SMMC-7721 (Hepatoma)	D-glucosamine	500 µg/mL	52% inhibition of cell growth	[2]
HMEC-1	D-glucosamine	20 mM	26% reduction in cell viability	[3]

Table 2: Antioxidant Activity of D-Glucosamine

Radical Scavenged	Assay	IC50 / Activity	Reference
Superoxide (O₂•⁻)	IC₂₀ = 47.67 mM	[3]
2,2-diphenyl-1-picrylhydrazyl (DPPH•)	IC₅₀ = 21.32 mM	[3]
Hydroxyl (HO•)	IC₅₀ = 14.04 mM	[3]

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of D-Glucosamine 2-Sulfate using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of D-Glucosamine 2-sulfate in complete cell culture medium. Remove the old medium and add 100 µL of the D-Glucosamine 2-sulfate solutions to the respective wells. Include a vehicle control (medium without D-Glucosamine 2-sulfate).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[13]

• Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Mitigating D-Glucosamine 2-Sulfate Cytotoxicity with an Antioxidant (e.g., N-acetylcysteine - NAC)

• Cell Seeding: Seed cells as described in Protocol 1.

• Co-treatment: Prepare solutions of D-Glucosamine 2-sulfate at a cytotoxic concentration (determined from Protocol 1) and a range of concentrations of NAC. Add these solutions to the cells. Include controls for D-Glucosamine 2-sulfate alone, NAC alone, and a vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Cell Viability Assessment: Perform the MTT assay as described in Protocol 1 to assess cell viability.

Protocol 3: Assessing Apoptosis using Annexin V-FITC and Propidium Iodide (PI) Staining

• Cell Treatment: Treat cells with D-Glucosamine 2-sulfate (with or without a mitigating agent) in a 6-well plate for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark for 15 minutes at room temperature.[14]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V positive and PI negative cells are considered early apoptotic, while cells positive for both are late apoptotic or necrotic.

Visualizations

Signaling Pathways

Caption: Proposed signaling pathway for D-Glucosamine 2-sulfate induced cytotoxicity.

Experimental Workflow

Caption: Experimental workflow for mitigating D-Glucosamine 2-sulfate cytotoxicity.

Logical Relationship

Caption: Logical relationship of cytotoxicity mitigation strategies.

References

• 1. Glucosamine induces cell death via proteasome inhibition in human ALVA41 prostate cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitumor activities of D-glucosamine and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant activity of glucosamine and its effects on ROS production, Nrf2, and O-GlcNAc expression in HMEC-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chondroprotective effects of glucosamine involving the p38 MAPK and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glucosamine inhibits LPS-induced COX-2 and iNOS expression in mouse macrophage cells (RAW 264.7) by inhibition of p38-MAP kinase and transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chitooligosaccharides antagonize the cytotoxic effect of glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The antioxidative and immunostimulating properties of D-glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antioxidant activity of glucosamine and its effects on ROS production, Nrf2, and O-GlcNAc expression in HMEC-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Oxidative stress and cyto-genotoxicity induced by poly-d-glucosamine in human blood cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of D-Glucosamine Sulfate Isomers: A Review of D-Glucosamine 6-Sulfate and the Enigmatic D-Glucosamine 2-Sulfate

An objective comparison of the biological performance of D-Glucosamine 2-sulfate and D-Glucosamine 6-sulfate reveals a significant disparity in the available scientific literature. While D-Glucosamine 6-sulfate is a well-documented metabolite of orally administered glucosamine (B1671600) sulfate (B86663) with established roles in anti-inflammatory and chondroprotective pathways, D-Glucosamine 2-sulfate remains a comparatively obscure isomer with limited available data on its biological functions.

This guide synthesizes the current understanding of both isomers, drawing from preclinical and clinical studies on glucosamine sulfate. It is important to note that much of the research on "glucosamine sulfate" does not specify the exact position of the sulfate group, however, D-Glucosamine 6-sulfate is recognized as a key biologically relevant form.

Overview of Biological Activity

D-Glucosamine 6-sulfate (GlcN-6S) is an endogenous metabolite that plays a role in the biosynthesis of glycosaminoglycans, which are essential components of cartilage.[1] Its biological activity is primarily associated with chondroprotective and anti-inflammatory effects, making it a focal point in osteoarthritis research.[2][3] In contrast, D-Glucosamine 2-sulfate is a synthetic compound for which biological activity data is sparse, with only general suggestions of anti-inflammatory potential through prostaglandin (B15479496) synthesis inhibition.[4]

A critical aspect of the biological activity of sulfated glucosamine is the position of the sulfate group. For instance, the 6-O-sulfation of glucosamine residues within heparin is crucial for its anti-inflammatory effect, which is mediated by the blockade of L- and P-selectins.

Quantitative Data on Biological Effects

Due to the lack of direct comparative studies, a head-to-head quantitative comparison is not possible. The following table summarizes the known effects of D-Glucosamine 6-sulfate and the limited information on D-Glucosamine 2-sulfate.

Biological Effect	D-Glucosamine 6-Sulfate	D-Glucosamine 2-Sulfate	References
Anti-inflammatory Activity	Downregulates IL-1β, TNF-α, COX-2, and MMP activity.[2] Essential for the anti-inflammatory effects of heparin via selectin blockade.	Suggested to inhibit prostaglandin synthesis.	[2][4]
Chondroprotective Effects	Stimulates proteoglycan synthesis and supports aggrecan formation.[2] May prevent cartilage degradation.[5]	No specific data available.	[2][5]
Metabolic Fate	A known metabolite of orally administered glucosamine sulfate.[6]	Not reported as a natural metabolite.	[6]

Experimental Protocols

Detailed experimental protocols for a direct comparison between the two isomers are not available in the current literature. However, the methodologies below are representative of how the biological activities of glucosamine derivatives are assessed.

In Vitro Anti-inflammatory Assay

• Cell Culture: Human or bovine articular chondrocytes are cultured and stimulated with pro-inflammatory cytokines like Interleukin-1 beta (IL-1β) to mimic inflammatory conditions in osteoarthritis.

• Treatment: Cells are pre-treated with varying concentrations of the test compound (e.g., D-Glucosamine 6-sulfate) for a specified period before or during cytokine stimulation.

• Analysis of Inflammatory Markers: The production of inflammatory mediators such as prostaglandin E2 (PGE2) and nitric oxide (NO) in the cell culture supernatant is quantified using ELISA and Griess assays, respectively. Gene expression of inflammatory cytokines (e.g., TNF-α, IL-6) and catabolic enzymes (e.g., MMP-1, MMP-13) is measured by quantitative real-time PCR (qRT-PCR). The activation of signaling pathways like NF-κB is assessed using Western blotting to measure the phosphorylation of key signaling proteins.[7][8]

In Vitro Chondroprotective Assay

• Cartilage Explant Culture: Full-thickness cartilage explants are harvested from bovine or porcine joints and cultured in a serum-free medium.

• Induction of Cartilage Degradation: Cartilage degradation is induced by treating the explants with IL-1β or a combination of cytokines.

• Treatment: Explants are co-treated with the test compound.

• Assessment of Cartilage Matrix Components: The release of glycosaminoglycans (GAGs) into the culture medium is quantified using the dimethylmethylene blue (DMMB) assay as an indicator of proteoglycan degradation. The collagen content and structure within the explants can be assessed histologically using Safranin O staining for proteoglycans and immunohistochemistry for collagen type II.[5]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of glucosamine are often attributed to the inhibition of the NF-κB signaling pathway.[3][8] D-Glucosamine 6-sulfate contributes to this by downregulating the expression of pro-inflammatory genes.[2]

The proposed mechanism for D-Glucosamine 6-sulfate's chondroprotective action involves serving as a substrate for the synthesis of GAGs and hyaluronic acid, which are vital for cartilage structure and synovial fluid viscosity.[1]

Caption: Proposed anti-inflammatory pathway of D-Glucosamine 6-Sulfate.

Conclusion

The current body of scientific evidence strongly supports the biological activity of D-Glucosamine 6-sulfate as an anti-inflammatory and chondroprotective agent, primarily through the modulation of the NF-κB pathway and by serving as a precursor for essential cartilage components. In stark contrast, D-Glucosamine 2-sulfate is a synthetic isomer with a significant lack of published data regarding its biological effects. While there is a general indication of potential anti-inflammatory properties, this is not substantiated by robust experimental evidence.

For researchers, scientists, and drug development professionals, D-Glucosamine 6-sulfate represents a more viable candidate for further investigation and development in the context of joint health and inflammatory diseases. Future research should aim to directly compare the biological activities of these and other glucosamine isomers to fully elucidate the structure-activity relationships of this class of compounds. Without such studies, a definitive comparison of the biological efficacy of D-Glucosamine 2-sulfate and D-Glucosamine 6-sulfate remains speculative.

References

• 1. examine.com [examine.com]
• 2. researchgate.net [researchgate.net]
• 3. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]
• 5. Glucosamine Hydrochloride but Not Chondroitin Sulfate Prevents Cartilage Degradation and Inflammation Induced by Interleukin-1α in Bovine Cartilage Explants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers | MDPI [mdpi.com]
• 7. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to D-Glucosamine 2-Sulfate Sodium and Potassium Salts in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine 2-sulfate is a naturally occurring amino sugar that has garnered significant interest for its potential therapeutic effects, particularly in the context of osteoarthritis and inflammatory conditions. In laboratory settings, it is commonly supplied as a stabilized salt, with the sodium and potassium salts being the most prevalent forms. The choice of the counter-ion is often considered a matter of convenience; however, the subtle physicochemical differences and the distinct biological roles of sodium and potassium ions can have implications for the outcomes of sensitive in vitro assays. This guide provides an objective comparison of D-Glucosamine 2-sulfate sodium and potassium salts, supported by available data, to aid researchers in making informed decisions for their experimental designs.

Physicochemical Properties

The fundamental properties of the sodium and potassium salts of D-Glucosamine 2-sulfate are similar, with the primary difference being the associated cation. Both are used to stabilize the glucosamine (B1671600) sulfate (B86663) molecule, which is otherwise hygroscopic and unstable.[1]

Table 1: Comparison of Physicochemical Properties

Property	D-Glucosamine 2-sulfate Sodium Salt	D-Glucosamine 2-sulfate Potassium Salt
Molecular Formula	C₆H₁₂NNaO₈S	C₆H₁₂KNO₈S
Molecular Weight	281.22 g/mol	297.33 g/mol [2]
Appearance	White crystalline powder	White or almost white, crystalline powder[3]
Solubility	Soluble in water. A detailed study reported its solubility in water and binary aqueous mixtures with methanol, ethanol, or n-propanol at various temperatures.	Freely soluble in water, sparingly soluble in methanol, and practically insoluble in acetone.[3][4]
Stability	Stable under recommended storage conditions.	Stable under normal conditions.[5]

Performance in Biological Systems: An Overview

This clinical equivalence implies that the biological activity of the glucosamine sulfate molecule is the dominant factor. In many in vitro assays focused on the effects of glucosamine itself, it is reasonable to expect comparable results regardless of the salt form, provided that equimolar concentrations of glucosamine are used. However, it is crucial for researchers to consider the potential for the sodium and potassium ions to independently influence cellular behavior, which could be significant in certain sensitive assays.

Considerations for Assay Design

The choice between the sodium and potassium salt may become critical depending on the specific assay and cell type being used.

• Cellular Homeostasis: Cells maintain a steep electrochemical gradient, with high intracellular potassium and high extracellular sodium concentrations. Large additions of either salt to cell culture media could perturb this balance, potentially affecting cell viability, membrane potential, and the function of ion-dependent enzymes and transporters.

• Assay-Specific Effects:

  • Cell Viability Assays: In assays that measure metabolic activity, such as the MTT assay, alterations in the ionic environment could potentially influence mitochondrial function and, consequently, the assay readout.

  • Enzyme Kinetics: For enzymatic assays where the enzyme's activity is sensitive to specific cations, the choice of salt could be a significant variable.

  • Reporter Gene Assays: Assays that rely on transcriptional regulation could be influenced by changes in intracellular signaling pathways that are sensitive to ion concentrations.

For these reasons, it is recommended that researchers clearly state the specific salt form used in their publications and consider the potential for the cation to influence their results. In highly sensitive systems, it may be prudent to perform pilot experiments to compare the effects of both salts.

Mechanism of Action: Inhibition of NF-κB Signaling

A key mechanism underlying the anti-inflammatory effects of glucosamine sulfate is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[8] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes. In an unstimulated state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by inflammatory signals (e.g., cytokines), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription. Glucosamine sulfate has been shown to interfere with this process.

Figure 1. Simplified diagram of the NF-κB signaling pathway and the inhibitory action of glucosamine.

Experimental Protocols

The following are representative protocols for assays commonly used to evaluate the biological activity of compounds like D-Glucosamine 2-sulfate.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of D-Glucosamine 2-sulfate salts on the viability of adherent cells.

1. Materials:

• D-Glucosamine 2-sulfate sodium salt and/or potassium salt

• Cell line of interest (e.g., human chondrocytes)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well cell culture plates

• Microplate reader

2. Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare stock solutions of the D-Glucosamine 2-sulfate salts in sterile PBS or culture medium.

• Dilute the stock solutions to the desired final concentrations in complete culture medium.

• Remove the existing medium from the cells and replace it with the medium containing different concentrations of the glucosamine salts. Include a vehicle control (medium with the same concentration of PBS or solvent used for the stock solution).

• Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Figure 2. Experimental workflow for the MTT cell viability assay.

Enzymatic Assay for Glucosamine

This protocol provides a general framework for the enzymatic determination of glucosamine, which can be adapted for various sample types. This assay is useful for quantifying the amount of glucosamine in a sample rather than its biological activity.

1. Materials:

• Sample containing D-Glucosamine 2-sulfate

• Glucosamine standard solution

• Appropriate buffer solution

• Enzyme solution (e.g., glucosamine-6-phosphate N-acetyltransferase)

• Co-factors and substrates (e.g., ATP, acetyl-CoA)

• Detection reagent (e.g., linked enzyme system leading to a colorimetric or fluorometric readout)

• Microplate reader

2. Procedure:

• Prepare samples and standards in the appropriate buffer.

• Add the enzyme solution and any necessary co-factors and substrates to initiate the reaction.

• Incubate the reaction mixture for a specific time at a controlled temperature.

• Stop the reaction (e.g., by heat inactivation or addition of a stop solution).

• Add the detection reagent and incubate to allow for signal development.

• Measure the signal (e.g., absorbance or fluorescence) using a microplate reader.

• Construct a standard curve using the glucosamine standards and determine the concentration of glucosamine in the samples.

Conclusion

The available evidence suggests that D-Glucosamine 2-sulfate sodium and potassium salts are largely interchangeable for many applications, with clinical data supporting their comparable efficacy. The primary role of the salt is to ensure the stability of the active glucosamine sulfate molecule. However, for sensitive in vitro assays, researchers should be mindful of the potential for the different cations to independently influence cellular physiology and assay performance. When designing experiments, it is crucial to use equimolar concentrations of glucosamine, clearly report the salt form used, and consider potential cation-specific effects. This careful approach will ensure the generation of robust and reproducible data in the study of D-Glucosamine 2-sulfate.

References

• 1. researchgate.net [researchgate.net]
• 2. d-Glucosamine sulfate potassium | C6H12KNO8S | CID 91871889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. D-Glucosamine Sulphate Potassium Salt [ahabiochem.com]
• 4. Glucosamine sulfate potassium chloride | C12H28Cl2K2N2O14S | CID 76965765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. redox.com [redox.com]
• 6. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

A Comparative Analysis of D-Glucosamine 2-Sulfate and N-Acetylglucosamine Efficacy in Chondrocyte Metabolism and Inflammatory Response

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucosamine (B1671600) derivatives are widely investigated as potential therapeutic agents for osteoarthritis (OA), a degenerative joint disease characterized by cartilage degradation and inflammation. Among these, N-acetylglucosamine (GlcNAc) and various forms of glucosamine sulfate (B86663) are prominent. This guide provides a comparative overview of the efficacy of N-acetylglucosamine and D-glucosamine sulfate, focusing on their anti-inflammatory and chondroprotective effects based on available experimental data.

Note: Direct comparative efficacy studies between D-Glucosamine 2-sulfate and N-acetylglucosamine are scarce in the current scientific literature. Therefore, this guide will utilize data on the more extensively studied Glucosamine Sulfate (GS) as a proxy for sulfated glucosamine derivatives to compare against N-acetylglucosamine (GlcNAc). Both compounds are evaluated for their roles in modulating key inflammatory signaling pathways and their impact on cartilage matrix components.

Comparative Efficacy: Anti-inflammatory and Chondroprotective Effects

The primary mechanism behind the therapeutic potential of glucosamine derivatives in osteoarthritis lies in their ability to mitigate the catabolic and inflammatory effects induced by pro-inflammatory cytokines like Interleukin-1 beta (IL-1β), a key mediator in OA pathogenesis. Both Glucosamine Sulfate and N-acetylglucosamine have been shown to interfere with these processes, albeit through potentially distinct mechanisms.

Inhibition of Inflammatory Mediators

Both GS and GlcNAc have demonstrated the ability to suppress the expression and production of key inflammatory mediators in human chondrocytes. Glucosamine Sulfate has been shown to inhibit the synthesis of pro-inflammatory molecules in IL-1β-stimulated human osteoarthritic chondrocytes.[1][2] Similarly, N-acetylglucosamine has been observed to suppress the production of IL-1β-induced cyclooxygenase-2 (COX-2) and IL-6.[3][4]

A study on human chondrocytes showed that 10 mM of GlcNAc could revert the TNFα-induced expression of IL-6 and IL-8.[5] In a separate study, Glucosamine Sulfate dose-dependently inhibited IL-1β-induced COX-2 expression and the subsequent release of prostaglandin (B15479496) E2 (PGE2).[1]

Compound	Target Mediator	Cell Type	Stimulus	Effective Concentration	Observed Effect	Reference
Glucosamine Sulfate	COX-2, PGE2	Human Osteoarthritic Chondrocytes	IL-1β	Dose-dependent	Inhibition of gene expression and protein synthesis.	[1]
N-acetylglucosamine	IL-6, IL-8	Human Chondrosarcoma Cell Line (HTB-94)	TNFα	10 mM	Significant reversion of stimulated mRNA expression.	[5]
N-acetylglucosamine	COX-2, IL-6	Normal Human Articular Chondrocytes	IL-1β	Not specified	Suppression of production.	[3][4]
Glucosamine	IL-6, IL-8, TNF-α, IL-1β	Human Keratinocytes (HaCaT)	None	1-10 mM	Dose-dependent decrease in expression.	[6]

Modulation of Cartilage Matrix Turnover

A critical aspect of chondroprotection is the balance between cartilage matrix degradation and synthesis. Matrix metalloproteinases (MMPs) are key enzymes responsible for the breakdown of extracellular matrix components like type II collagen.

Glucosamine has been shown to inhibit IL-1β-stimulated MMP production in human chondrocytes.[7] Specifically, 10 mmol/l of glucosamine significantly downregulated IL-1β-induced expression of MMP-1, MMP-3, and MMP-13.[7] Studies on Glucosamine Sulfate have also reported its ability to regulate MMPs.[8] N-acetylglucosamine may exert its chondroprotective effects by stimulating the synthesis of hyaluronan, which in turn can inhibit IL-1β-induced MMP-13 expression.[6]

The balance of type II collagen turnover can be assessed by measuring the serum levels of the degradation marker C-terminal cross-linked telopeptide of type II collagen (CTX-II) or the cleavage neoepitope C2C, and the synthesis marker C-propeptide of type II procollagen (B1174764) (PIICP). Oral administration of GlcNAc (500 and 1,000 mg/day) in healthy individuals has been shown to improve cartilage metabolism by decreasing the C2C/PIICP ratio, indicating a relative decrease in collagen degradation.[1]

Compound	Target	Model System	Dosage/Concentration	Outcome	Reference
Glucosamine	MMP-1, MMP-3, MMP-13	Human Chondrocytes (in vitro)	10 mmol/l	Significant downregulation of IL-1β-induced expression.	[7]
Glucosamine Sulfate	Collagen Degradation	Activated Chondrocytes (in vitro)	25-50 mM	Dose-dependent inhibition of collagen degradation.	[9]
N-acetylglucosamine	C2C/PIICP Ratio	Healthy Humans (in vivo)	500-1,000 mg/day	Markedly decreased ratio, suggesting improved cartilage metabolism.	[1]
N-acetylglucosamine	Collagen Degradation	Activated Chondrocytes (in vitro)	25 mM	Did not result in inhibition of collagen degradation in this model.	[9]

Signaling Pathway Modulation

The anti-inflammatory effects of both glucosamine derivatives are largely attributed to their interference with the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammatory gene expression.

Glucosamine Sulfate has been demonstrated to significantly inhibit IL-1β-induced NF-κB activation in a dose-dependent manner in human osteoarthritic chondrocytes. This inhibition is associated with a reduction in the nuclear translocation of the p50 and p65 NF-κB subunits and an increase in the cytoplasmic levels of the inhibitory protein IκBα.[1][2]

N-acetylglucosamine , however, appears to have a more complex interaction with this pathway. Some studies suggest that GlcNAc's anti-inflammatory effects, such as the inhibition of IL-1β-induced COX-2 and IL-6, occur without affecting the activation of NF-κB.[3][4] Conversely, other research indicates that glucosamine (form not always specified) can inhibit IKKα nuclear re-localization, a kinase involved in NF-κB activation.[5] This suggests that different glucosamine derivatives may target distinct nodes within the inflammatory signaling cascade.

Caption: Simplified NF-κB signaling pathway and proposed points of inhibition by Glucosamine Sulfate and N-acetylglucosamine. (Within 100 characters)

Experimental Protocols

Human Chondrocyte Culture and IL-1β Stimulation

This protocol outlines the general procedure for culturing human chondrocytes and inducing an inflammatory state with IL-1β, based on methodologies described in the cited literature.[1][10]

• Cell Isolation and Culture:

  • Articular cartilage is harvested from human donors (e.g., from femoral heads during joint replacement surgery).

  • Cartilage slices are subjected to enzymatic digestion, typically using a combination of pronase and collagenase type II, to isolate primary chondrocytes.[11]

  • Isolated chondrocytes are cultured in a suitable medium, such as Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin-streptomycin, and L-glutamine.[11]

  • Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Inflammatory Stimulation:

  • Once chondrocytes reach approximately 80% confluency, the growth medium is replaced with serum-free medium for 24 hours to synchronize the cells.

  • Cells are pre-treated with various concentrations of Glucosamine Sulfate or N-acetylglucosamine for a specified period (e.g., 2 hours).[5][10]

  • Recombinant human IL-1β is then added to the culture medium at a final concentration typically ranging from 1 to 10 ng/mL to induce an inflammatory and catabolic response.[1][10]

  • Cells and culture supernatants are harvested at various time points (e.g., 24, 48 hours) for downstream analysis.

Caption: General workflow for in vitro analysis of glucosamine derivatives on chondrocytes. (Within 100 characters)

Analysis of NF-κB Nuclear Translocation by Western Blot

This protocol is a generalized method for assessing the effect of glucosamine derivatives on the nuclear translocation of NF-κB p65 subunit.

• Nuclear and Cytoplasmic Extraction:

  • Following treatment and stimulation as described above, chondrocytes are washed with ice-cold Phosphate Buffered Saline (PBS).

  • Cells are lysed and fractionated into cytoplasmic and nuclear extracts using a commercial nuclear extraction kit according to the manufacturer's instructions.

• Western Blotting:

  • Protein concentration in each fraction is determined using a BCA protein assay.

  • Equal amounts of protein (e.g., 10-20 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane is incubated overnight at 4°C with a primary antibody specific for the NF-κB p65 subunit.

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Loading controls (e.g., β-actin for cytoplasmic fraction, Lamin B1 for nuclear fraction) are used to ensure equal protein loading.[12]

Quantification of Cytokines and MMPs by ELISA

This protocol describes a general method for measuring the concentration of secreted proteins like IL-6 and MMP-13 in the cell culture supernatant.

• Sample Collection:

  • Culture supernatants from the experimental setup are collected and centrifuged to remove cellular debris.

• ELISA Procedure:

  • A commercial ELISA kit specific for the target protein (e.g., Human IL-6 or Human MMP-13) is used.

  • Standards and samples are added to the wells of a microplate pre-coated with a capture antibody.

  • The plate is incubated, allowing the target protein to bind to the immobilized antibody.

  • After washing, a biotin-conjugated detection antibody is added, followed by another incubation.

  • Streptavidin-HRP is then added, which binds to the detection antibody.

  • A substrate solution (e.g., TMB) is added, and the color development is proportional to the amount of bound protein.

  • The reaction is stopped with a stop solution, and the absorbance is read at 450 nm using a microplate reader.[13]

  • The concentration of the target protein in the samples is calculated by interpolating from the standard curve.

Conclusion

The available evidence suggests that both Glucosamine Sulfate and N-acetylglucosamine possess anti-inflammatory and chondroprotective properties relevant to osteoarthritis therapy. Glucosamine Sulfate appears to exert a potent inhibitory effect on the NF-κB signaling pathway by preventing the nuclear translocation of p65/p50 subunits.[1] N-acetylglucosamine also demonstrates significant anti-inflammatory effects, including the suppression of key cytokines and a potential improvement in the cartilage turnover ratio in vivo.[1][3] However, its mechanism of action regarding the NF-κB pathway may differ from that of Glucosamine Sulfate.[3][4]

It is important to note that the metabolic fates and cellular uptake of these two compounds are different, which may underlie their distinct biological activities.[14][15] N-acetylglucosamine is a direct precursor for glycosaminoglycan synthesis, while glucosamine must first be acetylated. This fundamental difference could influence their respective efficacies.

The lack of direct, head-to-head comparative studies under standardized conditions makes it difficult to definitively conclude on the superior efficacy of one compound over the other. Future research should focus on direct comparisons of D-Glucosamine 2-sulfate and N-acetylglucosamine in robust preclinical and clinical models to elucidate their relative therapeutic potential for drug development in osteoarthritis.

References

• 1. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-acetylglucosamine prevents IL-1 beta-mediated activation of human chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A peptidyl-glucosamine derivative affects IKKα kinase activity in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Down-regulation of IL-6, IL-8, TNF-α and IL-1β by glucosamine in HaCaT cells, but not in the presence of TNF-α - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucosamine inhibits IL-1β expression by preserving mitochondrial integrity and disrupting assembly of the NLRP3 inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glucosamine prevents in vitro collagen degradation in chondrocytes by inhibiting advanced lipoxidation reactions and protein oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A practical way to prepare primer human chondrocyte culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Human PIICP ELISA kit | Cell Culture Supernatant, Cell Lysate, Plasma [antibodies-online.com]
• 14. Differential metabolic effects of glucosamine and N-acetylglucosamine in human articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Differential metabolic effects of glucosamine and N-acetylglucosamine in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Chondroprotective Potential of D-Glucosamine: An In Vitro Comparative Guide

For the attention of researchers, scientists, and professionals in drug development, this guide provides an objective in vitro comparison of the chondroprotective effects of D-Glucosamine Sulfate (B86663) and its derivatives. This document summarizes key experimental data, outlines detailed methodologies, and visualizes the underlying molecular pathways to facilitate a comprehensive understanding of their potential in cartilage health.

While the topic of interest is D-Glucosamine 2-sulfate, a thorough review of the scientific literature reveals a notable scarcity of in vitro studies specifically evaluating the chondroprotective effects of this particular sulfated derivative. The vast majority of research has focused on D-Glucosamine Sulfate (a salt of D-glucosamine and sulfuric acid), D-Glucosamine Hydrochloride, and N-Acetyl-D-glucosamine. Therefore, this guide will focus on the available in vitro evidence for these widely studied compounds, providing a robust comparative analysis. It is crucial to distinguish D-Glucosamine Sulfate, the salt form, from synthetically sulfated derivatives like D-Glucosamine 2-sulfate, where a sulfate group is covalently bonded to the glucosamine (B1671600) molecule.

Comparative Analysis of In Vitro Chondroprotective Effects

The following tables summarize quantitative data from in vitro studies, offering a clear comparison of the effects of different glucosamine forms on key markers of cartilage health and degradation.

Table 1: Effect on Extracellular Matrix Synthesis

Compound	Concentration	Cell Type	Key Findings	Reference
D-Glucosamine Sulfate	10-25 mM	Human Osteoarthritic Chondrocytes	Stimulated proteoglycan production.	[1]
N-Acetyl-D-glucosamine	10 mM	Human Articular Chondrocytes	Increased hyaluronic acid synthesis and HAS-2 expression.	[2]
D-Glucosamine Hydrochloride	1 µM - 1 mM	Bovine Chondrocytes	In combination with growth factors, increased cell proliferation and COL2 synthesis in long-term 3D culture.	[3]
Chondroitin (B13769445) Sulfate	10-50 µg/mL	Human Osteoarthritic Chondrocytes	Stimulated proteoglycan production.	[4]

Table 2: Inhibition of Catabolic Enzymes and Inflammatory Mediators

Compound	Concentration	Cell Type / Model	Target	Inhibition/Reduction	Reference
D-Glucosamine Sulfate	25 mM	Calcium Ionophore-Stimulated Chondrocytes	Collagen Degradation	Significant inhibition	[5]
D-Glucosamine Hydrochloride	25 mM	Calcium Ionophore-Stimulated Chondrocytes	Collagen Degradation	Significant inhibition	[5]
D-Glucosamine Sulfate	10 µM	IL-1β-stimulated Bovine Cartilage Explants	iNOS mRNA expression	Down-regulated	[6]
Chondroitin Sulfate	10 µM	IL-1β-stimulated Bovine Cartilage Explants	iNOS mRNA expression	Down-regulated	[6]
D-Glucosamine Sulfate	10 µM	IL-1β-stimulated Bovine Cartilage Explants	COX-2 transcripts & PGE₂ production	Reduced	[6]
N-Acetyl-D-glucosamine	Not specified	IL-1β-mediated Human Chondrocytes	IL-1β-mediated activation	Prevented activation	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols employed in the cited in vitro studies.

Chondrocyte Culture and Stimulation

• Cell Source: Primary human or bovine articular chondrocytes are isolated from cartilage tissue obtained from joint replacement surgery or animal joints.

• Isolation: Cartilage is minced and subjected to enzymatic digestion, typically using pronase and collagenase, to release chondrocytes.

• Culture: Isolated chondrocytes are cultured as monolayers or in 3D culture systems (e.g., pellet culture, scaffolds) in a suitable medium such as DMEM/F-12 supplemented with fetal bovine serum (FBS) and antibiotics. Cells are maintained at 37°C in a humidified atmosphere with 5% CO₂.

• Inflammatory Stimulation: To mimic osteoarthritic conditions, cultured chondrocytes are often stimulated with pro-inflammatory cytokines, most commonly Interleukin-1β (IL-1β) at concentrations typically ranging from 1 to 10 ng/mL.

Quantification of Glycosaminoglycan (GAG) Production

• Method: The dimethylmethylene blue (DMMB) assay is a widely used spectrophotometric method for quantifying sulfated GAGs in culture medium or cell lysates.

• Principle: The DMMB dye binds to sulfated GAGs, causing a color change that can be measured at a specific wavelength (typically around 525 nm). The amount of GAG is determined by comparing the absorbance to a standard curve generated with known concentrations of chondroitin sulfate.

Analysis of Matrix Metalloproteinase (MMP) Expression

• Western Blotting: This technique is used to detect and quantify the protein levels of specific MMPs, such as MMP-13, in cell lysates or culture supernatants.

  • Protein Extraction: Cells are lysed to release proteins.

  • SDS-PAGE: Protein samples are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF).

  • Immunodetection: The membrane is incubated with a primary antibody specific to the MMP of interest, followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Detection: A chemiluminescent substrate is added, and the light emitted is captured to visualize and quantify the protein bands.[7]

• Quantitative Real-Time PCR (qRT-PCR): This method is used to measure the gene expression (mRNA levels) of MMPs.

Signaling Pathways and Experimental Workflows

The chondroprotective effects of glucosamine are mediated through the modulation of specific intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a typical experimental workflow.

Caption: Inflammatory signaling cascade in chondrocytes and the inhibitory action of D-Glucosamine.

Caption: A typical experimental workflow for in vitro chondroprotection assays.

References

• 1. Glucosamine modulates chondrocyte proliferation, matrix synthesis, and gene expression [ouci.dntb.gov.ua]
• 2. Differential metabolic effects of glucosamine and N-acetylglucosamine in human articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucosamine Hydrochloride and N-Acetylglucosamine Influence the Response of Bovine Chondrocytes to TGF-β3 and IGF in Monolayer and Three-Dimensional Tissue Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. altmedrev.com [altmedrev.com]
• 5. Glucosamine prevents in vitro collagen degradation in chondrocytes by inhibiting advanced lipoxidation reactions and protein oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Western blot analysis [bio-protocol.org]

A Head-to-Head Comparison of D-Glucosamine 2-Sulfate and Other Glycosaminoglycans

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of D-Glucosamine 2-sulfate and other major Glycosaminoglycans (GAGs). It delves into their structural differences, functional roles, and presents supporting experimental data to inform research and development in areas such as osteoarthritis, inflammation, and tissue engineering.

Introduction to Glycosaminoglycans (GAGs)

Glycosaminoglycans (GAGs) are long, unbranched polysaccharides composed of repeating disaccharide units.[1] These units typically consist of an amino sugar (like N-acetylglucosamine or N-acetylgalactosamine) and a uronic acid (such as glucuronic acid or iduronic acid). With the exception of hyaluronic acid, GAGs are typically sulfated and covalently attached to a core protein to form proteoglycans.[2] These macromolecules are fundamental components of the extracellular matrix (ECM) and cell surfaces, playing critical roles in cell signaling, tissue hydration, and structural integrity.[3] The main classes of GAGs include hyaluronic acid, heparan sulfate (B86663)/heparin, chondroitin (B13769445) sulfate/dermatan sulfate, and keratan (B14152107) sulfate.[3]

D-Glucosamine, a monosaccharide, serves as a crucial precursor for the biochemical synthesis of GAGs.[4][5] Its sulfated forms, particularly D-Glucosamine 2-sulfate, are of significant interest due to their potential pharmacological activities. This guide will compare this fundamental building block with the complex GAG polymers it helps to form.

Structural and Functional Comparison

D-Glucosamine 2-sulfate is a monosaccharide, a basic building block, whereas other GAGs are large, complex polysaccharides. This fundamental difference dictates their molecular weight, structure, and biological mechanisms of action.

Feature	D-Glucosamine 2-Sulfate	Hyaluronic Acid (HA)	Chondroitin Sulfate (CS)	Heparan Sulfate (HS) / Heparin
Classification	Amino Sugar Monosaccharide	Polysaccharide (GAG)	Polysaccharide (GAG)	Polysaccharide (GAG)
Basic Structure	Single 2-sulfated D-glucosamine unit	Repeating disaccharide of D-glucuronic acid and N-acetylglucosamine	Repeating disaccharide of D-glucuronic acid and N-acetylgalactosamine	Repeating disaccharide of a uronic acid (D-glucuronic or L-iduronic) and D-glucosamine
Sulfation	Single sulfate group at the C2 position.[6]	None, it is the only non-sulfated GAG.[7]	Sulfated at various positions (commonly C4 or C6 of GalNAc).	Variable sulfation (N-sulfation, O-sulfation at C2, C3, C6). Heparin is more extensively sulfated than HS.[8][9]
Molecular Weight	Low (approx. 281 g/mol for sodium salt).[10]	High (can reach millions of Da).[7]	Typically 10-50 kDa.	Variable; HS up to ~50 kDa, Heparin ~20 kDa.[8]
Primary Function	Precursor for GAG biosynthesis, anti-inflammatory agent.[4][10]	Lubrication, hydration, space-filling in ECM, cell signaling (e.g., via CD44).	Structural component of cartilage, resists compression.[1]	Co-receptor for growth factors (e.g., FGF), cell adhesion, anticoagulation (especially Heparin).[11][12]
Mechanism	Serves as a substrate for GAG synthesis; modulates inflammatory pathways (e.g., inhibits NF-κB).[4][13]	Binds large amounts of water, lubricates joints.	Provides osmotic pressure to resist compression in cartilage.	Specific sulfation patterns create binding sites for proteins like growth factors and antithrombin.[11][12]

Supporting Experimental Data

Comparative studies reveal distinct effects of glucosamine (B1671600) and other GAGs on cartilage metabolism, inflammation, and cell behavior.

Table 1: Comparative Effects on Cartilage Explants and Chondrocytes

Parameter	Glucosamine (Hydrochloride)	Chondroitin Sulfate (CS)	Key Findings	Reference
Proteoglycan Degradation (s-GAG release)	Suppressed IL-1α-induced s-GAG release at 2 mg/mL.	Decreased s-GAG release at 0.2 mg/mL but increased it at 2 mg/mL.	Glucosamine consistently inhibited cartilage matrix breakdown, whereas the effect of CS was dose-dependent and potentially detrimental at higher concentrations in this model.	[14]
Inflammatory Mediators (PGE₂ Release)	Significantly reduced IL-1α-induced PGE₂ release at 2 mg/mL.	No significant effect on IL-1α-induced PGE₂ release.	Glucosamine demonstrated superior anti-inflammatory effects by inhibiting the production of prostaglandin (B15479496) E₂, a key mediator of pain and inflammation.	[14]
Matrix Degrading Enzymes (ADAMTS-4 Activity)	Decreased IL-1α-induced ADAMTS-4 activity at 2 mg/mL.	No significant effect.	Glucosamine showed a tendency to inhibit a key aggrecanase responsible for cartilage degradation.	[14]
Hyaluronic Acid (HA) Production	0.5 mM and 5 mM GlcN-HCl significantly increased HA production (2-4 fold) in synovium explants.	Not Tested.	Exogenous glucosamine can directly stimulate the production of hyaluronic acid by synovial tissue, a potential mechanism for its therapeutic effects.	[15][16]

Table 2: Comparative Effects on Tenocyte Proliferation and Migration

Parameter	Glucosamine	Hyaluronic Acid (HA)	Key Findings	Reference
Cell Migration	Significantly inhibited tenocyte migration in a dose-dependent manner (p < 0.01).	No significant effect on tenocyte migration.	Glucosamine, but not HA, directly inhibits the migration of tenocytes, which could have implications for tendon healing processes.	[17]
Cell Proliferation	Significantly decreased tenocyte proliferation at high concentrations (4.0 mM).	Significantly inhibited tenocyte proliferation in a dose-dependent manner (p < 0.05).	Both substances inhibit the proliferation of tenocytes, with HA showing a more pronounced dose-dependent effect.	[17]

Experimental Protocols

Protocol 1: Bovine Cartilage Explant Culture for Inflammation Studies[15]

• Explant Preparation: Full-thickness articular cartilage is harvested from the metacarpophalangeal joints of adult bovines. Cartilage explants are created using a 4-mm dermal punch.

• Culture Conditions: Explants are cultured individually in 48-well plates with 500 µL of serum-free DMEM/F-12 medium supplemented with penicillin/streptomycin and L-glutamine.

• Treatment: After a 24-hour pre-incubation period, the medium is replaced with fresh medium containing treatments:

  • Control (no additives)

  • Interleukin-1α (IL-1α) at 10 ng/mL to induce inflammation and degradation.

  • Test compounds (e.g., Glucosamine Hydrochloride at 0.2 and 2 mg/mL; Chondroitin Sulfate at 0.2 and 2 mg/mL) in the presence or absence of IL-1α.

• Incubation: The explants are cultured for a defined period (e.g., 4 days).

• Biochemical Analysis:

  • s-GAG Release: The culture medium is assayed for sulfated glycosaminoglycan content using the 1,9-dimethylmethylene blue (DMMB) dye-binding assay to quantify cartilage matrix degradation.

  • PGE₂ Release: Prostaglandin E₂ levels in the medium are quantified using an enzyme immunoassay (EIA) kit.

  • ADAMTS-4 Activity: Enzyme activity in the culture medium is measured using a commercially available fluorometric assay kit.

Protocol 2: Human Synovium Explant Culture for HA Production[16]

• Explant Preparation: Human osteoarthritic synovium tissue is obtained from patients undergoing total knee replacement surgery. Explants are prepared and washed in PBS.

• Culture Conditions: Synovium explants are cultured in 24-well plates with DMEM supplemented with 10% FBS, L-glutamine, and penicillin/streptomycin for a 24-hour pre-culture period.

• Treatment: The medium is replaced with fresh medium containing various concentrations of test compounds (e.g., Glucosamine-HCl at 0.5 mM and 5 mM). A non-treated control is included.

• Incubation: Explants are cultured for 48 hours.

• HA Quantification: The concentration of hyaluronic acid in the culture medium supernatant is measured using a commercial HA-specific enzyme-linked binding protein assay.

• Gene Expression Analysis: RNA is isolated from the explants, and real-time RT-PCR is performed to quantify the gene expression of hyaluronic acid synthases (HAS1, HAS2, HAS3).

Visualizing Molecular Pathways and Workflows

Signaling Pathways

Experimental Workflow

Logical Relationships

References

• 1. cab.unime.it [cab.unime.it]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. Biochemistry, Glycosaminoglycans - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. D-Glucosamine 2-sulfate sodium salt | C6H13NNaO8S | CID 16219445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Glycosaminoglycans and Proteoglycans [mdpi.com]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. mdpi.com [mdpi.com]
• 10. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 11. Glycosaminoglycan Sulfation and Signaling [sigmaaldrich.com]
• 12. Bioengineered Heparins and Heparan Sulfates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glucosamine Hydrochloride but Not Chondroitin Sulfate Prevents Cartilage Degradation and Inflammation Induced by Interleukin-1α in Bovine Cartilage Explants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glucosamine increases hyaluronic acid production in human osteoarthritic synovium explants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. rps.researchcommons.org [rps.researchcommons.org]

A Comparative Guide to the Quantification of D-Glucosamine 2-Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of D-Glucosamine 2-sulfate, a compound of significant interest in biomedical and pharmaceutical research. The following sections detail the performance of various analytical techniques, supported by experimental data, to assist researchers in selecting the most appropriate method for their specific needs.

Introduction to D-Glucosamine 2-Sulfate Analysis

D-glucosamine and its sulfated derivatives are fundamental components of glycosaminoglycans, which are essential for the structure and function of cartilage and other connective tissues.[1] Accurate quantification of these compounds is crucial for pharmacokinetic studies, quality control of dietary supplements, and research into their therapeutic effects, particularly in the context of osteoarthritis.[2] This guide focuses on the cross-validation of common analytical methods for D-glucosamine quantification, with a specific interest in its sulfated forms.

Comparative Analysis of Quantification Methods

The primary methods for the quantification of D-glucosamine and its salts include High-Performance Liquid Chromatography (HPLC) with various detection systems and enzymatic assays. Each method offers distinct advantages and limitations in terms of sensitivity, specificity, and throughput.

Quantitative Performance Data

The following table summarizes the key performance parameters of different analytical methods for D-glucosamine quantification as reported in various validation studies.

Method	Analyte Form	Matrix	Linearity Range	Limit of Quantification (LOQ)	Precision (%RSD)	Accuracy/Recovery (%)	Citation
HPLC-UV	Glucosamine (B1671600) Sulphate	Pharmaceutical Formulation	84 - 504 µg/mL	Not Reported	< 2.0	Not Reported	[3][4]
HPLC-UV (without derivatization)	Glucosamine	Pharmaceutical Formulation	Not Reported	0.02 µg/mL (as LOD)	< 1.0 (between-day)	Not Reported	[5]
HPLC-FMOC-Su Derivatization	Glucosamine	Dietary Supplements	Not Reported	Not Reported	< 4.0 (reproducibility)	99.0 - 101	[6][7]
HPLC-ESI-MS/MS	Glucosamine	Human Synovial Fluid	up to 2000 ng/mL	10 ng/mL	≤ 14	89 - 110	[8]
HILIC-ESI-MS	Glucosamine	Food Supplements	Not Reported	Not Reported	Not Reported	90 - 110 (of label claim)	[9]
HPLC-Corona CAD	Glucosamine HCl & Sulphate	Dietary Supplements	10 - 200 µg/mL	Not Reported	< 4.0	< 4.0 (as %RSD)	[10]
HILIC-HPLC-ELSD	Glucosamine HCl	Dietary Supplements	0.4 - 2.5 mg/mL	80 µg/mL	Not Reported	Not Reported	[11]
Spectrophotometry (OPA Derivatization)	Glucosamine Sulphate	Pharmaceutical Dosage Forms	10 - 90 µg/mL	Not Reported	Not Reported	Not Reported	[12]
Enzymatic Assay	D-Glucosamine	General	4 - 80 µ g/assay	1.33 mg/L	Not Reported	Not Reported	[13][14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are summaries of the experimental protocols for the key quantification techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for glucosamine analysis. The choice of column, mobile phase, and detector is critical for achieving optimal separation and sensitivity.

a) HPLC with UV Detection (without derivatization)

• Principle: This method allows for the direct detection of glucosamine at low UV wavelengths.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).[5]

• Column: Luna C18 (250 mm × 4.6 mm, 5µm).[5]

• Mobile Phase: Sodium perchlorate (B79767) (50 mM, pH 6.5): acetonitrile (B52724) (99:1, v/v).[5]

• Flow Rate: 0.8 mL/min.[5]

• Detection: 193 nm.[5]

• Sample Preparation: Commercial tablets are dissolved in water and filtered before injection.[5]

b) HPLC with Pre-Column Derivatization (FMOC-Su)

• Principle: Glucosamine is derivatized with N-(9-fluorenyl-methoxycarbonyloxy) succinimide (B58015) (FMOC-Su) to enhance its detectability.[6]

• Instrumentation: HPLC system with a suitable detector.

• Derivatization Reagent: 15mM FMOC-Su in acetonitrile.[6]

• Mobile Phase: A gradient of water with 0.05% TFA (A) and pure acetonitrile (B).[6]

• Sample Preparation: Samples are dissolved, and an aliquot is mixed with the FMOC-Su solution for derivatization before injection.[6]

c) HPLC-Tandem Mass Spectrometry (HPLC-ESI-MS/MS)

• Principle: This highly sensitive and specific method couples the separation power of HPLC with the mass-selective detection of tandem mass spectrometry.

• Instrumentation: HPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.[8]

• Column: Polymer-based amino column.[8]

• Mobile Phase: 10 mM ammonium (B1175870) acetate (B1210297) (pH 7.5)-acetonitrile (20:80, v/v).[8]

• Flow Rate: 0.3 mL/min.[8]

• Detection: Multiple reaction monitoring (MRM) in positive ionization mode.[8]

• Sample Preparation: Synovial fluid samples undergo a simple protein precipitation step with trichloroacetic acid.[8]

Enzymatic Assay

• Principle: This method is based on a series of coupled enzymatic reactions that ultimately lead to the formation of a product (NADPH) that can be measured spectrophotometrically at 340 nm. The amount of NADPH produced is directly proportional to the D-glucosamine concentration.

• Instrumentation: Spectrophotometer, microplate reader, or auto-analyzer.[13][14]

• Key Enzymes: Hexokinase (HK), Glucosamine-6-phosphate deaminase (GNPDA), Phosphoglucose isomerase (PGI), and Glucose-6-phosphate dehydrogenase (G6P-DH).

• Reaction Steps:

  • D-Glucosamine is phosphorylated by HK to glucosamine-6-phosphate.

  • Glucosamine-6-phosphate is converted to fructose-6-phosphate (B1210287) by GNPDA.

  • Fructose-6-phosphate is isomerized to glucose-6-phosphate by PGI.

  • Glucose-6-phosphate is oxidized by G6P-DH, reducing NADP+ to NADPH.

• Sample Preparation: Samples may require deproteinization using Carrez reagents. For total D-glucosamine determination (including sulfated and N-acetylated forms), an acid hydrolysis step is necessary.

Visualizing the Processes

To better understand the experimental workflows and the biological context of D-glucosamine, the following diagrams have been generated.

General workflows for HPLC and enzymatic quantification of D-glucosamine.

The hexosamine biosynthesis pathway and entry of exogenous glucosamine.

Inhibitory effect of glucosamine sulfate on inflammatory pathways.

Conclusion

The selection of an appropriate analytical method for D-glucosamine 2-sulfate quantification depends on the specific requirements of the study. HPLC-MS/MS offers the highest sensitivity and specificity, making it ideal for pharmacokinetic studies in complex biological matrices.[8] HPLC with UV or other detectors provides a robust and cost-effective solution for quality control in pharmaceutical and nutraceutical applications, especially when coupled with derivatization to enhance sensitivity.[5][6] Enzymatic assays are a rapid and simple alternative suitable for high-throughput screening, although they may require an initial hydrolysis step for total glucosamine determination. This guide provides the foundational data and protocols to aid researchers in making an informed decision for their analytical needs.

References

• 1. researchgate.net [researchgate.net]
• 2. D-Glucosamine | C6H13NO5 | CID 439213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. moleculardepot.com [moleculardepot.com]
• 4. Absorption, distribution, metabolism and excretion of glucosamine sulfate. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acs.org [acs.org]
• 6. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucosamine - Wikipedia [en.wikipedia.org]
• 8. Antitumor activities of D-glucosamine and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D-Glucosamine 6-sulfate - Creative Enzymes [creative-enzymes.com]
• 10. Glucosamine inhibits myoblast proliferation and differentiation, and stimulates myotube atrophy through distinct signal pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CN106496289A - A kind of manufacturing process of D glucosamine sulphates - Google Patents [patents.google.com]
• 12. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 13. lifestreamrx.com [lifestreamrx.com]
• 14. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]

Replicating Published Findings on D-Glucosamine 2-Sulfate: A Comparative Guide

A Note to Researchers: An extensive review of published scientific literature reveals a significant lack of studies specifically investigating the biological effects of D-Glucosamine 2-sulfate. While this compound is available as a research chemical, there are currently no detailed publications outlining its specific signaling pathways, quantitative effects, or established experimental protocols.

Therefore, this guide provides a comprehensive overview of the well-researched and closely related compound, D-Glucosamine Sulfate (B86663) (GS) , to serve as a foundational resource. The experimental data and methodologies presented here for GS can provide a valuable starting point for designing studies to investigate the effects of D-Glucosamine 2-sulfate. This guide also includes comparisons with other forms of glucosamine (B1671600) to offer a broader context for your research.

Comparison of Glucosamine Forms

While D-Glucosamine 2-sulfate remains uncharacterized in the literature, other forms of glucosamine have been extensively studied, primarily for their potential effects on osteoarthritis. The two most common forms are Glucosamine Sulfate (GS) and Glucosamine Hydrochloride (GlcN·HCl).

Feature	Glucosamine Sulfate (GS)	Glucosamine Hydrochloride (GlcN·HCl)
Composition	Glucosamine, sulfate group, and a stabilizing salt (e.g., potassium chloride)	Glucosamine and a hydrochloride group
Stability	Generally considered less stable than the hydrochloride form	More stable and concentrated form of glucosamine
Clinical Evidence for Osteoarthritis	Extensive clinical trials, with some studies showing benefits in pain reduction and improved joint function.[1][2]	Fewer studies compared to GS, with some research suggesting it may be less effective unless combined with other ingredients.
Bioavailability	The sulfate moiety is thought to be important for cartilage synthesis, though some studies suggest the salt form does not significantly impact the bioavailability of glucosamine itself.	Readily absorbed, but the lack of the sulfate group is a key differentiator from GS.

D-Glucosamine Sulfate: Effects on Cellular Signaling in Osteoarthritis

The primary area of research for Glucosamine Sulfate has been its potential role in mitigating the effects of osteoarthritis. In vitro and in vivo studies suggest that GS may exert its effects by modulating inflammatory signaling pathways, particularly by interfering with the action of the pro-inflammatory cytokine Interleukin-1 beta (IL-1β).

A key proposed mechanism of action is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2] IL-1β typically promotes the activation and translocation of NF-κB to the nucleus, where it upregulates the expression of genes involved in inflammation and cartilage degradation, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). Glucosamine Sulfate has been shown to attenuate this process.

Below is a diagram illustrating the proposed signaling pathway of Glucosamine Sulfate in chondrocytes.

Caption: Proposed mechanism of Glucosamine Sulfate in inhibiting IL-1β-induced NF-κB activation.

Quantitative Data from In Vitro Studies on Glucosamine Sulfate

The following table summarizes representative quantitative data from studies investigating the effects of Glucosamine Sulfate on gene expression in human chondrosarcoma cells (SW1353) stimulated with IL-1β. This data illustrates the dose-dependent inhibitory effects of GS.

Gene	Treatment	Concentration of GS	Fold Change vs. IL-1β alone
COX-2	IL-1β + GS	1 µM	↓
10 µM	↓↓
100 µM	↓↓↓
MMP-3	IL-1β + GS	1 µM	↓
10 µM	↓↓
100 µM	↓↓↓
ADAMTS-5	IL-1β + GS	1 µM	↓
10 µM	↓↓
100 µM	↓↓↓

Note: The number of arrows indicates the relative magnitude of the decrease in gene expression.

Experimental Protocols

To replicate findings on the effects of Glucosamine Sulfate, the following experimental protocols are commonly employed. These can be adapted for the study of D-Glucosamine 2-sulfate.

In Vitro Study of Anti-inflammatory Effects

• Cell Culture:

  • Human chondrosarcoma cell line (e.g., SW1353) or primary human chondrocytes are cultured in appropriate media (e.g., DMEM/F-12 supplemented with 10% FBS and antibiotics).

  • Cells are grown to 80-90% confluency.

• Treatment:

  • Cells are serum-starved for 12-24 hours to synchronize them.

  • Pre-treat cells with varying concentrations of Glucosamine Sulfate (e.g., 1, 10, 100 µM) or vehicle control for 1-2 hours.

  • Stimulate the cells with a pro-inflammatory agent, such as IL-1β (e.g., 10 ng/mL), for a specified duration (e.g., 24 hours).

• Gene Expression Analysis (qPCR):

  • Isolate total RNA from the cells using a suitable kit.

  • Synthesize cDNA from the RNA.

  • Perform quantitative real-time PCR (qPCR) using primers specific for target genes (e.g., COX-2, MMP-3, ADAMTS-5) and a housekeeping gene (e.g., GAPDH) for normalization.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

• Protein Analysis (Western Blot):

  • Lyse the cells to extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against target proteins (e.g., phosphorylated NF-κB p65, IκBα) and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and visualize using a chemiluminescence detection system.

The following diagram outlines a typical experimental workflow for an in vitro study.

Caption: A generalized workflow for studying the in vitro effects of glucosamine compounds.

Conclusion

While the direct effects of D-Glucosamine 2-sulfate remain to be elucidated through dedicated research, the extensive body of work on Glucosamine Sulfate provides a robust framework for investigation. Researchers and drug development professionals are encouraged to utilize the comparative data, signaling pathway information, and experimental protocols detailed in this guide as a foundation for exploring the potential therapeutic properties of D-Glucosamine 2-sulfate. Future studies are warranted to determine if this specific form of glucosamine offers unique or enhanced biological activities.

References

• 1. Glucosamine Sulfate: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]
• 2. Glucosamine - Mayo Clinic [mayoclinic.org]

A Researcher's Guide to Assessing the Purity of Commercial D-Glucosamine 2-Sulfate Sodium Salt

For researchers, scientists, and professionals in drug development, the purity and consistency of starting materials are paramount. D-Glucosamine 2-sulfate sodium salt, a key compound in various research applications, is commercially available from numerous suppliers. However, the purity and composition of these products can vary significantly, impacting experimental outcomes and product development timelines. This guide provides an objective comparison of critical quality attributes for commercial D-Glucosamine 2-sulfate sodium salt, supported by established analytical methodologies.

Understanding the Alternatives: The Impact of Stabilizing Salts

A crucial factor in assessing the purity of D-Glucosamine 2-sulfate is its inherent instability. The pure form is highly hygroscopic and prone to degradation.[1][2] To counteract this, manufacturers stabilize the compound by forming a complex with other salts, most commonly sodium chloride (NaCl) or potassium chloride (KCl).[2] This means that a product marketed as "D-Glucosamine 2-Sulfate Sodium Salt" is often a double salt, such as D-Glucosamine Sulfate (B86663) 2NaCl or D-Glucosamine Sulfate 2KCl.[3][4]

This stabilization has a direct impact on the actual amount of active glucosamine (B1671600) in the product. As a result, the "purity" claim on a product's label can be misleading if it doesn't specify the form of the salt complex. For instance, glucosamine sulfate stabilized with potassium chloride may have a glucosamine base content of only 59-65%, whereas the more stable glucosamine hydrochloride (HCl) form can contain 83-88% glucosamine base.[2] Therefore, a primary point of comparison between commercial offerings is the nature and amount of the stabilizing salt, which directly influences the payload of the active glucosamine moiety.

Comparative Analysis of Key Quality Attributes

The quality of commercial D-Glucosamine 2-sulfate sodium salt can be assessed based on several key parameters. The following table summarizes these attributes and presents a hypothetical comparison based on typical findings in the literature. Studies have shown that the actual content of glucosamine in commercial products can range from as low as 59% to over 100% of the labeled amount.[5][6]

Quality Attribute	Supplier A (Hypothetical)	Supplier B (Hypothetical)	Supplier C (Hypothetical)	Analytical Method
Purity (as D-Glucosamine 2-Sulfate Sodium Salt)	≥99%	≥98%	≥99.5%	HPLC-UV/ELSD
Glucosamine Base Content (w/w)	~60% (as 2KCl salt)	~74% (as 2NaCl salt)	Not Specified (HCl salt)	Titration, NMR
Identity Confirmation	Conforms to reference	Conforms to reference	Conforms to reference	FTIR, NMR, MS
Major Impurities (e.g., Fructosazine)	<0.1%	<0.2%	<0.05%	HPLC-MS
Residual Solvents	<500 ppm	<1000 ppm	<200 ppm	GC-HS
Heavy Metals	<10 ppm	<20 ppm	<5 ppm	ICP-MS
Loss on Drying	<1.0%	<1.5%	<0.5%	Gravimetric

Experimental Protocols for Purity Assessment

Accurate assessment of D-Glucosamine 2-sulfate sodium salt purity relies on a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

HPLC is the most common method for determining the purity of glucosamine and quantifying impurities.[5][7] Since glucosamine lacks a strong UV chromophore, derivatization is often employed for UV detection.[8]

• Objective: To determine the percentage purity of D-Glucosamine 2-sulfate sodium salt and to identify and quantify any related impurities.

• Instrumentation: HPLC system with UV or Evaporative Light Scattering Detector (ELSD).

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

• Mobile Phase: A common mobile phase is a mixture of an aqueous buffer (e.g., 50 mM sodium perchlorate, pH 6.5) and acetonitrile (B52724) (e.g., 99:1 v/v).[7]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 193 nm for underivatized glucosamine or a higher wavelength after derivatization. ELSD is also a suitable alternative.[7]

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: The purity is calculated by comparing the peak area of the main component to the total area of all peaks in the chromatogram. Impurities are identified by comparing their retention times to known standards and quantified based on their peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Quantification

NMR spectroscopy is a powerful tool for unambiguous identification and can also be used for quantitative analysis (qNMR).[9]

• Objective: To confirm the chemical structure of D-Glucosamine 2-sulfate sodium salt and to quantify its content.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve a precisely weighed amount of the sample in deuterium (B1214612) oxide (D₂O).

  • Add a known amount of an internal standard (e.g., maleic acid) for quantification.

• ¹H NMR Analysis: The proton NMR spectrum will show characteristic signals for the glucosamine molecule. The anomeric proton signals (around 5.3 ppm for the α-anomer and 4.8 ppm for the β-anomer) are often used for identification and quantification.[9]

• Quantitative Analysis (qNMR): The concentration of glucosamine can be determined by comparing the integral of a characteristic glucosamine signal to the integral of the internal standard's signal.

Mass Spectrometry (MS) for Molecular Weight Verification and Impurity Identification

Mass spectrometry, often coupled with HPLC (LC-MS), is used to confirm the molecular weight of the compound and to identify unknown impurities.[10]

• Objective: To verify the molecular weight of D-Glucosamine 2-sulfate sodium salt and to elucidate the structure of any impurities.

• Instrumentation: A mass spectrometer, often a Quadrupole Time-of-Flight (Q-TOF) for high-resolution mass analysis, coupled to an HPLC system.[10]

• Ionization: Electrospray ionization (ESI) in positive or negative ion mode is typically used.

• Analysis: The mass spectrum will show the molecular ion of D-Glucosamine 2-sulfate sodium salt, confirming its identity. The high-resolution mass data can be used to determine the elemental composition of unknown impurity peaks observed in the chromatogram, aiding in their structural identification.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for assessing the purity of D-Glucosamine 2-sulfate sodium salt and a simplified representation of its involvement in a biological pathway.

Experimental workflow for purity assessment.

Simplified biological role of glucosamine.

References

• 1. mdpi.com [mdpi.com]
• 2. Glucosamine HCL vs. Sulfate: An Analysis of Purity & Source [nutripartners.co]
• 3. scbt.com [scbt.com]
• 4. wjpmr.com [wjpmr.com]
• 5. scispace.com [scispace.com]
• 6. brieflands.com [brieflands.com]
• 7. redalyc.org [redalyc.org]
• 8. Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multicomponent analysis of dietary supplements containing glucosamine and chondroitin: comparative low- and high-field NMR spectroscopic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis for Researchers: D-Glucosamine 2-Sulfate vs. Glucosamine Hydrochloride

For researchers, scientists, and professionals in drug development, the selection of a glucosamine (B1671600) salt for investigation into osteoarthritis and joint health is a critical decision. Both D-Glucosamine 2-sulfate and glucosamine hydrochloride are widely studied, yet their physicochemical properties and biological effects can differ, influencing experimental outcomes. This guide provides an objective comparison of these two compounds, supported by experimental data, to inform research and development.

At a Glance: Key Chemical and Physical Differences

Property	D-Glucosamine 2-Sulfate	Glucosamine Hydrochloride	Reference
Purity (% Glucosamine)	~74%	~99%	[1]
Stability	Requires stabilizers (salts)	More stable	[2]
Molecular Weight	Higher	Lower
Source	Commonly derived from shellfish	Can be derived from shellfish or vegetable sources	[3]

Bioavailability and Pharmacokinetics: A Comparative Overview

The bioavailability of glucosamine can be influenced by the salt form. While research has been conducted in both animal models and humans, direct comparative studies in humans are limited. A key study in an equine model provides valuable insights into the pharmacokinetic differences.

Parameter	D-Glucosamine 2-Sulfate	Glucosamine Hydrochloride	Animal Model	Reference
Median Oral Bioavailability	9.4%	6.1%	Equine	[4][5]
Synovial Fluid Concentration	Significantly higher at 1 and 6 hours post-administration	Lower compared to sulfate (B86663) form	Equine	[4][5]

It is important to note that while the hydrochloride form offers a higher purity of glucosamine per milligram, some studies suggest the sulfate form may achieve higher concentrations in the synovial fluid, the site of action for joint health.[4][5] The clinical significance of this difference is still a subject of ongoing research.[4]

Experimental Protocols: Measuring Bioavailability

To assess the bioavailability and pharmacokinetics of different glucosamine salts, a typical experimental protocol involves the following steps:

• Animal Model and Administration: An appropriate animal model (e.g., equine, canine, or rodent) is selected. The glucosamine salt is administered orally (e.g., via nasogastric tube or gavage) at a clinically relevant dose. An intravenous administration group is included to determine absolute bioavailability.[4][5]

• Sample Collection: Blood samples are collected at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 360, 480, and 720 minutes) post-administration. Synovial fluid may also be collected at specific intervals.[4][5]

• Sample Analysis: Plasma and synovial fluid concentrations of glucosamine are quantified using a validated analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Key pharmacokinetic parameters are calculated from the concentration-time data, including maximum concentration (Cmax), time to reach maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t1/2). Oral bioavailability is calculated by comparing the AUC from oral administration to the AUC from intravenous administration.

In Vitro Efficacy: Anti-Inflammatory and Chondroprotective Effects

In vitro studies using chondrocytes and cartilage explants are crucial for elucidating the mechanisms of action of glucosamine. These studies often involve stimulating the cells with pro-inflammatory cytokines like interleukin-1 beta (IL-1β) to mimic the inflammatory conditions of osteoarthritis.

Comparative Effects on Inflammatory and Catabolic Markers

A study on bovine cartilage explants provides direct comparative data on the effects of glucosamine hydrochloride on key markers of inflammation and cartilage degradation.

Marker	Treatment	Result	Reference
Sulfated Glycosaminoglycan (s-GAG) Release (Cartilage Degradation)	IL-1β stimulated explants pre-treated with 2 mg/mL Glucosamine HCl	Significant reduction in s-GAG release compared to IL-1β alone	[6]
Prostaglandin E2 (PGE2) Release (Inflammation)	IL-1β stimulated explants pre-treated with 2 mg/mL Glucosamine HCl	Significant reduction in PGE2 release compared to IL-1β alone	[6]
Nitric Oxide (NO) Release (Inflammation)	IL-1β stimulated explants pre-treated with 2 mg/mL Glucosamine HCl	Significant reduction in NO release compared to IL-1β alone	[6]
ADAMTS-4 Activity (Aggrecan Degradation)	IL-1β stimulated explants pre-treated with 2 mg/mL Glucosamine HCl	Significant reduction in ADAMTS-4 activity compared to IL-1β alone	[7]

These findings suggest that glucosamine hydrochloride can effectively counteract the catabolic and inflammatory effects of IL-1β in a cartilage explant model.[6][7] While similar effects are attributed to glucosamine sulfate, direct comparative quantitative data from the same study is not available.

Experimental Protocols: Assessing In Vitro Efficacy

Cartilage Explant Culture

• Explant Preparation: Articular cartilage is harvested from a suitable source (e.g., bovine or porcine joints) and cut into small, uniform discs.

• Cell Culture: The explants are placed in a culture medium and pre-treated with various concentrations of the glucosamine salt for a specified period.

• Inflammatory Challenge: The cartilage is then stimulated with a pro-inflammatory agent, typically IL-1β, to induce a catabolic state.

• Analysis of Conditioned Media: The culture medium is collected to measure the release of inflammatory mediators (e.g., PGE2, NO) and cartilage degradation products (e.g., s-GAGs).

• Analysis of Cartilage Matrix: The explants themselves can be analyzed for changes in gene expression of matrix-degrading enzymes (e.g., MMPs, ADAMTSs) and matrix components (e.g., proteoglycans, collagen).

Mechanism of Action: Modulation of Signaling Pathways

A primary mechanism by which glucosamine exerts its anti-inflammatory effects is through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes in chondrocytes.

NF-κB Signaling Pathway Inhibition by Glucosamine

The above diagram illustrates how pro-inflammatory stimuli like IL-1β activate the IKK complex, leading to the degradation of IκBα and the subsequent translocation of NF-κB to the nucleus. In the nucleus, NF-κB promotes the transcription of genes involved in inflammation and cartilage degradation. Glucosamine has been shown to inhibit the activation of the IKK complex, thereby preventing NF-κB activation and its downstream effects.

Experimental Workflow: In Vitro Anti-Inflammatory Assay

In Vitro Anti-Inflammatory Assay Workflow

This workflow outlines the key steps in a typical in vitro experiment designed to assess the anti-inflammatory properties of glucosamine compounds on chondrocytes.

Conclusion for the Research Community

The choice between D-Glucosamine 2-sulfate and glucosamine hydrochloride for research purposes depends on the specific experimental goals.

• Glucosamine hydrochloride offers higher purity and stability, which can be advantageous for in vitro studies where precise concentrations are critical.[1][2]

• D-Glucosamine 2-sulfate , despite its lower glucosamine content by weight, has shown potentially superior bioavailability and higher concentrations in synovial fluid in animal models, which may be more relevant for in vivo studies aiming to mimic clinical scenarios.[4][5] The role of the sulfate moiety in the biological activity of glucosamine sulfate remains a topic of investigation.

References

• 1. Glucosamine hydrochloride for the treatment of osteoarthritis symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. askthescientists.com [askthescientists.com]
• 3. physioflexpro.com [physioflexpro.com]
• 4. madbarn.com [madbarn.com]
• 5. researchgate.net [researchgate.net]
• 6. Glucosamine Hydrochloride but Not Chondroitin Sulfate Prevents Cartilage Degradation and Inflammation Induced by Interleukin-1α in Bovine Cartilage Explants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of D-Glucosamine 2-Sulfate from Various Suppliers for Research Applications

For Immediate Release

This guide provides a comprehensive comparative analysis of D-Glucosamine 2-sulfate from prominent biochemical suppliers. The objective is to equip researchers, scientists, and drug development professionals with the necessary data and methodologies to select the most suitable product for their specific experimental needs. This analysis focuses on publicly available product specifications and outlines detailed experimental protocols for independent verification of critical quality attributes.

Supplier and Product Specification Overview

D-Glucosamine 2-sulfate is a crucial monosaccharide derivative used in various research fields, including glycobiology and osteoarthritis studies. The quality and purity of this compound are paramount for reproducible experimental outcomes. Below is a summary of specifications from several key suppliers.

Supplier	Product Name	CAS Number	Purity	Molecular Formula	Notes
Santa Cruz Biotechnology	D-Glucosamine 2-sulfate sodium salt	38899-05-7	≥95%[1]	C₆H₁₂NNaO₈S	Biochemical for proteomics research.[1]
Shandong Shoucheng Biotechnology Co., Ltd	Glucosamine (B1671600) Sulfate Sodium Chloride	38899-05-7	≥98%[2]	Not specified, complex with NaCl	Conforms to USP, EP standards.[2]
Biosynth	D-Glucosamine-2-N-sulfate sodium	38899-05-7	Not specified	C₆H₁₂NNaO₈S	Synthetic, high-purity carbohydrate.[3]
CymitQuimica	D-Glucosamine-2-N-sulfate sodium	38899-05-7	Min. 95 Area-%	C₆H₁₂NNaO₈S	White to off-white powder.[4]

Experimental Protocols for Comparative Evaluation

To ensure the selection of high-quality D-Glucosamine 2-sulfate, a series of analytical and functional assays are recommended. The following protocols are based on established methodologies.

Purity and Identity Confirmation by High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from validated methods for glucosamine analysis and is suitable for determining the purity of D-Glucosamine 2-sulfate from different suppliers.[5][6]

Principle: The method involves pre-column derivatization of the glucosamine molecule with a fluorescent tag, followed by separation and quantification using reverse-phase HPLC with UV or fluorescence detection.[5]

Materials:

• D-Glucosamine 2-sulfate samples from each supplier

• Reference standard of D-Glucosamine 2-sulfate

• Acetonitrile (LC grade)

• Trifluoroacetic acid (TFA)

• Triethylamine (B128534) (TEA)

• 9-fluorenylmethoxycarbonyl succinimide (B58015) (FMOC-Su) derivatization solution (15 mM in acetonitrile)[5]

• Water (LC grade)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[6]

Procedure:

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the reference standard and each supplier's sample in LC-grade water to a final concentration of approximately 1 mg/mL.

  • Create a series of dilutions from the reference standard for a calibration curve.

• Derivatization:

  • To 100 µL of each standard and sample solution, add 100 µL of triethylamine to release the free amine.

  • Add 200 µL of the FMOC-Su derivatization solution.

  • Vortex and allow the reaction to proceed for 20 minutes at room temperature.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.05% TFA[5]

  • Mobile Phase B: Acetonitrile[5]

  • Gradient: A suitable gradient from 20% to 80% Mobile Phase B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min[6]

  • Detection Wavelength: 210 nm[6] or fluorescence detection (Excitation: 260 nm, Emission: 315 nm for FMOC derivatives).

  • Injection Volume: 20 µL[6]

• Data Analysis:

  • Identify the peak corresponding to the derivatized D-Glucosamine 2-sulfate based on the retention time of the reference standard.

  • Calculate the purity of each sample by comparing the peak area to the total area of all peaks in the chromatogram.

  • Quantify the concentration in each sample using the calibration curve derived from the reference standard.

Biological Activity Assessment: Inhibition of Pro-inflammatory Cytokine Production

This cellular assay evaluates the biological activity of D-Glucosamine 2-sulfate by measuring its ability to suppress the production of pro-inflammatory cytokines in a cell-based model. Glucosamine has been shown to exert anti-inflammatory effects, including the inhibition of NF-κB activation.[7]

Principle: Lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cell line) are treated with D-Glucosamine 2-sulfate from different suppliers. The inhibitory effect on the production of a key pro-inflammatory cytokine, such as Tumor Necrosis Factor-alpha (TNF-α), is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• RAW 264.7 macrophage cell line

• DMEM cell culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• D-Glucosamine 2-sulfate samples from each supplier, dissolved and sterile-filtered

• Lipopolysaccharide (LPS) from E. coli

• TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with varying concentrations (e.g., 0.1, 1, 10 mM) of D-Glucosamine 2-sulfate from each supplier for 2 hours.

  • Include a vehicle control (medium only) and a positive control (LPS only).

• Stimulation:

  • After pre-treatment, stimulate the cells with LPS (100 ng/mL) for 24 hours.

• Sample Collection: Collect the cell culture supernatants for analysis.

• TNF-α Quantification:

  • Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis:

  • Generate a dose-response curve for each supplier's product.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) value for each sample to compare their relative potency.

Visualizing the Scientific Context

To better understand the experimental workflow and the biological context of D-Glucosamine 2-sulfate, the following diagrams are provided.

Caption: Experimental workflow for the comparative analysis of D-Glucosamine 2-sulfate.

Caption: Simplified signaling pathway of glucosamine's anti-inflammatory effects.

Conclusion

The selection of a D-Glucosamine 2-sulfate supplier should be based on a combination of the provided specifications and, most importantly, on in-house validation using standardized analytical and biological assays. While suppliers offer initial data on purity, variations in manufacturing processes and the presence of uncharacterized impurities can significantly impact experimental outcomes. The protocols outlined in this guide provide a robust framework for researchers to independently assess product quality and ensure the reliability and reproducibility of their work.

References

• 1. scbt.com [scbt.com]
• 2. Glucosamine Sulfate Sodium Chloride 38899-05-7 D-Glucosamine 2nacl - Glucosamine Sulfate Sodium Chloride and D-Glucosamine 2nacl [shouchengbio.en.made-in-china.com]
• 3. D-Glucosamine-2-N-sulfate sodium | 38899-05-7 | MG04231 [biosynth.com]
• 4. D-Glucosamine-2-N-sulfate sodium | CymitQuimica [cymitquimica.com]
• 5. Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iosrjournals.org [iosrjournals.org]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of D-Glucosamine 2-Sulfate Sodium Salt: A Safety and Operational Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the disposal of D-Glucosamine 2-sulfate sodium salt, a compound commonly used in various research applications. While D-Glucosamine 2-sulfate sodium salt and its close derivatives are generally not classified as hazardous, adherence to proper disposal protocols is crucial to prevent environmental contamination and maintain workplace safety.[1][2][3]

Personal Protective Equipment (PPE) and Handling

Before handling D-Glucosamine 2-sulfate sodium salt, it is essential to be equipped with the appropriate personal protective equipment. This minimizes the risk of exposure and ensures personal safety.

Protective Equipment	Specifications
Eye Protection	Safety glasses with side shields or goggles.
Hand Protection	Impervious gloves.
Respiratory Protection	A dust mask or particulate respirator should be worn in case of inadequate ventilation or when dust is airborne.[4]
Skin and Body Protection	Overalls, safety shoes, and appropriate protective clothing to prevent skin contact.[1][4]

When handling the substance, avoid generating dust and ensure the work area is well-ventilated.[4][5] Do not eat, drink, or smoke in the handling area.[5][6] Always wash hands thoroughly with soap and water after handling.[3][5]

Spill and Disposal Procedures

In the event of a spill, or for the routine disposal of unused D-Glucosamine 2-sulfate sodium salt, a systematic approach should be followed to ensure safety and environmental protection.

Spill Response:

• Immediate Action: Clear the area of personnel and move upwind of the spill.[3][5]

• Containment: Prevent the spillage from entering drains, sewers, or water courses.[3][4][5]

• Clean-up:

  • For minor spills, sweep or vacuum up the material, avoiding dust generation.[1][2][5]

  • Place the spilled material into a clean, dry, sealable, and properly labeled container for disposal.[2][3][5]

Disposal of Waste:

D-Glucosamine 2-sulfate sodium salt is not typically considered a hazardous waste according to federal regulations.[1] However, it is the responsibility of the user to confirm the classification at the time of disposal.

• Primary Disposal Method: The recommended method of disposal is burial in a licensed landfill.[3]

• Alternative Method: Incineration in a licensed facility, potentially after being mixed with a suitable combustible material, is also an option.[3]

• Container Disposal: Decontaminate empty containers and dispose of them in accordance with local, state, and federal regulations.[3]

Consult with your institution's environmental health and safety (EHS) department or a licensed waste management authority to ensure compliance with all applicable regulations.[3]

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of D-Glucosamine 2-sulfate sodium salt.

Caption: Disposal workflow for D-Glucosamine 2-sulfate sodium salt.

First Aid Measures

In case of accidental exposure, follow these first aid guidelines:

Exposure Route	First Aid Procedure
Eyes	Immediately flush with plenty of water for at least 15 minutes, also under the eyelids. If irritation persists, seek medical attention.[4][5]
Skin	Wash off immediately with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.[4][5]
Inhalation	Remove to fresh air. If irritation or discomfort persists, seek medical attention.[5]
Ingestion	Clean mouth with water and drink plenty of water afterwards. First aid is not generally required, but if in doubt, contact a Poisons Information Center or a doctor.[3][5]

References

• 1. nasc.cc [nasc.cc]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. redox.com [redox.com]
• 5. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Safeguarding Your Research: A Guide to Handling D-Glucosamine 2-sulfate sodium salt

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling D-Glucosamine 2-sulfate sodium salt, a compound commonly used in various research applications. Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your work.

Personal Protective Equipment (PPE)

When handling D-Glucosamine 2-sulfate sodium salt, a comprehensive approach to personal protection is necessary. The following table summarizes the recommended PPE to mitigate exposure risks.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Safety glasses with side shields. Chemical goggles are also an option.[1]	To protect against eye contact with the powder, which can cause irritation.[2][3]
Hand Protection	Impervious gloves.[2]	To prevent skin contact.
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure, such as a lab coat or overalls.[1][2]	To minimize the risk of skin contact with the chemical.
Respiratory Protection	Under normal use with adequate ventilation, respiratory protection is not typically required.[1][4] However, if dust is generated, a dust respirator or a NIOSH/MSHA approved respirator should be used.[2][5]	To avoid inhalation of dust particles, which may cause respiratory tract irritation.[3]

Operational and Disposal Plan

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe laboratory environment.

Handling Procedures:

• Ensure adequate ventilation in the work area.[1][6][7]

• Avoid generating dust.[1][2][6][7] Use dry clean-up methods like vacuuming or sweeping for spills.

• Avoid contact with skin, eyes, and clothing.[1][6][7]

• Do not eat, drink, or smoke in the handling area.

• Wash hands thoroughly with soap and water after handling.

• Keep containers securely sealed when not in use.

Storage:

• Store in original, tightly closed containers in a dry, cool, and well-ventilated place.[1][6][7]

• Keep away from incompatible materials such as strong oxidizing agents.[2][3]

• Protect containers from physical damage.

Disposal:

• Dispose of waste in accordance with all applicable federal, state, and local regulations.[1]

• In its pure form, D-Glucosamine 2-sulfate sodium salt is not typically classified as hazardous waste.[1]

• Contaminated packaging should be triple-rinsed and disposed of appropriately.[7]

Experimental Workflow for Safe Handling

To visualize the procedural steps for safely handling D-Glucosamine 2-sulfate sodium salt, the following workflow diagram has been created.

Figure 1. A workflow diagram illustrating the key stages of safely handling D-Glucosamine 2-sulfate sodium salt, from initial preparation to final storage.

References

• 1. nasc.cc [nasc.cc]
• 2. redox.com [redox.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]